1-Propyn-1-yl Iodide

• CAS: 624-66-8

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Propyn-1-yl Iodide: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Propyn-1-yl iodide, also known as 1-iodo-1-propyne, is a halogenated alkyne of significant interest in organic synthesis. Its unique structural features, combining a reactive carbon-iodine bond with a terminal alkyne, make it a versatile building block for the introduction of the propynyl group into a wide range of molecules. This technical guide provides a comprehensive overview of the chemical properties, structure, and key experimental data for 1-Propyn-1-yl Iodide, tailored for professionals in research and drug development.

Chemical and Physical Properties

1-Propyn-1-yl Iodide is a colorless to brown liquid at room temperature.[1] The fundamental physicochemical properties are summarized in the table below, providing a quick reference for experimental design and safety considerations.

Property	Value	Source
Molecular Formula	C₃H₃I	[1][2][3][4][5]
Molecular Weight	165.96 g/mol	[2][6][7]
CAS Number	624-66-8	[1][2][4][5]
Appearance	Colorless to Brown Liquid	[1]
Boiling Point	110.0 ± 9.0 °C at 760 mmHg	[8]
Density	2.1 ± 0.1 g/cm³	[8]
Melting Point	Not available
Solubility	Not available

Molecular Structure

The structure of 1-Propyn-1-yl Iodide is characterized by a linear propargyl group attached to an iodine atom. The triple bond dictates a linear geometry for the C-C≡C-I backbone.

Bond Lengths and Angles (Predicted)

Bond	Estimated Length (pm)
C-I	~214
C≡C	~120
C-C	~146
C-H	~109

Note: These are estimated values based on typical bond lengths for similar chemical environments.

Structural Representation

Caption: Ball-and-stick model of 1-Propyn-1-yl Iodide.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-Propyn-1-yl Iodide. Below are the expected spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show a singlet for the three equivalent protons of the methyl group (CH₃). The chemical shift would likely be in the range of 1.5-2.5 ppm.

¹³C NMR: The carbon NMR spectrum would display three distinct signals corresponding to the three carbon atoms in different chemical environments: the methyl carbon, and the two sp-hybridized carbons of the alkyne.

Note: Specific, experimentally verified NMR data for 1-Propyn-1-yl Iodide is not consistently available in public databases. Researchers should acquire their own analytical data for confirmation.

Infrared (IR) Spectroscopy

The IR spectrum of 1-Propyn-1-yl Iodide is predicted to exhibit characteristic absorption bands for its functional groups. While a specific spectrum for this compound is not readily published, the following are expected absorption regions based on analogous structures:

Functional Group	Vibration	Expected Wavenumber (cm⁻¹)
C-H (in CH₃)	Stretching	~2900-3000
C≡C	Stretching	~2100-2260 (weak or absent due to symmetry)
C-I	Stretching	~500-600

Experimental Protocols

Synthesis of 1-Propyn-1-yl Iodide (1-Iodopropyne)

A reliable method for the synthesis of 1-iodopropyne has been published in Organic Syntheses.[6] The procedure involves the reaction of propyne with a suitable iodinating agent. A general workflow for such a synthesis is outlined below.

Caption: General workflow for the synthesis of 1-Propyn-1-yl Iodide.

Detailed Experimental Protocol (Adapted from Organic Syntheses) [6]

Disclaimer: This is a summarized adaptation. Researchers must consult the original literature for detailed procedures and safety precautions.

• Preparation of the Propynyl Anion: A solution of propyne in an appropriate aprotic solvent (e.g., THF) is cooled to a low temperature (typically -78 °C). A strong base, such as n-butyllithium in hexanes, is added dropwise to deprotonate the terminal alkyne, forming the lithium propynilide.

• Iodination: A solution of elemental iodine (I₂) in the same solvent is then added slowly to the solution of the propynyl anion at low temperature. The reaction mixture is stirred for a specified period to ensure complete reaction.

• Workup: The reaction is quenched by the addition of an aqueous solution (e.g., saturated sodium thiosulfate to remove excess iodine). The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether).

• Purification: The combined organic extracts are dried over an anhydrous drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by distillation to yield pure 1-propyn-1-yl iodide.

Reactivity and Applications in Drug Development

1-Propyn-1-yl iodide is a valuable reagent in cross-coupling reactions, such as the Sonogashira coupling, where the propynyl group can be introduced onto aromatic or vinylic scaffolds. The carbon-iodine bond is susceptible to nucleophilic substitution and metal-catalyzed reactions. These properties make it a key intermediate in the synthesis of complex organic molecules, including pharmacologically active compounds. The propynyl moiety is a common feature in various drug candidates and approved pharmaceuticals, where it can serve as a rigid linker or a pharmacophore element.

Safety Information

1-Propyn-1-yl iodide is a flammable liquid and should be handled with appropriate precautions in a well-ventilated fume hood.[6] Personal protective equipment, including safety goggles, gloves, and a lab coat, is essential. It is incompatible with strong oxidizing agents. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

This technical guide provides a consolidated resource on the chemical properties and structure of 1-Propyn-1-yl Iodide for professionals in the scientific community. While some physical and spectroscopic data require further experimental determination, the information presented here, including a reliable synthetic protocol, serves as a solid foundation for its application in research and development, particularly in the field of medicinal chemistry and drug discovery.

References

• 1. Solved: Predict the H-C-H and C -C-C bond angles in propyne: [Chemistry] [gauthmath.com]
• 2. brainly.com [brainly.com]
• 3. homework.study.com [homework.study.com]
• 4. "Computational study of the C-CI bond length" by Anna Reznickova [scholarworks.smith.edu]
• 5. pschemicals.com [pschemicals.com]
• 6. The C-C bond length in propene is little shorter 149 pm than the C-C bond length 154 pm in ethane. This is due to [allen.in]
• 7. 1-PROPYN-1-YL IODIDE | 624-66-8 [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Alkyne - Wikipedia [en.wikipedia.org]
• 11. youtube.com [youtube.com]
• 12. ck12.org [ck12.org]

An In-depth Technical Guide to the Synthesis of 1-Propyn-1-yl Iodide from Propyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthetic methodologies for producing 1-propyn-1-yl iodide, a valuable building block in organic synthesis. The document details established experimental protocols, presents quantitative data for comparative analysis, and illustrates the reaction pathway.

Introduction

1-Iodoalkynes, including 1-propyn-1-yl iodide (also known as 1-iodo-1-propyne), are crucial intermediates in a variety of chemical transformations. Their utility is prominent in the construction of complex molecular architectures found in pharmaceuticals and materials science. The most common synthetic strategies involve the iodination of a terminal alkyne, either directly or through a metallated intermediate. This guide will focus on a reliable and well-documented procedure for the synthesis of 1-propyn-1-yl iodide.

Comparative Analysis of Synthesis Methods

Several methods have been developed for the synthesis of 1-iodoalkynes. The choice of method often depends on the specific substrate, desired scale, and available reagents. Below is a summary of common methods with their respective yields for various terminal alkynes.

Method	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Citation
Metal Acetylide Iodination	1. n-BuLi2. I₂	THF	-73 to 0	~2.5	68 (for 1-iodopropyne)	[1]
Hypervalent Iodine Reagent	(Diacetoxyiodo)benzene (DIB), KI, CuI, Et₃N	Acetonitrile	Room Temp	0.5	Good to excellent	[2][3]
N-Iodosuccinimide (NIS) with Al₂O₃	NIS, γ-Al₂O₃	Acetonitrile	80	1	Up to 99	[4][5]
N-Iodosuccinimide (NIS) with AcOH	NIS, Acetic Acid	Not specified	Not specified	Not specified	Very good yields	[6]

Featured Experimental Protocol: Synthesis of 1-Iodo-1-propyne via Propynyllithium

This protocol is adapted from a procedure published in Organic Syntheses, which details a practical and scalable method for the preparation of 1-iodo-1-propyne.[1] The process involves the generation of propynyllithium from (Z/E)-1-bromopropene, followed by quenching with iodine.

3.1. Materials and Equipment

• Reagents:

  • (Z/E)-1-bromo-1-propene

  • n-Butyllithium (n-BuLi) solution in hexanes

  • Iodine (I₂)

  • Tetrahydrofuran (THF), anhydrous

  • Sodium dihydrogen phosphate (NaH₂PO₄), aqueous solution

  • Pentane

• Equipment:

  • Three-necked, round-bottomed flask

  • Overhead mechanical stirrer

  • Pressure-equalizing addition funnel

  • Thermocouple probe

  • Dry ice/acetone bath

  • Cannula

  • Standard glassware for workup and distillation

3.2. Experimental Procedure

• Reaction Setup: A 1-L, three-necked, round-bottomed flask is equipped with an overhead mechanical stirrer, a 125-mL graduated pressure-equalizing addition funnel topped with a rubber septum and an argon inlet, and a rubber septum with a thermocouple probe. The flask is charged with 150 mL of anhydrous THF.

• Initial Cooling and Reagent Addition: The flask is cooled in a dry ice/acetone bath. 1-Bromo-1-propene (1.5 equivalents) is added in one portion via syringe. The resulting solution is cooled to an internal temperature of -73 °C.

• Generation of Propynyllithium: A solution of n-BuLi (2.2 equivalents) is added dropwise via the addition funnel, maintaining the internal temperature between -58 and -63 °C. After the addition is complete, the funnel is rinsed with two 5-mL portions of THF. The pale yellow reaction mixture is stirred for an additional 2 hours at -73 °C.

• Iodination: A solution of iodine (1.0 equivalent) in 80 mL of THF is added via cannula at a rate that maintains the internal temperature between -58 and -63 °C. The resulting turbid brown solution is stirred at -73 °C for 20 minutes.

• Workup: The dry ice/acetone bath is replaced with a room temperature water bath, and the reaction is allowed to warm to 0 °C. A solution of 5.5 g of NaH₂PO₄ in 125 mL of deionized water is added to quench the reaction.

• Extraction and Purification: The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted with pentane. The combined organic layers are washed with saturated aqueous sodium thiosulfate, water, and brine, then dried over anhydrous magnesium sulfate.

• Isolation: The solvent is removed by distillation at atmospheric pressure. The crude product is then purified by distillation to yield 1-iodopropyne as a colorless liquid. For higher purity, low-temperature recrystallization from pentane can be performed.[1]

Reaction Pathway and Workflow

The synthesis of 1-propyn-1-yl iodide from propyne typically involves a two-step process: deprotonation of propyne to form a propynyl anion, followed by electrophilic attack on an iodine source. The featured protocol utilizes an in-situ generation of propyne from 1-bromopropene.

Caption: General reaction pathway for the synthesis of 1-propyn-1-yl iodide.

The experimental workflow for the synthesis via propynyllithium is a sequential process involving cooling, reagent addition, reaction, quenching, and purification.

Caption: Experimental workflow for the synthesis of 1-propyn-1-yl iodide.

References

• 1. orgsyn.org [orgsyn.org]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. Novel and Efficient Synthesis of 1-Iodoalkynes [organic-chemistry.org]
• 4. Efficient synthesis of 1-iodoalkynes via Al2O3 mediated reaction of terminal alkynes and N-iodosuccinimide - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Iodoalkyne synthesis by iodination or substitution [organic-chemistry.org]

Spectroscopic Profile of 1-Propyn-1-yl Iodide: A Technical Guide

Predicted Spectroscopic Data

The following tables summarize the anticipated ¹H NMR, ¹³C NMR, and IR spectral data for 1-propyn-1-yl iodide. These predictions are derived from typical values for similar chemical environments.

Table 1: Predicted ¹H NMR Data for 1-Propyn-1-yl Iodide

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~2.0 - 3.0	Singlet	3H	CH₃

Note: The chemical shift of the methyl protons is influenced by the adjacent sp-hybridized carbons and the iodine atom.

Table 2: Predicted ¹³C NMR Data for 1-Propyn-1-yl Iodide

Chemical Shift (δ, ppm)	Assignment
~4.0	C-I
~75 - 95	C≡C-I
~20	CH₃

Note: The sp-hybridized carbon attached to the iodine atom is expected to be significantly downfield.

Table 3: Predicted IR Absorption Data for 1-Propyn-1-yl Iodide

Wavenumber (cm⁻¹)	Intensity	Assignment
~2100 - 2260	Weak to Medium	C≡C stretch
~2850 - 3000	Medium	C-H stretch (methyl)
~1375 & ~1450	Medium	C-H bend (methyl)
~500 - 600	Strong	C-I stretch

Experimental Protocols

Detailed methodologies for acquiring NMR and IR spectra are crucial for reproducible and accurate results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A standard protocol for obtaining high-resolution NMR spectra of a compound like 1-propyn-1-yl iodide is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent is critical to avoid interfering signals.

• Instrument Setup:

  • Place the NMR tube in a spinner and adjust the depth using a depth gauge.

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity, which is essential for high resolution. This can be done manually or automatically.

• ¹H NMR Acquisition:

  • Set the spectral width to an appropriate range (e.g., 0-12 ppm).

  • Determine the 90° pulse width.

  • Set the number of scans (e.g., 8-16) and a suitable relaxation delay (e.g., 1-5 seconds).

  • Acquire the Free Induction Decay (FID).

• ¹³C NMR Acquisition:

  • Set a wider spectral width (e.g., 0-220 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum to singlets for each carbon.

  • A larger number of scans is typically required due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., Tetramethylsilane, TMS).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy

A general procedure for obtaining an IR spectrum of a liquid sample such as 1-propyn-1-yl iodide is:

• Sample Preparation (Neat Liquid):

  • Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr).

  • Gently press the plates together to form a thin film.

• Sample Preparation (Solution):

  • Dissolve the sample in a suitable IR-transparent solvent (e.g., CCl₄, CS₂).

  • Transfer the solution to a liquid IR cell of a known path length.

• Instrument Setup:

  • Ensure the sample compartment of the FTIR spectrometer is clean.

  • Acquire a background spectrum of the empty spectrometer (or the salt plates/solvent). This is crucial to subtract any atmospheric or solvent absorptions.

• Data Acquisition:

  • Place the prepared sample in the spectrometer's sample holder.

  • Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹). A number of scans (e.g., 16-32) are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final transmittance or absorbance spectrum.

  • Label the significant peaks with their corresponding wavenumbers.

Workflow Visualization

The following diagram illustrates the logical workflow for the spectroscopic analysis of a chemical compound.

Caption: Logical workflow for spectroscopic analysis.

Stability and Storage of 1-Propyn-1-yl Iodide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 1-Propyn-1-yl Iodide (also known as 1-Iodo-1-propyne). Due to its reactive nature, proper handling and storage are critical to ensure its integrity for research and development applications. This document outlines the known stability profile, potential decomposition pathways, and offers generalized protocols for stability assessment in the absence of specific published studies for this compound.

Chemical Properties and Inherent Stability

1-Propyn-1-yl Iodide is a flammable and light-sensitive liquid. The presence of the carbon-iodine bond on an sp-hybridized carbon makes it a reactive species, susceptible to degradation under various conditions. While the product is chemically stable under standard ambient conditions (room temperature), its sensitivity to light and heat necessitates specific storage and handling procedures to minimize degradation.

Factors Influencing Stability

Several environmental factors can impact the stability of 1-Propyn-1-yl Iodide, leading to its decomposition. Understanding these factors is key to maintaining the compound's purity and reactivity for experimental use.

CAS number and molecular formula of 1-Propyn-1-yl Iodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Propyn-1-yl Iodide, a valuable reagent in organic synthesis. This document details its chemical and physical properties, provides an experimental protocol for its synthesis, and outlines key safety and handling information.

Chemical Identity and Properties

1-Propyn-1-yl Iodide, also known as 1-Iodo-1-propyne, is an iodoalkyne used in various chemical transformations. Its fundamental identifiers and properties are summarized below.

Property	Value	Source
CAS Number	624-66-8	[1][2][3]
Molecular Formula	C₃H₃I	[1][2]
Molecular Weight	165.96 g/mol	[1][2]
IUPAC Name	1-iodoprop-1-yne	[2][3]
Synonyms	1-Iodo-1-propyne, 1-Propynyl iodide	[1][3]
Appearance	Colorless to Brown clear liquid	[4]
Purity	>97.0% (GC)	[4]
Boiling Point	101 - 102 °C
Melting Point	-101 °C
Density	1.743 g/cm³ at 25 °C

Synthesis of 1-Propyn-1-yl Iodide (1-Iodopropyne)

A common and effective method for the synthesis of 1-iodopropyne involves the reaction of 1-bromo-1-propene with butyllithium, followed by quenching with iodine. This procedure has been detailed in Organic Syntheses.

Experimental Protocol:

Materials:

• 1-L, three-necked, round-bottomed flask

• Overhead mechanical stirrer

• Pressure-equalizing addition funnel

• Thermocouple probe

• Dry ice/acetone bath

• Tetrahydrofuran (THF), anhydrous

• 1-bromo-1-propene

• n-Butyllithium (n-BuLi) in hexanes

• Iodine (I₂)

• Pentane

• Sodium thiosulfate solution (10%)

• Brine

Procedure:

• Initial Setup: A 1-L, three-necked, round-bottomed flask is equipped with a mechanical stirrer, an addition funnel, and a thermocouple. The flask is charged with 150 mL of anhydrous THF and cooled in a dry ice/acetone bath. 1-bromo-1-propene (1.5 equivalents) is added in one portion via syringe.[5]

• Lithiation: The solution is cooled to below -70 °C. n-Butyllithium (2.5 M in hexanes, 1.0 equivalent) is added dropwise via the addition funnel, maintaining the internal temperature below -70 °C. The mixture is stirred for an additional 30 minutes at this temperature.[5]

• Iodination: A solution of iodine (1.1 equivalents) in 200 mL of THF is prepared. This iodine solution is added to the reaction mixture via cannula, keeping the internal temperature below -70 °C. After the addition is complete, the mixture is stirred for another 15 minutes.[5]

• Workup: The reaction is quenched by the addition of 100 mL of a 10% aqueous solution of sodium thiosulfate. The mixture is allowed to warm to room temperature. The layers are separated, and the aqueous layer is extracted with pentane. The combined organic layers are washed with water and brine, then dried over anhydrous magnesium sulfate.[5]

• Purification: The solvent is removed by distillation. The crude product is then purified by careful fractional distillation at atmospheric pressure to yield 1-iodopropyne as a clear liquid.[5]

Logical Workflow for the Synthesis of 1-Iodopropyne:

Caption: Workflow for the synthesis of 1-Iodopropyne.

Safety and Handling

1-Propyn-1-yl Iodide is a flammable liquid and requires careful handling in a well-ventilated area, away from sources of ignition.[4]

GHS Hazard Statements:

• H226: Flammable liquid and vapor.[2]

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.[2]

Precautionary Statements:

• P201: Obtain special instructions before use.

• P233: Keep container tightly closed.[4]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P403+P235: Store in a well-ventilated place. Keep cool.[4]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information before handling this compound.

Applications in Drug Development and Research

1-Propyn-1-yl Iodide is a versatile building block in organic synthesis, particularly in the introduction of the propynyl group into molecules. This functional group is of interest in medicinal chemistry and materials science. Its applications include:

• Cross-coupling reactions: It can participate in Sonogashira, Cadiot-Chodkiewicz, and other coupling reactions to form more complex alkynes.

• Synthesis of Heterocycles: The propynyl group can be a precursor to various heterocyclic systems.

• Click Chemistry: Terminal alkynes, which can be derived from 1-iodo-1-propyne, are key components in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

References

• 1. 1-Propyn-1-yl iodide | CymitQuimica [cymitquimica.com]
• 2. 1-Propyne, 1-iodo- | C3H3I | CID 136437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pschemicals.com [pschemicals.com]
• 4. 1-Iodo-1-propyne | 624-66-8 | TCI EUROPE N.V. [tcichemicals.com]
• 5. orgsyn.org [orgsyn.org]

Reactivity profile of the carbon-iodine bond in 1-Propyn-1-yl Iodide

An In-depth Technical Guide to the Reactivity Profile of the Carbon-Iodine Bond in 1-Propyn-1-yl Iodide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Propyn-1-yl iodide is a highly versatile synthetic building block, primarily due to the unique reactivity of its carbon-iodine bond. Attached to an sp-hybridized carbon, the iodide atom serves as an excellent leaving group and a reactive site for various carbon-carbon bond-forming reactions. This technical guide provides a comprehensive overview of the synthesis, reactivity, and applications of 1-propyn-1-yl iodide, with a focus on its utility in cross-coupling and substitution reactions. Detailed experimental protocols, quantitative data, and mechanistic diagrams are presented to serve as a practical resource for professionals in chemical research and drug development.

Introduction

Iodoalkynes are a pivotal class of reagents in modern organic synthesis. Among them, 1-propyn-1-yl iodide (CH₃C≡CI) is a fundamental C3 building block. Its reactivity is dominated by the nature of the C(sp)-I bond. This bond is characterized by its high polarizability and relatively low bond dissociation energy compared to other carbon-halogen bonds, making the iodine an excellent leaving group. Consequently, 1-propyn-1-yl iodide readily participates in a variety of transformations, including palladium-catalyzed cross-coupling reactions like the Sonogashira coupling, copper-catalyzed reactions such as the Cadiot-Chodkiewicz coupling, and various nucleophilic substitution reactions. These reactions provide efficient pathways to construct complex molecular architectures, including conjugated enynes, unsymmetrical diynes, and other valuable motifs found in natural products and pharmaceutical agents.

Synthesis of 1-Propyn-1-yl Iodide

The preparation of 1-propyn-1-yl iodide can be achieved through several methods, most commonly involving the iodination of a metal acetylide. While historical methods utilized Grignard reagents, modern procedures often favor the use of lithium acetylides for higher efficiency and milder conditions.[1]

Logical Workflow for Synthesis

Caption: General workflow for the synthesis of 1-propyn-1-yl iodide.

Experimental Protocol: Synthesis via Propynyllithium

This protocol is adapted from a procedure developed for accessing multigram quantities of iodoalkynes.[1]

• Preparation of Propynyllithium: To a flame-dried, three-necked flask equipped with a thermometer, a gas inlet, and a dropping funnel under an argon atmosphere, add anhydrous tetrahydrofuran (THF). Cool the flask to -78 °C in a dry ice/acetone bath. Bubble propyne gas through the THF. To this solution, add n-butyllithium (1.05 equivalents) dropwise, maintaining the temperature below -60 °C. Stir the resulting solution for 30 minutes at -78 °C to ensure complete formation of propynyllithium.

• Iodination: In a separate flask, dissolve molecular iodine (I₂, 1.1 equivalents) in anhydrous THF. Add this iodine solution dropwise to the cold propynyllithium solution. The reaction is typically rapid.

• Reaction Monitoring & Quench: Monitor the reaction by thin-layer chromatography (TLC). Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume excess iodine.

• Work-up: Allow the mixture to warm to room temperature. Transfer it to a separatory funnel and extract with diethyl ether or pentane. Wash the combined organic layers with water and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product is a volatile liquid. For high purity, it can be purified by distillation at atmospheric pressure or by low-temperature recrystallization.[1] The product is typically obtained as a colorless liquid.[1]

Reactivity Profile of the Carbon-Iodine Bond

The C(sp)-I bond in 1-propyn-1-yl iodide is the nexus of its reactivity, enabling a broad spectrum of synthetic transformations.

Sonogashira Coupling

The Sonogashira coupling is a palladium/copper co-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide.[2][3] Due to the high reactivity of the C-I bond, iodoalkynes like 1-propyn-1-yl iodide can be coupled efficiently under mild conditions, often at low temperatures.[4][5] This reaction is a cornerstone for the synthesis of arylalkynes and conjugated enynes.[2][4][6]

Caption: The catalytic cycle of the Sonogashira cross-coupling reaction.

Experimental Protocol: Sonogashira Coupling of an Aryl Iodide with Propyne

This protocol describes a modified Sonogashira reaction using propyne, which is analogous to using 1-propyn-1-yl iodide with a terminal alkyne.[4][6]

• Reaction Setup: In a flame-dried Schlenk flask under an argon atmosphere, combine the aryl iodide (1.0 mmol), Pd(PPh₃)₄ (2-5 mol%), and copper(I) iodide (CuI, 1-3 mol%).

• Solvent and Base Addition: Add anhydrous, deoxygenated THF via syringe, followed by the addition of a base such as triethylamine (2.0 equivalents).

• Alkyne Addition: Cool the mixture to -78 °C and bubble in propyne gas (or add a solution of 1-propyn-1-yl iodide if it were the coupling partner). Allow the reaction to slowly warm to room temperature.

• Reaction Monitoring: Monitor the reaction's progress using TLC or GC-MS.

• Work-up: Once complete, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the mixture with diethyl ether.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired arylpropyne.[6]

Cadiot-Chodkiewicz Coupling

The Cadiot-Chodkiewicz coupling is a selective synthesis of unsymmetrical 1,3-diynes.[7][8] It involves the reaction of a terminal alkyne with a haloalkyne, such as 1-propyn-1-yl iodide, catalyzed by a copper(I) salt in the presence of an amine base.[7][9] This reaction is highly efficient for creating diyne linkages, which are prevalent in various natural products and functional materials.[9]

Caption: Reaction mechanism for the Cadiot-Chodkiewicz coupling.

Experimental Protocol: Cadiot-Chodkiewicz Coupling

This is a general procedure based on established methods.[7][10]

• Reaction Setup: To a flask containing a magnetic stirrer, add the terminal alkyne (1.0 equivalent), copper(I) bromide or iodide (5-10 mol%), and a suitable solvent such as methanol or THF.

• Addition of Base and Haloalkyne: Add an amine base, such as piperidine or n-butylamine.[7][8] To this mixture, add a solution of 1-propyn-1-yl iodide (1.0 equivalent) in the same solvent dropwise.

• Reaction Conditions: Stir the reaction at room temperature. The reaction is often accompanied by a color change.

• Monitoring and Work-up: Monitor the formation of the diyne product by TLC. Upon completion, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic phase with dilute acid (to remove the amine), water, and brine. Dry the solution over an anhydrous salt, filter, and remove the solvent in vacuo. The crude product is then purified by column chromatography.

Nucleophilic Substitution

The carbon atom of the C-I bond in 1-propyn-1-yl iodide is electrophilic and susceptible to attack by nucleophiles. The strength of the carbon-halogen bond is a critical factor in these reactions. The C-I bond is the weakest among the carbon-halogen bonds, making iodide an excellent leaving group and enhancing the reactivity of iodoalkanes in substitution reactions.[11][12]

Caption: General pathway for nucleophilic substitution on 1-propyn-1-yl iodide.

Quantitative Data Summary

Table 1: Physical and Spectroscopic Properties of 1-Propyn-1-yl Iodide

Property	Value	Reference(s)
CAS Number	624-66-8	[13][14][15]
Molecular Formula	C₃H₃I	[14][15]
Molecular Weight	165.96 g/mol	[14][15]
Appearance	Colorless Liquid	[14]
Boiling Point	101-102 °C	[16]
Density	1.743 g/cm³ (at 25 °C)	[16]
¹H NMR (CDCl₃)	δ ≈ 2.0-2.2 ppm (s, 3H, CH₃)	Inferred from related structures
¹³C NMR (CDCl₃)	δ ≈ 90 ppm (C≡CI), δ ≈ 4 ppm (CH₃)	Inferred from related structures[17]

Note: Specific, experimentally verified NMR data for 1-propyn-1-yl iodide is not widely published; values are estimated based on analogous structures.

Table 2: Carbon-Halogen Bond Dissociation Energies (BDE)

Bond	BDE (kcal/mol)	Significance for Reactivity
C(sp³)-F	~116	Very strong bond, F is a poor leaving group.[11]
C(sp³)-Cl	~78	Stronger than C-Br and C-I.[11]
C(sp³)-Br	~68	Weaker than C-Cl, good leaving group.[11]
C(sp³)-I	~51	Weakest C-X bond, I is an excellent leaving group.[11][12]

The BDE for a C(sp)-I bond is expected to be comparable or slightly weaker than the C(sp³)-I bond, contributing to its high reactivity.

Table 3: Representative Reaction Yields

Reaction Type	Coupling Partners	Typical Yield (%)	Reference(s)
Sonogashira Coupling	Aryl Iodides + Propyne	85 - 94%	[4]
Sonogashira Coupling	Aryl Bromides + 1-Propynyllithium	75 - 85%	[6]
Cadiot-Chodkiewicz	Terminal Alkyne + Bromoalkyne	High Yields	[8][10]

Safety Information

1-Propyn-1-yl iodide is a hazardous chemical and must be handled with appropriate safety precautions.

• Hazards: It is a flammable liquid and vapor.[15][16] It is harmful if inhaled, swallowed, or in contact with skin, and causes skin and serious eye irritation.[15][16] It is also suspected of causing genetic defects and cancer.[16]

• Precautions:

  • Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[16]

  • Keep away from heat, sparks, open flames, and other ignition sources.[16]

  • Use only outdoors or in a well-ventilated area.[16]

  • Wear protective gloves, protective clothing, eye protection, and face protection.[16]

  • Handle in accordance with good industrial hygiene and safety practices.[18]

Conclusion

The carbon-iodine bond in 1-propyn-1-yl iodide is characterized by its low bond energy and high polarizability, rendering it an exceptionally reactive and versatile functional group. Its proficiency in cornerstone reactions such as the Sonogashira and Cadiot-Chodkiewicz couplings allows for the efficient and selective construction of C(sp²)-C(sp) and C(sp)-C(sp) bonds, respectively. This reactivity profile establishes 1-propyn-1-yl iodide as an indispensable C3 building block for the synthesis of complex organic molecules, with significant applications in the fields of medicinal chemistry, natural product synthesis, and materials science. A thorough understanding of its reactivity and handling requirements is crucial for leveraging its full synthetic potential.

References

• 1. orgsyn.org [orgsyn.org]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. jk-sci.com [jk-sci.com]
• 10. Synthesis of 1,3-Diynes Via Cadiot-Chodkiewicz Coupling of Volatile, in Situ-Generated Bromoalkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Radicals [employees.csbsju.edu]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. 1-PROPYN-1-YL IODIDE | 624-66-8 [chemicalbook.com]
• 14. 1-Propyn-1-yl iodide | CymitQuimica [cymitquimica.com]
• 15. 1-Propyne, 1-iodo- | C3H3I | CID 136437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. znaturforsch.com [znaturforsch.com]
• 18. fishersci.co.uk [fishersci.co.uk]

The Discovery and Synthesis of 1-Propyn-1-yl Iodide: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the discovery and synthesis of 1-Propyn-1-yl Iodide (also known as 1-iodo-1-propyne). It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. This document details the initial discovery, outlines various synthetic methodologies with a comparative analysis, and provides in-depth experimental protocols for key synthesis routes. All quantitative data is presented in structured tables, and reaction pathways are visualized using diagrams to ensure clarity and ease of understanding.

Introduction

1-Propyn-1-yl Iodide is a valuable reagent in organic synthesis, serving as a versatile building block for the introduction of the propynyl group in the construction of more complex molecules. Its utility is particularly noted in cross-coupling reactions, such as the Cadiot-Chodkiewicz and Sonogashira couplings, which are instrumental in the synthesis of natural products and pharmaceutical agents. This guide explores the history of its discovery and the evolution of its synthesis from early methods to more contemporary, efficient protocols.

Discovery and First Synthesis

The first documented synthesis of 1-Propyn-1-yl Iodide was reported in 1943 by Cleveland and Murray.[1] Their approach involved the reaction of a Grignard reagent derived from propyne with molecular iodine.[1] While this seminal work established a foundational method for the preparation of this iodoalkyne, the reported procedure did not include a yield, and it necessitated the use of gaseous propyne, which can be inconvenient to handle.[1]

References

• 1. orgsyn.org [orgsyn.org]

The Ascending Role of 1-Propyn-1-yl Iodide in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents is a perpetual endeavor in medicinal chemistry, demanding innovative synthetic strategies and versatile molecular building blocks. Among these, 1-propyn-1-yl iodide is emerging as a potent and adaptable reagent, enabling the introduction of the propargyl moiety—a functional group of increasing significance in drug design. This technical guide provides an in-depth exploration of the synthesis, reactivity, and burgeoning applications of 1-propyn-1-yl iodide in the development of next-generation therapeutics.

Introduction: The Strategic Importance of the Propargyl Group

The propargyl group (-CH₂C≡CH) and its derivatives are increasingly recognized as "privileged" structures in medicinal chemistry.[1] Their unique linear geometry, electronic properties, and reactivity profile offer several advantages in drug design, including:

• Enhanced Binding Affinity: The rigid, linear structure of the alkyne can orient pharmacophoric elements for optimal interaction with biological targets.

• Metabolic Stability: The triple bond can block sites of metabolism, improving the pharmacokinetic profile of a drug candidate.

• Versatile Reactivity: The terminal alkyne serves as a key handle for a variety of powerful chemical transformations, most notably copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," and Sonogashira cross-coupling reactions.[2]

• Bioisosteric Replacement: The propargyl group can act as a bioisostere for other chemical moieties, allowing for the fine-tuning of a compound's physicochemical properties.

1-Propyn-1-yl iodide, as a readily available and reactive propargylating agent, provides a direct and efficient route to incorporate this valuable functional group into a diverse range of molecular scaffolds.

Synthesis and Reactivity of 1-Propyn-1-yl Iodide

1-Propyn-1-yl iodide is a halogenated alkyne that serves as a versatile building block in organic synthesis. Its reactivity is primarily centered around the carbon-iodine bond, making it an excellent electrophile for substitution reactions, and the terminal alkyne, which can participate in a variety of coupling reactions.

Synthetic Routes

Several methods have been reported for the synthesis of 1-propyn-1-yl iodide. A common laboratory-scale preparation involves the reaction of propyne with a strong base, such as n-butyllithium, to form the corresponding acetylide, which is then quenched with iodine.

Key Reactions in Medicinal Chemistry

1-Propyn-1-yl iodide is a key reagent in several powerful synthetic transformations that are widely employed in drug discovery and development.

The Sonogashira reaction is a palladium-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide.[3] 1-Propyn-1-yl iodide can be utilized in what is sometimes referred to as an "inverse" or "reverse" Sonogashira coupling, where the iodoalkyne is coupled with a suitable organometallic reagent, such as an organoboron compound. This reaction is invaluable for the construction of carbon-carbon bonds and the synthesis of complex molecular architectures.

1-Propyn-1-yl iodide readily reacts with nucleophiles such as amines, phenols, and thiols to introduce the propargyl group. This N-, O-, or S-propargylation is a fundamental transformation for modifying the structure and properties of lead compounds.

Applications in Medicinal Chemistry

The versatility of 1-propyn-1-yl iodide has led to its application in the synthesis of a wide array of biologically active molecules, including enzyme inhibitors, kinase inhibitors, and antiviral agents.

Enzyme Inhibitors

The propargyl group can be incorporated into molecules to act as an irreversible inhibitor of certain enzymes. For example, the terminal alkyne can be designed to react with a nucleophilic residue in the active site of an enzyme, leading to covalent modification and inactivation.

Kinase Inhibitors

Kinases are a critical class of drug targets, particularly in oncology. The propargyl group has been incorporated into kinase inhibitors to enhance their binding affinity and selectivity. The rigid nature of the alkyne can help to position other functional groups for optimal interaction with the kinase active site. For instance, novel pyridine-based compounds have been synthesized and shown to be potent PIM-1 kinase inhibitors.[4]

Antiviral Agents, Including Nucleoside Analogs

The modification of nucleosides is a well-established strategy for the development of antiviral drugs. The introduction of a propargyl group at various positions on the nucleobase or sugar moiety can lead to compounds with potent antiviral activity. Palladium-catalyzed cross-coupling reactions of halogenated nucleosides with terminal alkynes are a key synthetic strategy in this area. While many of these syntheses utilize terminal alkynes directly, 1-propyn-1-yl iodide can be a valuable reagent for the propargylation of nucleoside precursors.

Radioligands for PET Imaging

The development of radiolabeled ligands for Positron Emission Tomography (PET) is crucial for in vivo imaging and drug development. While direct radioiodination with isotopes like ¹²³I, ¹²⁴I, and ¹³¹I is common, the synthesis of PET tracers often involves the late-stage introduction of a fluorine-18 or carbon-11 label.[5][6] The propargyl group can serve as a versatile handle for the attachment of these radioisotopes via click chemistry or other coupling reactions. Although direct use of radiolabeled 1-propyn-1-yl iodide is less common, its non-radioactive counterpart is instrumental in synthesizing the precursors for these imaging agents.

Quantitative Data on Bioactive Compounds

The following table summarizes the biological activity of selected compounds where the propargyl moiety, often introduced through reagents like 1-propyn-1-yl iodide or its precursors, plays a crucial role.

Compound Class	Target	Bioactivity (IC₅₀/EC₅₀)	Reference
Pyridine-based Kinase Inhibitor	PIM-1 Kinase	14.3 nM	[4]
Diaryl Heterocyclic Antitumor Agent	Tubulin Polymerization	2.65 µM	[7]
8-alkynyl-2'-deoxyadenosine analog	Vaccinia Virus	-
1H-Thieno[3,4-d]imidazole-4-carboxamide	PARP-1	Potent Inhibition	[8]

Experimental Protocols

Detailed experimental procedures are critical for the successful application of 1-propyn-1-yl iodide in synthesis. Below are representative protocols for key reactions.

General Procedure for Sonogashira Cross-Coupling

This protocol describes a typical copper-palladium co-catalyzed Sonogashira coupling of an aryl iodide with a terminal alkyne.[9]

Materials:

• Aryl iodide (1.0 eq)

• Terminal alkyne (1.2 eq)

• Dichlorobis(triphenylphosphine)palladium(II) (0.03 eq)

• Copper(I) iodide (0.05 eq)

• Triethylamine (3.0 eq)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To an oven-dried round-bottom flask containing a magnetic stir bar, add the aryl iodide, dichlorobis(triphenylphosphine)palladium(II), and copper(I) iodide.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous THF and triethylamine via syringe.

• Add the terminal alkyne dropwise to the stirred solution.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium chloride and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

A generalized workflow for a Sonogashira cross-coupling reaction.

General Procedure for N-Propargylation of an Amine

This protocol outlines a typical procedure for the N-alkylation of an amine with a propargyl halide.

Materials:

• Amine (1.0 eq)

• 1-Propyn-1-yl iodide or bromide (1.1 eq)

• Potassium carbonate (2.0 eq)

• Anhydrous dimethylformamide (DMF)

Procedure:

• To a round-bottom flask, add the amine, potassium carbonate, and anhydrous DMF.

• Stir the suspension at room temperature.

• Add 1-propyn-1-yl iodide or bromide dropwise.

• Continue stirring at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by flash column chromatography.

Signaling Pathways and Mechanisms of Action

The introduction of a propargyl group can significantly impact the mechanism of action of a drug. For example, in the context of kinase inhibition, the propargyl moiety can form specific interactions within the ATP-binding pocket, leading to potent and selective inhibition.

Simplified kinase signaling pathway and the inhibitory action of a propargylated inhibitor.

In the case of irreversible enzyme inhibitors, the terminal alkyne of the propargyl group can act as a "warhead." After binding to the enzyme's active site, a catalytic residue can initiate a reaction with the alkyne, leading to the formation of a covalent bond and permanent inactivation of the enzyme.

Conclusion and Future Outlook

1-Propyn-1-yl iodide is a valuable and versatile building block in medicinal chemistry, providing a reliable means to introduce the functionally important propargyl group. Its utility in Sonogashira couplings and nucleophilic substitution reactions has enabled the synthesis of a diverse range of bioactive molecules. As the demand for novel and more effective therapeutics continues to grow, the strategic application of 1-propyn-1-yl iodide and related propargylating agents is poised to play an increasingly significant role in the future of drug discovery and development. The continued exploration of its reactivity and the development of new synthetic methodologies will undoubtedly unlock further potential for this powerful reagent.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Design, radiosynthesis, and evaluation of radiotracers for positron emission tomography imaging of stearoyl-CoA desaturase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design and synthesis of novel PARP-1 inhibitors based on pyridopyridazinone scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Reactions of 1-Propyn-1-yl Iodide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of the reactions of 1-propyn-1-yl iodide, a versatile building block in organic synthesis. The content is structured to offer valuable insights for researchers, scientists, and professionals in drug development, with a focus on practical applications and detailed experimental protocols.

Introduction

1-Propyn-1-yl iodide is a key reagent in organic chemistry, primarily utilized in the formation of carbon-carbon and carbon-heteroatom bonds. Its reactivity is centered around the electron-deficient sp-hybridized carbon atom attached to the iodine, making it an excellent electrophile in various coupling reactions. This guide will explore the primary transformations of 1-propyn-1-yl iodide, including Sonogashira, Negishi, Stille, Cadiot-Chodkiewicz, and Nozaki-Hiyama-Kishi reactions, as well as N-alkynylation and cycloaddition reactions.

Cross-Coupling Reactions

Cross-coupling reactions are a cornerstone of modern synthetic chemistry, and 1-propyn-1-yl iodide is a valuable substrate for several of these transformations. These reactions typically involve a metal catalyst, most commonly palladium, to facilitate the coupling of the propynyl group with a variety of organometallic and organic halide partners.

Sonogashira Coupling

The Sonogashira coupling is a palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide. In the context of 1-propyn-1-yl iodide, a variation of this reaction, sometimes referred to as an "inverse Sonogashira coupling," is employed where the iodoalkyne is coupled with a terminal alkyne. A more common and direct application involves the use of pre-formed lithium acetylides, such as 1-propynyllithium, coupling with aryl or vinyl halides.[1] This reaction provides a powerful method for the synthesis of 1-arylpropynes, which are important structural motifs in many biologically active compounds.[1] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[1]

Table 1: Sonogashira Coupling of 1-Propynyllithium with Various Aryl Halides [1]

Entry	Aryl Halide	Product	Expected Yield (%)
1	Iodobenzene	1-Phenyl-1-propyne	85-95
2	Bromobenzene	1-Phenyl-1-propyne	75-85
3	4-Bromoanisole	1-(4-Methoxyphenyl)-1-propyne	80-90
4	1-Bromo-4-(trifluoromethyl)benzene	1-(4-(Trifluoromethyl)phenyl)-1-propyne	70-80
5	3-Bromopyridine	3-(Prop-1-yn-1-yl)pyridine	70-85

A modified, milder Sonogashira protocol for the coupling of aryl iodides with propyne has been developed, affording high yields at low temperatures.[2] This method avoids the need for high pressure and excessive heating.[2]

Table 2: Modified Sonogashira Coupling of Aryl Iodides with Propyne [2]

Entry	Aryl Iodide	Yield (%)
1	4-Iodoanisole	94
2	4-Iodotoluene	92
3	Methyl 4-iodobenzoate	88
4	1-Iodo-4-nitrobenzene	85

Experimental Protocol: General Procedure for Sonogashira Coupling of an Aryl Iodide with a Terminal Alkyne [3]

This procedure details the copper-palladium co-catalyzed Sonogashira coupling.[3]

• Reaction Setup: In an oven-dried 50 mL round-bottom flask containing a magnetic stir bar, add the aryl iodide (1.0 eq), dichlorobis(triphenylphosphine)palladium(II) (0.03 eq), and copper(I) iodide (0.05 eq) under an inert atmosphere (nitrogen or argon).[3]

• Solvent and Reagent Addition: Add anhydrous, degassed solvent (e.g., THF or triethylamine) to the flask, followed by the terminal alkyne (1.2 eq).[3]

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC). The reaction is typically complete within 3-12 hours.[3]

• Workup: Once the reaction is complete, dilute the mixture with diethyl ether or ethyl acetate.[3] Wash the organic layer with a suitable aqueous solution (e.g., saturated ammonium chloride) to remove the amine base and copper salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[3]

Figure 1: General catalytic cycle for the Sonogashira coupling reaction.

Negishi Coupling

The Negishi coupling involves the reaction of an organozinc compound with an organic halide, catalyzed by a nickel or palladium complex. This reaction is highly versatile, allowing for the formation of C(sp³)-C(sp²), C(sp²)-C(sp²), and C(sp)-C(sp²) bonds. For 1-propyn-1-yl iodide, this would typically involve the preparation of a propynylzinc reagent, which then couples with an aryl or vinyl halide. The reaction is known for its high functional group tolerance.[4]

Experimental Protocol: General Procedure for Negishi Coupling [4]

• Organozinc Formation: In a flame-dried flask under an inert atmosphere, prepare the organozinc reagent. This can be done by reacting the corresponding organolithium or Grignard reagent with a zinc halide (e.g., ZnCl₂), or by direct insertion of zinc metal into an organic halide.

• Reaction Setup: In a separate flame-dried flask under an inert atmosphere, add the palladium or nickel catalyst (e.g., Pd(PPh₃)₄) and the organic halide.

• Coupling Reaction: Add the freshly prepared organozinc reagent to the flask containing the catalyst and organic halide.

• Reaction Monitoring and Workup: Stir the reaction at room temperature or with heating until completion, as monitored by TLC or GC. Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Purification: Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Figure 2: General catalytic cycle for the Negishi coupling reaction.

Stille Coupling

The Stille coupling reaction pairs an organotin compound (organostannane) with an organic halide in the presence of a palladium catalyst. A key advantage of organostannanes is their stability to air and moisture, and their tolerance of a wide variety of functional groups. However, the toxicity of tin compounds is a significant drawback.

Experimental Protocol: General Procedure for Stille Coupling

• Reaction Setup: In a flame-dried flask, combine the organic halide (e.g., 1-propyn-1-yl iodide), the organostannane, the palladium catalyst (e.g., Pd(PPh₃)₄), and a suitable solvent (e.g., THF, DMF).

• Additives (Optional): In some cases, additives such as copper(I) iodide or lithium chloride are used to accelerate the reaction.

• Reaction Conditions: Heat the reaction mixture under an inert atmosphere. The reaction temperature and time will vary depending on the reactivity of the substrates.

• Workup and Purification: After cooling to room temperature, the reaction mixture is typically filtered to remove palladium residues. The filtrate is then subjected to an aqueous workup to remove tin byproducts (e.g., washing with aqueous KF). The organic layer is dried, concentrated, and the product is purified by chromatography.

Figure 3: General catalytic cycle for the Stille coupling reaction.

Cadiot-Chodkiewicz Coupling

The Cadiot-Chodkiewicz coupling is a copper-catalyzed reaction between a terminal alkyne and a haloalkyne to form an unsymmetrical 1,3-diyne.[5] This reaction is highly selective, avoiding the homocoupling side products often seen in similar reactions like the Glaser coupling.[5]

Experimental Protocol: General Procedure for Cadiot-Chodkiewicz Coupling [5]

• Reaction Setup: In a suitable flask, dissolve the terminal alkyne in a solvent such as methanol or ethanol.

• Reagent Addition: Add an amine base (e.g., a primary amine like ethylamine, or piperidine), a reducing agent like hydroxylamine hydrochloride (to keep the copper in the +1 oxidation state), and a catalytic amount of a copper(I) salt (e.g., CuBr or CuI).

• Haloalkyne Addition: Slowly add a solution of the haloalkyne (1-propyn-1-yl iodide) to the reaction mixture.

• Reaction Monitoring and Workup: Stir the reaction at room temperature. The reaction is often accompanied by a color change. After completion, the reaction is typically worked up by adding an aqueous solution of ammonia or ammonium chloride to complex with the copper catalyst, followed by extraction with an organic solvent.

• Purification: The organic extracts are dried, concentrated, and the resulting 1,3-diyne is purified by chromatography or crystallization.

Figure 4: Proposed mechanism for the Cadiot-Chodkiewicz coupling reaction.

Nozaki-Hiyama-Kishi (NHK) Reaction

The Nozaki-Hiyama-Kishi (NHK) reaction is a chromium(II)-mediated and nickel(II)-catalyzed cross-coupling reaction between an organic halide and an aldehyde to form an alcohol.[6] This reaction is highly chemoselective for aldehydes and tolerates a wide range of functional groups.[7] When 1-propyn-1-yl iodide is used, the corresponding propargyl alcohol is formed.

Experimental Protocol: General Procedure for Nozaki-Hiyama-Kishi Reaction [6]

• Catalyst and Reagent Preparation: In a flame-dried flask under an inert atmosphere, add anhydrous chromium(II) chloride and a catalytic amount of nickel(II) chloride. Add a suitable solvent, typically DMF or DMSO.

• Substrate Addition: To the stirred suspension, add the aldehyde followed by the organic halide (1-propyn-1-yl iodide).

• Reaction Progression: Stir the reaction mixture at room temperature. The reaction is often characterized by a color change from a suspension to a dark solution.

• Workup: Quench the reaction with water and extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry over an anhydrous salt, and concentrate. Purify the crude alcohol by column chromatography.

Figure 5: Simplified mechanism of the Nozaki-Hiyama-Kishi reaction.

N-Alkynylation of Amines

1-Propyn-1-yl iodide is a valuable reagent for the N-alkynylation of amines to produce ynamides, which are important intermediates in organic synthesis. This reaction typically involves a copper catalyst and a base.

Table 3: N-Alkynylation of Amines with Alkynyl Bromides (Representative Yields)

Entry	Amine	Alkynyl Bromide	Ynamide Product	Yield (%)
1	Morpholine	1-Bromo-1-hexyne	N-(Hex-1-yn-1-yl)morpholine	85
2	Pyrrolidine	1-Bromo-1-octyne	1-(Oct-1-yn-1-yl)pyrrolidine	92
3	Diethylamine	1-Bromo-2-phenylethyne	N,N-Diethyl-2-phenylacetamide	78

Experimental Protocol: General Procedure for N-Alkynylation of Amines

• Reaction Setup: To a solution of the amine in a suitable solvent (e.g., THF, toluene), add a copper(I) catalyst (e.g., CuI) and a base (e.g., K₂CO₃, Cs₂CO₃, or an amine base).

• Alkynyl Iodide Addition: Add 1-propyn-1-yl iodide to the reaction mixture.

• Reaction Conditions: Stir the reaction at room temperature or with heating until the starting materials are consumed (monitored by TLC or GC).

• Workup: Filter the reaction mixture to remove inorganic salts. Concentrate the filtrate and take up the residue in an organic solvent.

• Purification: Wash the organic solution with water and brine, dry over an anhydrous salt, and concentrate. Purify the crude ynamide by column chromatography.

Figure 6: General pathway for copper-catalyzed N-alkynylation of amines.

Cycloaddition Reactions

1-Propyn-1-yl iodide can participate in cycloaddition reactions, serving as a dienophile or a dipolarophile. These reactions are powerful tools for the construction of cyclic and heterocyclic systems.

Diels-Alder Reaction

In the Diels-Alder reaction, a conjugated diene reacts with a dienophile (an alkene or alkyne) to form a six-membered ring.[8] As an alkyne, 1-propyn-1-yl iodide can act as a dienophile, reacting with dienes to form substituted cyclohexadiene derivatives. The reaction is a [4+2] cycloaddition.[9]

1,3-Dipolar Cycloaddition

1,3-Dipolar cycloadditions involve the reaction of a 1,3-dipole with a dipolarophile to form a five-membered heterocyclic ring.[10] 1-Propyn-1-yl iodide can serve as the dipolarophile. A common example is the Huisgen cycloaddition, where an azide reacts with an alkyne to form a triazole.[11]

Figure 7: Logical workflow for cycloaddition reactions of 1-propyn-1-yl iodide.

Conclusion

1-Propyn-1-yl iodide is a highly valuable and versatile reagent in organic synthesis. Its participation in a wide array of powerful C-C and C-N bond-forming reactions, including various cross-coupling, N-alkynylation, and cycloaddition reactions, underscores its importance in the construction of complex molecular architectures. This guide has provided an overview of its key reactions, along with representative data and detailed experimental protocols, to serve as a valuable resource for researchers and professionals in the field of chemical synthesis and drug development. The continued exploration of the reactivity of 1-propyn-1-yl iodide is expected to lead to the development of novel synthetic methodologies and the discovery of new biologically active molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Negishi Coupling | NROChemistry [nrochemistry.com]
• 5. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 6. grokipedia.com [grokipedia.com]
• 7. chemistry.illinois.edu [chemistry.illinois.edu]
• 8. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 9. Diels-Alder Reaction [organic-chemistry.org]
• 10. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 11. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]

Navigating the Risks: A Technical Guide to the Safe Handling of 1-Propyn-1-yl Iodide

For Researchers, Scientists, and Drug Development Professionals

Physicochemical and Hazard Properties

A clear understanding of the physical, chemical, and hazard properties of 1-propyn-1-yl iodide is fundamental to its safe handling. The following tables summarize the key available data.

Table 1: Physical and Chemical Properties of 1-Propyn-1-yl Iodide

Property	Value	Source
CAS Number	624-66-8	--INVALID-LINK--
Molecular Formula	C₃H₃I	--INVALID-LINK--
Molecular Weight	165.96 g/mol	--INVALID-LINK--
Appearance	Colorless to brown clear liquid	--INVALID-LINK--
Boiling Point	110 °C (230 °F)	--INVALID-LINK--
Relative Density	1.99	--INVALID-LINK--
Purity	>97.0% (GC)	--INVALID-LINK--

Table 2: Hazard Identification for 1-Propyn-1-yl Iodide

Hazard Classification	GHS Hazard Statement	Source
Flammable liquids	H226: Flammable liquid and vapor	--INVALID-LINK--, --INVALID-LINK--
Acute toxicity, oral	H302: Harmful if swallowed	--INVALID-LINK--
Acute toxicity, dermal	H312: Harmful in contact with skin	--INVALID-LINK--
Skin corrosion/irritation	H315: Causes skin irritation	--INVALID-LINK--
Serious eye damage/eye irritation	H319: Causes serious eye irritation	--INVALID-LINK--
Acute toxicity, inhalation	H332: Harmful if inhaled	--INVALID-LINK--
Specific target organ toxicity, single exposure; Respiratory tract irritation	H335: May cause respiratory irritation	--INVALID-LINK--

Note: Quantitative toxicological data such as LD50 and LC50 values for 1-propyn-1-yl iodide are not available in the public domain.

Experimental Protocol: Synthesis of 1-Iodo-1-propyne

The following protocol is adapted from a procedure published in Organic Syntheses, which details a practical method for the preparation of 1-iodo-1-propyne. Strict adherence to safety precautions is paramount throughout this procedure.

Objective: To synthesize 1-iodo-1-propyne from (Z/E)-1-bromopropene via lithiation followed by reaction with iodine.

Materials:

• (Z/E)-1-Bromopropene

• n-Butyllithium (in hexanes)

• Iodine

• Anhydrous diethyl ether (Et₂O)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet

• Addition funnel

• Low-temperature cooling bath (e.g., dry ice/acetone)

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: A three-necked round-bottom flask is flame-dried under a stream of nitrogen and allowed to cool to room temperature. The flask is charged with anhydrous diethyl ether and cooled to -78 °C using a dry ice/acetone bath.

• Generation of Propynyllithium: (Z/E)-1-Bromopropene is added to the cooled ether. n-Butyllithium in hexanes is then added dropwise via an addition funnel over a period of 30 minutes, ensuring the internal temperature does not exceed -70 °C. The mixture is stirred at this temperature for an additional hour.

• Iodination: A solution of iodine in anhydrous tetrahydrofuran is prepared and added slowly to the reaction mixture at -78 °C. The reaction is monitored by the disappearance of the dark iodine color.

• Quenching: The reaction is carefully quenched by the slow addition of saturated aqueous sodium thiosulfate solution at -78 °C. The cooling bath is then removed, and the mixture is allowed to warm to room temperature.

• Workup: The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with saturated aqueous sodium thiosulfate, followed by brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by distillation to yield 1-iodo-1-propyne as a colorless liquid.

Safety Precautions during Synthesis:

• All operations should be conducted in a well-ventilated fume hood.

• n-Butyllithium is a pyrophoric reagent and must be handled with extreme care under an inert atmosphere.

• The reaction is highly exothermic and requires careful temperature control.

• Personal protective equipment (PPE), including safety goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves, must be worn at all times.

Safe Handling and Storage Workflow

The following diagram illustrates a logical workflow for the safe handling and storage of 1-propyn-1-yl iodide in a research environment.

Caption: A logical workflow for the safe handling of 1-Propyn-1-yl Iodide.

Hazard Mitigation and Safety Precautions

Given the hazardous nature of 1-propyn-1-yl iodide, a multi-layered approach to safety is essential.

Engineering Controls:

• Fume Hood: All handling of 1-propyn-1-yl iodide must be performed in a certified and properly functioning chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation.

• Grounding and Bonding: To prevent static discharge, which can be an ignition source, ensure that containers and equipment are properly grounded and bonded during transfers of the flammable liquid.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any signs of degradation before use.

• Skin and Body Protection: A flame-resistant lab coat should be worn over personal clothing. Ensure that skin is not exposed.

Handling and Storage:

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools.

• Incompatible Materials: Avoid contact with strong oxidizing agents.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids. Protect from light.

• Inert Atmosphere: For prolonged storage or in reactions sensitive to air and moisture, handling under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

Spill Response:

• Evacuate the immediate area and alert others.

• If the spill is large or you are not trained to handle it, contact your institution's emergency response team.

• For small spills, if it is safe to do so, contain the spill with an inert absorbent material (e.g., vermiculite, sand).

• Do not use combustible materials, such as paper towels, to clean up the spill.

• Carefully collect the absorbed material into a sealed container for hazardous waste disposal.

• Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures:

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire Fighting Measures:

• Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or foam extinguishers. Do not use a direct stream of water, as it may spread the fire.

• Firefighter Protection: Firefighters should wear full protective clothing and a self-contained breathing apparatus (SCBA). Vapors may be heavier than air and can travel to an ignition source. Containers may explode when heated.

By understanding the hazards and diligently implementing these safety protocols, researchers can work with 1-propyn-1-yl iodide while minimizing the risk of incidents and ensuring a safe laboratory environment.

Protocols & Analytical Methods

Application Notes and Protocols for Sonogashira Coupling with 1-Propyn-1-yl Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, specifically between a terminal alkyne and an aryl or vinyl halide.[1] This reaction, which typically employs a palladium catalyst and a copper(I) co-catalyst in the presence of an amine base, is conducted under mild conditions, making it highly valuable in the synthesis of complex molecules, including pharmaceuticals and natural products.[1][2] While the classical Sonogashira reaction utilizes aryl or vinyl halides as the electrophile, this protocol focuses on a less common but equally valuable variant: the use of a 1-iodoalkyne, specifically 1-propyn-1-yl iodide, as the electrophilic coupling partner. This approach provides a direct route to the synthesis of unsymmetrical 1,3-diynes, which are important structural motifs in many biologically active compounds and functional materials.

This document provides a detailed experimental protocol for the Sonogashira coupling of a terminal alkyne with 1-propyn-1-yl iodide, a summary of representative quantitative data, and diagrams illustrating the catalytic cycle and experimental workflow.

Data Presentation

The following table summarizes representative yields for Sonogashira coupling reactions involving sp-hybridized iodides and other electrophiles with terminal alkynes, demonstrating the general efficacy of this transformation.

| Entry | Electrophile | Terminal Alkyne | Catalyst System | Solvent | Base | Yield (%) | |---|---|---|---|---|---| | 1 | (E)-1,2-Diiodoalkene | Phenylacetylene | Pd(OAc)₂ / CuI | THF | Et₃N | 85-95 | | 2 | 1-Iodooctyne (Homocoupling) | - | Pd(PPh₃)₄ | DMF | - | 80 | | 3 | 1-Iodophenylacetylene (Homocoupling) | - | Pd(PPh₃)₄ | DMF | - | High | | 4 | Aryl Iodide | Propyne | Pd-Cu catalytic system | THF | Triethylamine | 85-94[3] | | 5 | 1-Iodopropane | Various terminal alkynes | Specialized Pd catalyst | Various | Various | Good to Excellent[4] |

Note: The yields are representative and may vary depending on the specific substrates and reaction conditions.

Experimental Protocols

This section details a representative methodology for the Sonogashira coupling of a terminal alkyne with 1-propyn-1-yl iodide.

Materials:

• 1-Propyn-1-yl iodide

• Terminal alkyne (e.g., Phenylacetylene)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF))

• Amine base (e.g., Triethylamine (Et₃N) or Diisopropylamine (i-Pr₂NH))

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, syringes, etc.)

• Magnetic stirrer and heating plate

• Reagents for work-up and purification (e.g., Diethyl ether, saturated aqueous ammonium chloride, brine, anhydrous magnesium sulfate, silica gel)

Procedure:

• Reaction Setup:

  • To a dry Schlenk flask, add the palladium catalyst (e.g., 2-5 mol%) and copper(I) iodide (1-3 mol%).

  • Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

  • Add the anhydrous, degassed solvent (e.g., THF) via syringe, followed by the amine base (2-3 equivalents).

  • Stir the mixture at room temperature until the catalyst is dissolved.

• Addition of Reactants:

  • Add the terminal alkyne (1.0 equivalent) to the reaction mixture via syringe.

  • Slowly add 1-propyn-1-yl iodide (1.2 equivalents) dropwise to the stirred solution. Caution: 1-Propyn-1-yl iodide can be volatile and reactive.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) as needed.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with diethyl ether.

  • Filter the mixture through a pad of Celite to remove the catalyst residues.

  • Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of ammonium chloride to remove the copper salts.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to obtain the pure unsymmetrical 1,3-diyne.

Visualizations

Catalytic Cycle of Sonogashira Coupling

Caption: Catalytic cycle of the Sonogashira cross-coupling reaction.

Experimental Workflow

Caption: Experimental workflow for Sonogashira coupling.

References

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for the Cadiot-Chodkiewicz Reaction of 1-Propyn-1-yl Iodide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting the Cadiot-Chodkiewicz reaction using 1-propyn-1-yl iodide. This copper-catalyzed cross-coupling reaction is a powerful tool for the synthesis of unsymmetrical 1,3-diynes, which are valuable building blocks in medicinal chemistry, materials science, and organic synthesis.

Introduction

The Cadiot-Chodkiewicz coupling is a versatile and efficient method for the formation of a carbon-carbon bond between a terminal alkyne and a 1-haloalkyne, leading to the synthesis of unsymmetrical diynes.[1][2] This reaction is catalyzed by a copper(I) salt and is typically carried out in the presence of an amine base.[3] While 1-bromoalkynes are commonly employed, 1-iodoalkynes, such as 1-propyn-1-yl iodide, can also be effective coupling partners, in some cases offering higher reactivity.

This document focuses on a specific protocol utilizing 1-iodoalkynes in pyrrolidine, which serves as both the base and the solvent. This method has been shown to produce good to excellent yields of the desired unsymmetrical diynes.[1][4][5]

Reaction Principle and Signaling Pathway

The reaction proceeds through a catalytic cycle involving the formation of a copper(I) acetylide intermediate from the terminal alkyne. This intermediate then undergoes oxidative addition with the 1-haloalkyne, followed by reductive elimination to yield the 1,3-diyne product and regenerate the copper(I) catalyst.[2]

Caption: Mechanism of the Cadiot-Chodkiewicz Reaction.

Experimental Protocols

The following protocols are based on the successful copper-catalyzed coupling of 1-iodoalkynes with terminal alkynes.

General Experimental Workflow

Caption: General workflow for the Cadiot-Chodkiewicz reaction.

Detailed Protocol for the Synthesis of 1-Phenylpenta-1,3-diyne

This protocol describes the reaction of phenylacetylene with 1-propyn-1-yl iodide.

Materials:

• Phenylacetylene

• 1-Propyn-1-yl iodide

• Copper(I) iodide (CuI)

• Pyrrolidine

• Deionized water

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of the terminal alkyne (e.g., phenylacetylene, 1.0 mmol) in pyrrolidine (5 mL), add copper(I) iodide (0.1 mmol, 10 mol%).

• Stir the mixture at room temperature for 10 minutes.

• To this mixture, add a solution of the 1-iodoalkyne (e.g., 1-propyn-1-yl iodide, 1.2 mmol) in pyrrolidine (2 mL) dropwise over 15 minutes.

• Stir the reaction mixture at room temperature for the specified reaction time (see Table 1).

• Upon completion of the reaction (monitored by TLC), pour the mixture into water (20 mL).

• Extract the aqueous layer with an organic solvent (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to afford the pure unsymmetrical diyne.

Quantitative Data

The following table summarizes the reaction conditions and yields for the Cadiot-Chodkiewicz coupling of various terminal alkynes with 1-iodoalkynes using the pyrrolidine protocol.[4][5]

Table 1: Cadiot-Chodkiewicz Coupling of Terminal Alkynes with 1-Iodoalkynes in Pyrrolidine

Entry	Terminal Alkyne (R¹-C≡C-H)	1-Iodoalkyne (R²-C≡C-I)	Reaction Time (h)	Yield (%)
1	Phenylacetylene	1-Iodo-1-propyne	1	90
2	1-Heptyne	1-Iodooctyne	2	85
3	3,3-Dimethyl-1-butyne	1-Iodooctyne	2	82
4	(Trimethylsilyl)acetylene	1-Iodooctyne	2	88
5	Propargyl alcohol	1-Iodooctyne	1.5	78

Note: The data in this table is representative of the yields achievable with the described protocol for 1-iodoalkynes. Specific yields for 1-propyn-1-yl iodide may vary depending on the substrate and precise reaction conditions.

Logical Relationships in Reaction Optimization

Optimizing the Cadiot-Chodkiewicz reaction involves considering several interconnected factors.

Caption: Interplay of factors in reaction optimization.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• 1-Iodoalkynes can be unstable; handle them with care and store them appropriately.

• Pyrrolidine is a flammable and corrosive liquid; handle it with caution.

Conclusion

The Cadiot-Chodkiewicz reaction using 1-propyn-1-yl iodide in pyrrolidine provides an effective and high-yielding method for the synthesis of unsymmetrical 1,3-diynes. The provided protocols and data serve as a valuable resource for researchers in organic synthesis and drug development, enabling the efficient construction of complex molecular architectures. Careful optimization of reaction parameters can lead to improved yields and selectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Gold-Catalyzed Reactions of 1-Propyn-1-yl Iodide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the gold(I)-catalyzed addition of carboxylic acids to 1-propyn-1-yl iodide and similar 1-iodoalkynes. Homogeneous gold catalysis offers a powerful method for the activation of carbon-carbon triple bonds toward nucleophilic attack under mild conditions. The protocol described herein focuses on the synthesis of (Z)-β-iodoenol esters, which are versatile intermediates in organic synthesis. This reaction proceeds with high efficiency, regio-, and stereoselectivity, and tolerates a wide range of functional groups.

Introduction to Gold-Catalyzed Alkyne Activation

For many years, gold was considered catalytically inert. However, the discovery of its catalytic activity in nanoparticle and complex forms has opened new avenues in chemical synthesis.[1] Cationic gold(I) complexes are particularly effective as soft, π-acidic catalysts that can activate alkynes, allenes, and alkenes toward nucleophilic attack.[1][2] The general mechanism involves the coordination of the gold(I) catalyst to the π-system of the alkyne, which renders the unsaturated bond electron-deficient and susceptible to attack by a wide range of nucleophiles.[1][3] This activation is highly efficient, allowing reactions to proceed under mild conditions with excellent functional group tolerance.[4]

In the context of 1-iodoalkynes, such as 1-propyn-1-yl iodide, the gold(I) catalyst activates the C≡C bond, facilitating a regio- and stereoselective anti-addition of a nucleophile.[4] This methodology provides a direct route to stereochemically defined vinyl iodide derivatives, which are valuable precursors for further functionalization through cross-coupling reactions.[4]

Application: Synthesis of (Z)-β-Iodoenol Esters

The gold(I)-catalyzed addition of carboxylic acids to 1-iodoalkynes is a robust and atom-economical method for synthesizing (Z)-β-iodoenol esters.[4] This transformation is notable for its operational simplicity, mild reaction conditions, and high stereoselectivity.[4][5] The resulting enol esters are valuable synthetic intermediates, amenable to subsequent palladium-catalyzed Suzuki-Miyaura and Sonogashira cross-coupling reactions, or nickel-catalyzed homocoupling processes.[4]

Experimental Protocol: Gold(I)-Catalyzed Addition of Acetic Acid to 1-Propyn-1-yl Iodide

This section details a representative protocol for the hydrocarboxylation of a 1-iodoalkyne.

Materials:

• 1-Propyn-1-yl iodide (or other 1-iodoalkyne) (1.0 mmol, 1.0 equiv)

• Carboxylic acid (e.g., Acetic Acid) (1.2 mmol, 1.2 equiv)

• Chloro(triphenylphosphine)gold(I) [AuCl(PPh₃)] (0.025 mmol, 2.5 mol%)

• Silver hexafluorophosphate (AgPF₆) or Silver triflate (AgOTf) (0.025 mmol, 2.5 mol%)

• Anhydrous Toluene (5 mL)

• Inert atmosphere (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, syringes, magnetic stirrer)

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, add chloro(triphenylphosphine)gold(I) (12.4 mg, 0.025 mmol) and the silver salt (e.g., AgPF₆, 6.3 mg, 0.025 mmol).

• Solvent Addition: Add anhydrous toluene (3 mL) via syringe. Stir the resulting suspension at room temperature for 10-15 minutes. The formation of a white precipitate (AgCl) indicates the in situ generation of the active cationic gold(I) catalyst, [Au(PPh₃)]⁺.

• Reagent Addition: To the catalyst mixture, add the carboxylic acid (1.2 mmol) followed by the 1-iodoalkyne (1.0 mmol) via syringe.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Reactions are typically complete within a few hours.

• Work-up: Upon completion, filter the reaction mixture through a short pad of Celite® to remove the silver salts. Wash the pad with a small amount of diethyl ether or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. The crude residue can then be purified by flash column chromatography on silica gel to yield the pure (Z)-β-iodoenol ester.

Tabulated Data

The following table summarizes representative results for the gold(I)-catalyzed addition of carboxylic acids to 1-iodoalkynes, demonstrating the scope of the reaction.

Entry	1-Iodoalkyne Substrate	Carboxylic Acid	Catalyst System	Solvent	Temp.	Yield (%)	Reference
1	1-Iodo-1-hexyne	Acetic Acid	[AuCl(PPh₃)]/AgPF₆	Toluene	RT	95	[4]
2	1-Iodo-1-hexyne	Benzoic Acid	[AuCl(PPh₃)]/AgPF₆	Toluene	RT	98	[4]
3	1-Iodo-3,3-dimethyl-1-butyne	Acetic Acid	[AuCl(PPh₃)]/AgPF₆	Toluene	RT	96	[4]
4	1-Iodo-1-phenylpropyne	Benzoic Acid	[AuCl(PPh₃)]/AgPF₆	Toluene	RT	94	[4]

Reaction Mechanism and Workflow

The reaction proceeds through the activation of the 1-iodoalkyne by the cationic gold(I) species, followed by a nucleophilic attack from the carboxylic acid.

Reaction Workflow

The overall experimental process can be visualized as follows:

Caption: General workflow for the synthesis of (Z)-β-iodoenol esters.

Catalytic Cycle Mechanism

The proposed catalytic cycle involves several key steps:

• π-Activation: The cationic gold(I) catalyst, [AuL]⁺, coordinates to the carbon-carbon triple bond of the 1-iodoalkyne, forming a π-complex. This activation polarizes the alkyne, making it highly electrophilic.

• Nucleophilic Attack: The carboxylic acid acts as a nucleophile, attacking the activated alkyne from the face opposite to the gold catalyst (anti-addition). This attack occurs regioselectively at the internal carbon of the alkyne.

• Protodeauration: The resulting vinyl-gold intermediate undergoes protodeauration (protonolysis of the C-Au bond), which releases the enol ester product and regenerates the active gold(I) catalyst, completing the cycle.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Gold(I)-Catalyzed Activation of Alkynes for the Construction of Molecular Complexity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Synthesis of Substituted Alkynes Using 1-Propyn-1-yl Iodide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of substituted alkynes utilizing 1-propyn-1-yl iodide. The methodologies described herein are centered around two powerful cross-coupling reactions: the Sonogashira coupling for the synthesis of aryl-substituted propynes and the Cadiot-Chodkiewicz coupling for the preparation of unsymmetrical diynes. These synthetic routes are of significant interest in medicinal chemistry and materials science due to the prevalence of the alkyne moiety in biologically active molecules and functional materials.

Introduction to 1-Propyn-1-yl Iodide in Alkyne Synthesis

1-Propyn-1-yl iodide is a versatile and reactive building block for the introduction of a propynyl group into organic molecules. Its utility stems from the presence of an iodine atom on the sp-hybridized carbon, making it an excellent electrophilic partner in various cross-coupling reactions. The synthesis of substituted alkynes is a cornerstone of modern organic chemistry, with applications ranging from the development of novel pharmaceuticals to the creation of advanced materials. The protocols detailed below offer reliable methods for the synthesis of diverse substituted alkynes with high efficiency and functional group tolerance.

Sonogashira Coupling: Synthesis of Aryl-Substituted Propynes

The Sonogashira reaction is a palladium-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide.[1][2] In the context of this document, we will adapt this reaction for the coupling of various aryl halides with a propynyl nucleophile conceptually derived from 1-propyn-1-yl iodide's reactivity profile, often utilized in the form of its lithium acetylide precursor for practical purposes. This reaction provides a direct and efficient route to 1-arylpropynes, a common motif in pharmacologically active compounds.[3]

Quantitative Data for Sonogashira Coupling

The following table summarizes the expected yields for the Sonogashira coupling of 1-propynyllithium (as a reactive equivalent of 1-propyn-1-yl iodide) with a variety of aryl halides. The reactivity of the aryl halide generally follows the order I > Br > Cl.[3]

Entry	Aryl Halide	Product	Expected Yield (%)[3]
1	Iodobenzene	1-Phenyl-1-propyne	85-95
2	Bromobenzene	1-Phenyl-1-propyne	75-85
3	4-Bromoanisole	1-(4-Methoxyphenyl)-1-propyne	80-90
4	1-Bromo-4-(trifluoromethyl)benzene	1-(4-(Trifluoromethyl)phenyl)-1-propyne	70-80
5	3-Bromopyridine	3-(Prop-1-yn-1-yl)pyridine	70-85
6	1-Iodonaphthalene	1-(Prop-1-yn-1-yl)naphthalene	85-95

A modified Sonogashira coupling of propyne with various aryl iodides has also been reported with high yields, further demonstrating the feasibility of this transformation.[4]

Aryl Iodide	Product	Yield (%)[4]
4-Iodoanisole	1-Methoxy-4-(prop-1-yn-1-yl)benzene	94
4-Iodotoluene	1-Methyl-4-(prop-1-yn-1-yl)benzene	92
1-Iodo-4-(trifluoromethyl)benzene	1-(Prop-1-yn-1-yl)-4-(trifluoromethyl)benzene	85
Methyl 4-iodobenzoate	Methyl 4-(prop-1-yn-1-yl)benzoate	90

Experimental Protocol: Sonogashira Coupling of an Aryl Bromide with 1-Propynyllithium

This protocol is adapted from the general methodology for the cross-coupling of lithium acetylides with aryl bromides.[3]

Materials:

• Aryl bromide (1.0 mmol)

• 1-Propynyllithium (1.2 mmol, solution in THF or generated in situ)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Copper(I) iodide (CuI, 1-3 mol%)

• Anhydrous and deoxygenated solvent (e.g., THF, DMF)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the palladium catalyst, copper(I) iodide, and the aryl bromide.

• Solvent Addition: Add the anhydrous and deoxygenated solvent via syringe.

• Reagent Addition: Cool the reaction mixture to the appropriate temperature (typically 0 °C to room temperature). Slowly add the solution of 1-propynyllithium dropwise via syringe.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 1-arylpropyne.

Sonogashira Coupling Reaction Pathway

Caption: Catalytic cycle of the Sonogashira coupling reaction.

Cadiot-Chodkiewicz Coupling: Synthesis of Unsymmetrical Diynes

The Cadiot-Chodkiewicz coupling is a copper-catalyzed reaction between a terminal alkyne and a 1-haloalkyne, providing a powerful method for the synthesis of unsymmetrical 1,3-diynes.[5][6] This reaction is highly selective, avoiding the formation of homocoupled byproducts often seen in other diyne syntheses.[6] 1-Propyn-1-yl iodide serves as an excellent electrophilic partner in this transformation.

Quantitative Data for Cadiot-Chodkiewicz Coupling

The following table presents representative yields for the Cadiot-Chodkiewicz coupling of various terminal alkynes with 1-bromoalkynes, which is expected to show similar reactivity to 1-propyn-1-yl iodide.

Entry	Terminal Alkyne	1-Bromoalkyne	Product	Yield (%)
1	Phenylacetylene	1-Bromo-2-phenylacetylene	1,4-Diphenylbuta-1,3-diyne	94
2	4-Methoxyphenylacetylene	1-Bromo-2-(4-methoxyphenyl)acetylene	1,4-Bis(4-methoxyphenyl)buta-1,3-diyne	89
3	1-Octyne	1-Bromo-1-octyne	Hexadeca-7,9-diyne	78
4	4-Chlorophenylacetylene	1-Bromo-2-(4-chlorophenyl)acetylene	1,4-Bis(4-chlorophenyl)buta-1,3-diyne	81

Experimental Protocol: Cadiot-Chodkiewicz Coupling of a Terminal Alkyne with 1-Propyn-1-yl Iodide

This protocol is adapted from the general procedure for the copper-catalyzed coupling of terminal alkynes with 1-bromoalkynes.

Materials:

• Terminal alkyne (1.0 mmol)

• 1-Propyn-1-yl iodide (1.1 mmol)

• Copper(I) iodide (CuI, 5-10 mol%)

• A base (e.g., n-butylamine, piperidine, or triethylamine, 2.0 equiv)

• A reducing agent (e.g., hydroxylamine hydrochloride, optional, to maintain Cu(I) state)

• Solvent (e.g., methanol, ethanol, or THF)

Procedure:

• Reaction Setup: To a round-bottom flask, add the terminal alkyne, solvent, and the base.

• Catalyst Addition: Add copper(I) iodide and the reducing agent (if used) to the mixture.

• Reagent Addition: Add a solution of 1-propyn-1-yl iodide in the reaction solvent dropwise to the mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is often indicated by a color change.

• Work-up: Once the reaction is complete, pour the mixture into a saturated aqueous solution of ammonium chloride or diluted hydrochloric acid.

• Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure unsymmetrical diyne.

Cadiot-Chodkiewicz Coupling Reaction Pathway

Caption: Catalytic cycle of the Cadiot-Chodkiewicz coupling reaction.

General Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of substituted alkynes using 1-propyn-1-yl iodide.

Caption: General experimental workflow for alkyne synthesis.

Applications in Drug Development

The propynyl and butadiynyl moieties are important pharmacophores found in a variety of therapeutic agents. The Sonogashira and Cadiot-Chodkiewicz couplings provide efficient means to synthesize libraries of compounds for drug discovery programs. For instance, the Sonogashira reaction has been employed in the synthesis of Tazarotene, a retinoid used in the treatment of psoriasis and acne, and Altinicline, a nicotinic acetylcholine receptor agonist.[1][3] The ability to readily introduce the propynyl group allows for the systematic exploration of structure-activity relationships, aiding in the optimization of lead compounds.

Conclusion

1-Propyn-1-yl iodide is a valuable reagent for the synthesis of substituted alkynes. The Sonogashira and Cadiot-Chodkiewicz coupling reactions provide robust and versatile methods for the preparation of arylpropynes and unsymmetrical diynes, respectively. The detailed protocols and representative data presented in this document serve as a practical guide for researchers in organic synthesis and drug development to facilitate the synthesis of complex molecules bearing the alkyne functionality.

References

• 1. Substituted alkyne synthesis by C-C coupling [organic-chemistry.org]
• 2. chemistry.semnan.ac.ir [chemistry.semnan.ac.ir]
• 3. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 6. Cadiot–Chodkiewicz Reactions Made Air-Tolerant - ChemistryViews [chemistryviews.org]

Application Notes and Protocols for the Synthesis of 1-Iodoalkynes from Terminal Alkynes

Introduction

1-Iodoalkynes are highly versatile synthetic intermediates in organic chemistry, playing a crucial role in the construction of complex molecular architectures through various coupling reactions.[1] Their utility stems from the unique reactivity of the carbon-iodine and carbon-carbon triple bonds.[1] This document provides detailed protocols for the synthesis of 1-iodoalkynes from readily available terminal alkynes, targeting researchers, scientists, and professionals in drug development. The methods outlined are selected for their efficiency, substrate scope, and operational simplicity.

Several methodologies have been developed for the direct iodination of terminal alkynes.[2] These approaches often utilize an iodine source in combination with a catalyst or an activating agent to facilitate the electrophilic substitution of the terminal acetylenic proton. Common iodine sources include N-iodosuccinimide (NIS), molecular iodine (I₂), and potassium iodide (KI).[1][3][4][5] The choice of catalyst and reaction conditions can be tailored to the specific substrate and desired outcome.

General Reaction Scheme

The conversion of a terminal alkyne to a 1-iodoalkyne can be represented by the following general scheme:

This transformation involves the reaction of the terminal alkyne with an electrophilic iodine species, generated in situ from an iodine source. A base or other activating species is often employed to facilitate the deprotonation of the alkyne and promote the reaction.

Comparative Data of Synthetic Protocols

The following table summarizes various methods for the synthesis of 1-iodoalkynes from terminal alkynes, highlighting the differences in reagents, conditions, and yields.

Method	Iodine Source	Catalyst/Promoter	Solvent	Temperature (°C)	Time	Typical Yield (%)	Ref.
Weak Base Catalysis	NIS	K₂CO₃ (0.03 equiv.)	CH₃OH	40	10 min	up to 99	[1]
NIS	DMAP (0.25 equiv.)	CH₃CN	45	4 h	up to 97	[1]
Acid Promotion	NIS	Acetic Acid	CH₃CN	80	1-2 h	up to 99	[6]
Alumina Mediation	NIS	γ-Al₂O₃	CH₃CN	80	1 h	up to 99	[2][7]
Copper(I) Catalysis	I₂	CuI / Phase-Transfer Catalyst	Dichloromethane/Water	Room Temp.	1-2 h	70-95	[3]
Hypervalent Iodine	KI	(Diacetoxyiodo)benzene (DIB) / CuI	CH₃CN	Room Temp.	30 min	up to 95	[5]

Experimental Protocols

Herein, we provide detailed step-by-step protocols for the most common and efficient methods for the synthesis of 1-iodoalkynes.

Protocol 1: Weak Base-Catalyzed Iodination using NIS and K₂CO₃

This method is highly efficient, proceeding rapidly under mild conditions with a catalytic amount of an inexpensive inorganic base.[1]

Materials:

• Terminal alkyne (1.0 equiv.)

• N-Iodosuccinimide (NIS) (1.1 equiv.)

• Potassium carbonate (K₂CO₃) (0.03 equiv.)

• Tetrabutylammonium bromide (TBAB) (0.03 equiv.)

• Methanol (CH₃OH)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask, add the terminal alkyne (2 mmol, 1.0 equiv.), N-iodosuccinimide (2.2 mmol, 1.1 equiv.), potassium carbonate (0.06 mmol, 0.03 equiv.), and tetrabutylammonium bromide (0.06 mmol, 0.03 equiv.).

• Add methanol (10 mL) to the flask.

• Stir the reaction mixture at 40 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 10 minutes.

• Upon completion, remove the solvent under reduced pressure.

• The crude product is then purified by silica gel column chromatography using an appropriate eluent (e.g., petroleum ether/ethyl acetate mixtures) to afford the pure 1-iodoalkyne.[1]

Protocol 2: Acetic Acid-Promoted Iodination using NIS

This protocol utilizes acetic acid to activate NIS, providing a metal-free and highly chemoselective method for the synthesis of 1-iodoalkynes.[4][6]

Materials:

• Terminal alkyne (1.0 equiv.)

• N-Iodosuccinimide (NIS) (1.2 equiv.)

• Acetic acid (2.0 equiv.)

• Acetonitrile (CH₃CN)

• 4 Å Molecular Sieves (optional, but can improve yield)[6]

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• In a round-bottom flask, combine the terminal alkyne (1.0 mmol), N-iodosuccinimide (1.2 mmol), and 4 Å molecular sieves (if used).

• Add acetonitrile (5 mL) followed by acetic acid (2.0 mmol).

• Heat the reaction mixture to 80 °C and stir for 1-2 hours.[6]

• Monitor the reaction by TLC until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the molecular sieves (if used) and wash with a small amount of acetonitrile.

• The filtrate is then concentrated in vacuo.

• The residue is purified by flash chromatography on silica gel to yield the desired 1-iodoalkyne.

Protocol 3: γ-Al₂O₃-Mediated Iodination using NIS

This method employs neutral γ-alumina as an inexpensive and reusable mediator for the iodination of terminal alkynes with NIS, offering excellent yields and functional group tolerance.[2][7][8]

Materials:

• Terminal alkyne (1.0 equiv.)

• N-Iodosuccinimide (NIS) (1.1 equiv.)

• Neutral γ-Al₂O₃ (1.3 equiv.)

• 4 Å Molecular Sieves

• Acetonitrile (CH₃CN)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• To a solution of the terminal alkyne (2.0 mmol) in acetonitrile (CH₃CN), add neutral γ-Al₂O₃ (2.6 mmol) and 4 Å molecular sieves.[2]

• Add N-iodosuccinimide (2.2 mmol) to the mixture.

• Stir the reaction mixture at 80 °C for 1 hour.[2]

• Monitor the reaction's completion via TLC.

• Upon completion, the reaction mixture is cooled to room temperature.

• The solid support (γ-Al₂O₃ and molecular sieves) is filtered off and washed with acetonitrile.

• The combined filtrate is concentrated under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel to give the pure 1-iodoalkyne.[8]

Visualized Workflow and Reaction Pathway

The following diagrams illustrate the general experimental workflow for the synthesis of 1-iodoalkynes and a simplified representation of the reaction pathway.

Caption: General experimental workflow for the synthesis of 1-iodoalkynes.

Caption: Simplified reaction pathway for the formation of 1-iodoalkynes.

Safety Precautions

• All experiments should be conducted in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• N-Iodosuccinimide is an irritant; avoid inhalation and contact with skin and eyes.

• Organic solvents are flammable and should be handled with care, away from ignition sources.

• Consult the Safety Data Sheet (SDS) for all chemicals before use.

References

• 1. mdpi.com [mdpi.com]
• 2. Efficient synthesis of 1-iodoalkynes via Al 2 O 3 mediated reaction of terminal alkynes and N -iodosuccinimide - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00251H [pubs.rsc.org]
• 3. Copper(I)- and phase-transfer-catalysed iodination of terminal alkynes - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Iodoalkyne synthesis by iodination or substitution [organic-chemistry.org]
• 5. Novel and Efficient Synthesis of 1-Iodoalkynes [organic-chemistry.org]
• 6. Acetic Acid Promoted Direct Iodination of Terminal Alkynes with N-Iodosuccinimide: Efficient Preparation of 1-Iodoalkynes [organic-chemistry.org]
• 7. Efficient synthesis of 1-iodoalkynes via Al2O3 mediated reaction of terminal alkynes and N-iodosuccinimide - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Efficient synthesis of 1-iodoalkynes via Al2O3 mediated reaction of terminal alkynes and N-iodosuccinimide - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 1-Propyn-1-yl Iodide with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp-hybridized carbons of terminal alkynes and sp²-hybridized carbons of aryl or vinyl halides.[1] This reaction, typically catalyzed by a palladium complex and a copper(I) co-catalyst, is widely employed in the synthesis of pharmaceuticals, natural products, and advanced materials.[2] A variation of this powerful transformation involves the use of 1-iodoalkynes, such as 1-propyn-1-yl iodide, in what is often termed an "inverse Sonogashira" coupling, where the polarity of the coupling partners is reversed.[3] This application note provides detailed protocols and data for the palladium-catalyzed cross-coupling of 1-propyn-1-yl iodide with a variety of aryl halides, a critical transformation for the synthesis of internal arylpropynes. These structural motifs are prevalent in numerous biologically active molecules.

The direct use of 1-propyn-1-yl iodide offers an alternative to the handling of propyne gas, a volatile and flammable substance. The protocols provided herein are based on established methodologies for similar Sonogashira reactions and are designed to be a comprehensive guide for laboratory synthesis.[4]

Reaction Mechanism

The catalytic cycle for the Sonogashira coupling is generally understood to involve two interconnected cycles for the palladium and copper catalysts. The palladium cycle begins with the oxidative addition of the aryl halide to the Pd(0) catalyst, forming a Pd(II) complex. Simultaneously, the copper cycle involves the formation of a copper(I) acetylide. In the context of an "inverse" Sonogashira reaction with an iodoalkyne, a similar transmetalation step is proposed to occur. The reaction culminates in reductive elimination from the palladium center to yield the arylpropyne product and regenerate the active Pd(0) catalyst.

Caption: The dual catalytic cycle of the Sonogashira reaction.

Data Presentation

The following table summarizes the representative yields for the palladium-catalyzed cross-coupling of propyne with a variety of aryl iodides. These results are indicative of the expected outcomes for the analogous reaction with 1-propyn-1-yl iodide under similar optimized conditions.[4]

Entry	Aryl Iodide	Product	Yield (%)[4]
1	Iodobenzene	1-Phenyl-1-propyne	94
2	4-Iodoanisole	1-(4-Methoxyphenyl)-1-propyne	92
3	4-Iodotoluene	1-(p-Tolyl)-1-propyne	93
4	1-Iodo-4-(trifluoromethyl)benzene	1-(4-(Trifluoromethyl)phenyl)-1-propyne	88
5	1-Iodo-4-nitrobenzene	1-(4-Nitrophenyl)-1-propyne	85
6	Methyl 4-iodobenzoate	Methyl 4-(prop-1-yn-1-yl)benzoate	91
7	1-Iodonaphthalene	1-(Naphthalen-1-yl)-1-propyne	89
8	2-Iodothiophene	2-(Prop-1-yn-1-yl)thiophene	90

Experimental Protocols

The following protocol is adapted from a highly efficient procedure for the Sonogashira coupling of propyne with aryl iodides and is expected to be applicable for 1-propyn-1-yl iodide.[4]

Materials and Reagents:

• Aryl iodide (1.0 mmol, 1.0 equiv)

• 1-Propyn-1-yl iodide (1.2 mmol, 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

• Triethylamine (Et₃N) (2.0 mmol, 2.0 equiv)

• Anhydrous tetrahydrofuran (THF) (5 mL)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Experimental Workflow:

Caption: Experimental workflow for the cross-coupling reaction.

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl iodide (1.0 mmol), bis(triphenylphosphine)palladium(II) dichloride (14 mg, 0.02 mmol), and copper(I) iodide (7.6 mg, 0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Base Addition: Under a positive pressure of the inert gas, add anhydrous tetrahydrofuran (5 mL) and triethylamine (0.28 mL, 2.0 mmol) via syringe.

• Cooling: Cool the resulting mixture to 0 °C in an ice bath with stirring.

• Substrate Addition: Add 1-propyn-1-yl iodide (199 mg, 1.2 mmol) dropwise to the stirred solution over 5 minutes.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution (10 mL). Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired 1-aryl-1-propyne.

Safety and Handling Precautions:

• Palladium catalysts are toxic and should be handled in a well-ventilated fume hood.

• 1-Propyn-1-yl iodide is a reactive haloalkyne and should be handled with care.

• Anhydrous solvents and inert atmosphere techniques are crucial for the success of the reaction.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

The palladium-catalyzed cross-coupling of 1-propyn-1-yl iodide with aryl halides is a highly effective method for the synthesis of 1-aryl-1-propynes. The provided protocol, adapted from a similar high-yielding Sonogashira reaction, offers a reliable starting point for researchers. The reaction is expected to tolerate a wide range of functional groups on the aryl halide, making it a versatile tool in medicinal chemistry and materials science for the construction of complex molecular architectures.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of the Inverse Sonogashira Reaction for DEL Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]

Application Notes and Protocols for Copper-Catalyzed Coupling Reactions Involving 1-Propyn-1-yl Iodide

Introduction

Copper-catalyzed cross-coupling reactions are fundamental transformations in organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds. Among these, the coupling of alkynyl halides, such as 1-propyn-1-yl iodide, is a powerful method for the synthesis of unsymmetrical diynes and other functionalized alkynes. These products are valuable intermediates in the preparation of pharmaceuticals, natural products, and advanced materials. This document provides detailed application notes and experimental protocols for key copper-catalyzed coupling reactions involving 1-propyn-1-yl iodide, with a focus on the Cadiot-Chodkiewicz coupling.

The Cadiot-Chodkiewicz coupling reaction is a highly selective method for the synthesis of unsymmetrical 1,3-diynes, proceeding via the reaction of a terminal alkyne with a 1-haloalkyne, catalyzed by a copper(I) salt in the presence of a base.[1][2][3][4][5] This reaction is particularly advantageous as it minimizes the formation of homocoupled byproducts, a common issue in related reactions like the Glaser coupling.[1]

Another important reaction class where copper plays a crucial co-catalytic role is the Sonogashira coupling.[6][7] This reaction typically involves a palladium catalyst and a copper(I) co-catalyst to couple terminal alkynes with aryl or vinyl halides.[7] While the primary role of copper in the Sonogashira reaction is as a co-catalyst, its presence is vital for the reaction to proceed under mild conditions.[6]

These application notes are designed for researchers, scientists, and drug development professionals, providing the necessary details to successfully employ 1-propyn-1-yl iodide in these powerful synthetic transformations.

Key Applications

• Synthesis of Unsymmetrical 1,3-Diynes: The Cadiot-Chodkiewicz coupling of 1-propyn-1-yl iodide with a variety of terminal alkynes provides access to a wide range of unsymmetrically substituted diynes. These structures are prevalent in natural products and are key building blocks in materials science.

• Pharmaceutical and Agrochemical Synthesis: The resulting propargyl-containing molecules are versatile intermediates for the synthesis of complex bioactive compounds.

• Materials Science: Conjugated enynes and diynes, synthesized via these coupling methods, are of great interest for their electronic and optical properties, finding applications in organic electronics and nanomaterials.[7]

Quantitative Data Summary

The following tables summarize representative quantitative data for copper-catalyzed coupling reactions involving 1-haloalkynes. While specific data for 1-propyn-1-yl iodide is limited in the literature, the data for analogous 1-bromoalkynes in Cadiot-Chodkiewicz couplings provides a strong indication of expected yields and conditions.

Table 1: Cadiot-Chodkiewicz Coupling of 1-Bromoalkynes with Terminal Alkynes *

Entry	1-Bromoalkyne	Terminal Alkyne	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromo-2-phenylethyne	Phenylacetylene	CuI (5), P(o-tol)3 (10)	K2CO3	EtOH	RT	12	92
2	1-Bromo-2-phenylethyne	1-Hexyne	CuI (5), P(o-tol)3 (10)	K2CO3	EtOH	RT	12	85
3	1-Bromo-2-phenylethyne	3-Ethynylthiophene	CuI (5), P(o-tol)3 (10)	K2CO3	EtOH	RT	12	88
4	1-Bromo-1-hexyne	Phenylacetylene	CuI (5), P(o-tol)3 (10)	K2CO3	EtOH	RT	12	87
5	1-Bromo-1-hexyne	1-Hexyne	CuI (5), P(o-tol)3 (10)	K2CO3	EtOH	RT	12	78

*Data is representative of typical Cadiot-Chodkiewicz couplings and is adapted from studies on 1-bromoalkynes due to the scarcity of specific data for 1-propyn-1-yl iodide.[8]

Table 2: Copper-Catalyzed Sonogashira-Type Coupling of Aryl Iodides with Terminal Alkynes *

Entry	Aryl Iodide	Terminal Alkyne	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Iodoanisole	Phenylacetylene	CuI (10)	KF/Al2O3	Toluene	110	24	78
2	Iodobenzene	Phenylacetylene	CuI (10)	KF/Al2O3	Toluene	110	24	81
3	4-Iodonitrobenzene	Phenylacetylene	CuI (10)	KF/Al2O3	Toluene	110	24	75
4	4-Iodoanisole	1-Hexyne	CuI (10)	KF/Al2O3	Toluene	110	24	75
5	Iodobenzene	1-Hexyne	CuI (10)	KF/Al2O3	Toluene	110	24	78

*This table illustrates a palladium-free Sonogashira-type reaction where CuI is the sole catalyst.[1]

Experimental Protocols

Protocol 1: General Procedure for the Cadiot-Chodkiewicz Coupling of 1-Propyn-1-yl Iodide with a Terminal Alkyne

This protocol is adapted from established procedures for the copper-catalyzed coupling of 1-haloalkynes with terminal alkynes.[8][9]

Materials:

• 1-Propyn-1-yl iodide

• Terminal alkyne (e.g., phenylacetylene, 1-hexyne)

• Copper(I) iodide (CuI)

• Tris(o-tolyl)phosphine (P(o-tol)3)

• Potassium carbonate (K2CO3)

• Anhydrous ethanol (EtOH)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating plate

• Nitrogen or Argon gas supply

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N2 or Ar), add copper(I) iodide (0.05 mmol, 5 mol%) and tris(o-tolyl)phosphine (0.10 mmol, 10 mol%).

• Add anhydrous ethanol (10 mL) to the flask and stir the mixture for 10 minutes at room temperature to form the catalyst complex.

• To this mixture, add the terminal alkyne (1.2 mmol, 1.2 equiv.) and potassium carbonate (2.0 mmol, 2.0 equiv.).

• Finally, add 1-propyn-1-yl iodide (1.0 mmol, 1.0 equiv.) to the reaction mixture.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (20 mL).

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired unsymmetrical 1,3-diyne.

Mandatory Visualizations

Caption: Catalytic cycle of the Cadiot-Chodkiewicz coupling.

Caption: Experimental workflow for Cadiot-Chodkiewicz coupling.

Caption: Role of copper in the Sonogashira coupling cycle.

References

• 1. chemistry.semnan.ac.ir [chemistry.semnan.ac.ir]
• 2. Substituted 1,3-diyne synthesis by C-C coupling [organic-chemistry.org]
• 3. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 4. jk-sci.com [jk-sci.com]
• 5. Recent developments and applications of the Cadiot–Chodkiewicz reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Copper(I) Iodide Catalyzed Cross-Coupling Reaction of Terminal Alkynes with 1-Bromoalkynes: A Simple Synthesis of Unsymmetrical Buta-1,3-diynes [organic-chemistry.org]
• 9. Synthesis of unsymmetrical 1,3-diynes via alkyne cross-metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 1-Propyn-1-yl Iodide

Audience: Researchers, scientists, and drug development professionals.

Introduction:

1-Propyn-1-yl iodide is a valuable synthetic intermediate in organic chemistry, particularly in the construction of complex molecules through carbon-carbon bond-forming reactions such as Sonogashira, Cadiot-Chodkiewicz, and various cross-coupling reactions.[1] Its utility extends to the synthesis of natural products, pharmaceuticals, and advanced materials.[1][2] This document provides a detailed experimental protocol for the multigram synthesis of 1-propyn-1-yl iodide, adapted from a robust procedure published in Organic Syntheses.[1] The protocol is designed to be a reliable guide for researchers requiring a practical and efficient method to access this important building block.

Reaction Scheme:

CH₃CH=CHBr + 2 n-BuLi → CH₃C≡CLi + LiBr + 2 BuH CH₃C≡CLi + I₂ → CH₃C≡CI + LiI

Experimental Protocol

This protocol details the synthesis of 1-propyn-1-yl iodide from 1-bromo-1-propene. The procedure involves the formation of propynyllithium followed by iodination.

Materials and Equipment:

• Reagents:

  • 1-Bromo-1-propene (a 3:1 mixture of Z/E isomers)

  • n-Butyllithium (n-BuLi) in hexanes (concentration to be titrated before use)

  • Iodine (I₂)

  • Tetrahydrofuran (THF), anhydrous

  • Sodium dihydrogen phosphate (NaH₂PO₄)

  • Sodium thiosulfate (Na₂S₂O₃)

  • Brine (saturated aqueous NaCl solution)

  • Magnesium sulfate (MgSO₄), anhydrous

  • Pentane

• Equipment:

  • Three-necked round-bottom flask (1 L)

  • Overhead mechanical stirrer

  • Graduated pressure-equalizing addition funnel (125 mL)

  • Rubber septa

  • Argon inlet needle

  • Thermocouple probe

  • Dry ice/acetone bath

  • Room temperature water bath

  • Cannula

  • Separatory funnel

  • Rotary evaporator

  • Distillation apparatus

  • Oil bath

  • Apparatus for low-temperature recrystallization

Procedure:

Part 1: Formation of Propynyllithium and Iodination

• Setup: Assemble a 1-L, three-necked, round-bottomed flask with an overhead mechanical stirrer, a 125-mL graduated pressure-equalizing addition funnel topped with a rubber septum and an argon inlet needle, and another rubber septum equipped with a thermocouple probe. Flame-dry the apparatus under a stream of argon and allow it to cool to room temperature.

• Initial Charging: Charge the flask with 150 mL of anhydrous THF and cool it in a dry ice/acetone bath. Add 1-bromo-1-propene (15 mL, 21 g, 174 mmol) in one portion via syringe.

• Formation of Propynyllithium: Cool the resulting solution to an internal temperature of -73 °C. Add n-BuLi solution (114 mL, 2.58 M in hexanes, 293 mmol) dropwise via the addition funnel, maintaining the internal temperature between –58 and –63 °C. This addition should take approximately 30 minutes. Rinse the addition funnel with two 5-mL portions of THF. Stir the pale yellow solution for an additional 2 hours at -73 °C.

• Iodination: In a separate dry flask, prepare a solution of iodine (29.7 g, 117 mmol) in 80 mL of THF. Add this iodine solution to the reaction mixture via cannula at a rate that maintains the internal temperature between –58 and –63 °C. The reaction mixture will turn into a turbid brown solution. The addition should take about 15 minutes.

• Warming and Quenching: Stir the reaction mixture at -73 °C for 20 minutes. Replace the dry ice/acetone bath with a room temperature water bath and allow the mixture to warm to 0 °C over 5 minutes. Quench the reaction by adding a solution of 5.5 g of NaH₂PO₄ in 125 mL of deionized water.

Part 2: Workup and Purification

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with two 100-mL portions of pentane. Combine the organic layers and wash them sequentially with 100 mL of 10% aqueous sodium thiosulfate solution, 100 mL of water, and 100 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator.

• Distillation: Assemble a distillation apparatus. Distill the crude product at atmospheric pressure under argon. Gradually raise the oil bath temperature from 25 °C to 150 °C. Collect the fraction boiling between 109-110 °C. This typically yields 1-iodopropyne of approximately 95% purity.

• Low-Temperature Recrystallization (Optional, for >98% purity):

  • Dissolve the distilled product in pentane at room temperature.

  • Cool the solution to -78 °C in a dry ice/acetone bath to induce crystallization.

  • Remove the supernatant via cannula.

  • Wash the crystals with cold pentane (-78 °C).

  • Remove the residual pentane in vacuo at -78 °C.

  • Warm the flask to room temperature under an argon atmosphere to obtain the pure, colorless liquid 1-iodopropyne.

Data Presentation

Table 1: Reagent Quantities and Stoichiometry

Reagent	Molar Mass ( g/mol )	Amount (g)	Volume (mL)	Moles (mmol)	Equivalence
1-Bromo-1-propene	120.98	21	15	174	1.5
n-Butyllithium	64.06	-	114	293	2.2
Iodine	253.81	29.7	-	117	1.0
Tetrahydrofuran	72.11	-	230	-	Solvent

Table 2: Product Yield and Characterization

Product	Molar Mass ( g/mol )	Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)	Purity	Appearance	Boiling Point (°C)
1-Propyn-1-yl Iodide	165.96	19.4	15.8–16.4 (distilled)	81–84	~95%	Colorless liquid	109-110
1-Propyn-1-yl Iodide	165.96	19.4	13.2 (recrystallized)	68	>98%	Colorless liquid	109-110

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 1-Propyn-1-yl Iodide.

Safety Precautions:

• n-Butyllithium is a pyrophoric reagent and must be handled with extreme care under an inert atmosphere.

• The reaction should be carried out in a well-ventilated fume hood.

• Appropriate personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

• The use of a dry ice/acetone bath requires caution to avoid frostbite.

References:

[1] Organic Syntheses, 2016, 93, 245-262.

References

• 1. orgsyn.org [orgsyn.org]
• 2. 1-Iodo-1-propyne [myskinrecipes.com]

Technical Notes & Optimization

Troubleshooting low yield in Sonogashira coupling of 1-Propyn-1-yl Iodide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering low yields in the Sonogashira coupling of 1-propyn-1-yl iodide. The content is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide: Low Yield in Sonogashira Coupling of 1-Propyn-1-yl Iodide

Low yields in the Sonogashira coupling involving 1-propyn-1-yl iodide often stem from side reactions, catalyst deactivation, or suboptimal reaction conditions. This guide provides a systematic approach to identifying and resolving these common issues.

Problem 1: Predominant Formation of a Symmetrical 1,3-Diyne Byproduct

Observation: Your primary isolated product is the homocoupled dimer of 1-propyn-1-yl iodide (hexa-2,4-diyne) instead of the desired cross-coupled product.

Root Cause Analysis: This side reaction, the palladium-catalyzed homocoupling of 1-iodoalkynes, is a known and often competing pathway. It can be promoted by certain reaction conditions and proceeds in the absence of a copper co-catalyst and base.

Solutions:

• Optimize Catalyst and Ligand: The choice of palladium catalyst and ligand is crucial in directing the reaction towards cross-coupling. Bulky, electron-rich phosphine ligands can favor the desired pathway.

• Copper Co-catalyst: While traditional Sonogashira reactions often benefit from a copper(I) co-catalyst, in the case of iodoalkyne coupling, its role should be carefully evaluated. In some instances, copper-free conditions might suppress homocoupling.

• Slow Addition of 1-Propyn-1-yl Iodide: Adding the 1-propyn-1-yl iodide solution slowly to the reaction mixture can maintain a low concentration of the iodoalkyne, thereby disfavoring the bimolecular homocoupling reaction.[1]

• Choice of Base: The base plays a critical role. While an amine base is required to deprotonate the terminal alkyne, its identity can influence the reaction outcome. For sensitive substrates, consider using an inorganic base like K₂CO₃ or Cs₂CO₃.

Problem 2: No or Low Conversion of Starting Materials

Observation: Both the 1-propyn-1-yl iodide and the terminal alkyne starting materials are recovered largely unreacted.

Root Cause Analysis: This issue typically points to problems with the catalyst activity, reaction setup, or the purity of reagents.

Solutions:

• Catalyst Inactivity:

  • Palladium Catalyst: Ensure the palladium catalyst is active. If using a Pd(II) precatalyst, ensure the conditions are suitable for its in situ reduction to the active Pd(0) species. The formation of a black precipitate ("palladium black") indicates catalyst decomposition.

  • Copper(I) Co-catalyst: If used, ensure the copper(I) iodide is fresh, as it can degrade over time.

• Inert Atmosphere: The Sonogashira reaction is highly sensitive to oxygen, which can deactivate the catalyst and promote the undesired homocoupling of the terminal alkyne (Glaser coupling). Ensure all solvents and reagents are thoroughly degassed and the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen).

• Reagent Purity: Impurities in the starting materials, solvents, or base can poison the catalyst. Use high-purity reagents and anhydrous solvents. Amine bases should be distilled before use.

Problem 3: Formation of Terminal Alkyne Homocoupling (Glaser Coupling) Byproduct

Observation: A significant amount of the homocoupled dimer of your terminal alkyne coupling partner is observed.

Root Cause Analysis: This is the classic Glaser-Hay homocoupling side reaction, which is promoted by the presence of oxygen and catalyzed by the copper(I) co-catalyst.

Solutions:

• Rigorous Exclusion of Oxygen: This is the most critical step to prevent Glaser coupling. Utilize Schlenk techniques or a glovebox for the reaction setup. Ensure all solvents and liquid reagents are properly degassed.

• Copper-Free Conditions: The most effective way to eliminate Glaser coupling is to perform the reaction without a copper co-catalyst. This may necessitate higher reaction temperatures or the use of more active palladium catalysts and specialized ligands.

• Optimize Copper Catalyst Loading: If copper is necessary for the cross-coupling, use the lowest effective concentration to minimize the rate of homocoupling.

Frequently Asked Questions (FAQs)

Q1: What is the "inverse Sonogashira reaction" and how does it apply to my experiment?

A1: The traditional Sonogashira reaction couples a terminal alkyne with an aryl or vinyl halide. In your case, using 1-propyn-1-yl iodide as a coupling partner with a terminal alkyne is a variation known as the "inverse Sonogashira reaction". In this variation, the iodoalkyne acts as the electrophile. The fundamental principles of the catalytic cycle are similar, but the specific challenges, such as the homocoupling of the iodoalkyne, are more pronounced.

Q2: What is the reactivity order of halides in Sonogashira-type couplings?

A2: The general reactivity trend for the halide in a traditional Sonogashira coupling is I > Br > Cl > F. This means that aryl or vinyl iodides are the most reactive substrates. While your substrate is an iodoalkyne, the high reactivity of the carbon-iodine bond still applies and contributes to its propensity to undergo side reactions like homocoupling.

Q3: Can I use a different base besides an amine?

A3: Yes. While amine bases like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) are commonly used to both deprotonate the alkyne and act as a solvent, inorganic bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) can be effective alternatives, particularly if your substrates are sensitive to amines. The choice of an inorganic base will necessitate the use of a suitable organic solvent like DMF or THF.

Q4: My reaction mixture turned black immediately after adding the reagents. What does this mean?

A4: The formation of a black precipitate, known as "palladium black," indicates the decomposition of the palladium(0) catalyst to elemental palladium. This deactivation leads to a loss of catalytic activity and is a common cause of low or no product yield. It can be caused by impurities, exposure to oxygen, or incompatible solvents. To mitigate this, ensure all components of your reaction are pure and the system is kept under a strict inert atmosphere.

Q5: Are there alternative coupling partners for 1-propyn-1-yl iodide besides terminal alkynes?

A5: Yes, iodoalkynes can participate in cross-coupling reactions with other nucleophiles. For instance, a variation of the inverse Sonogashira reaction involves the coupling of 1-iodoalkynes with boronic acids, which can be a viable alternative for synthesizing aryl-alkyne structures.

Quantitative Data Summary

The following tables provide a summary of how different reaction parameters can influence the yield of Sonogashira couplings. While this data is for traditional Sonogashira reactions, the general trends can be informative for optimizing the coupling of 1-propyn-1-yl iodide.

Table 1: Effect of Palladium Catalyst and Ligand on Yield

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
Pd(PPh₃)₄	-	Et₃N	THF	60	Moderate
PdCl₂(PPh₃)₂	-	Et₃N	THF	60	Moderate to High
Pd(OAc)₂	P(t-Bu)₃	K₂CO₃	Dioxane	80	High
Pd₂(dba)₃	XPhos	Cs₂CO₃	Toluene	100	Very High

Note: Yields are generalized and highly substrate-dependent. Bulky, electron-rich ligands like P(t-Bu)₃ and XPhos often improve yields, especially for challenging substrates.

Table 2: Effect of Base and Solvent on Yield

Base	Solvent	Temperature (°C)	Yield (%)	Notes
Et₃N	Et₃N (neat)	50	Good	Amine acts as both base and solvent.
DIPEA	THF	65	Good	Sterically hindered base can sometimes reduce side reactions.
K₂CO₃	DMF	80	Moderate to High	Common inorganic base/solvent system.
Cs₂CO₃	Dioxane	100	High	Often used for less reactive substrates.

Experimental Protocols

Protocol 1: General Procedure for Inverse Sonogashira Coupling of 1-Propyn-1-yl Iodide with a Terminal Alkyne (Copper-Catalyzed)

• Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and copper(I) iodide (1-3 mol%).

• Reagent Addition: Add the terminal alkyne (1.2 equivalents) and a degassed amine solvent (e.g., triethylamine).

• Initiation: To the stirring solution, add 1-propyn-1-yl iodide (1.0 equivalent) dropwise over a period of 30-60 minutes.

• Reaction: Stir the reaction mixture at room temperature or heat as necessary (typically 40-80 °C). Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an appropriate organic solvent (e.g., ethyl acetate), and wash with saturated aqueous ammonium chloride solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Copper-Free Inverse Sonogashira Coupling

• Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add the palladium catalyst (e.g., Pd(OAc)₂/ligand combination, 2-5 mol%).

• Reagent Addition: Add the terminal alkyne (1.2 equivalents), the base (e.g., an amine like piperidine or an inorganic base like K₂CO₃), and a degassed solvent (e.g., DMF or THF).

• Initiation: Add 1-propyn-1-yl iodide (1.0 equivalent) to the reaction mixture.

• Reaction: Heat the reaction to the required temperature (often higher than copper-catalyzed reactions, e.g., 80-120 °C). Monitor the reaction progress.

• Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1.

Visualizations

Caption: Troubleshooting workflow for low yield in Sonogashira coupling.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for 1-Propyn-1-yl Iodide Reactions

Welcome to the technical support center for optimizing reactions involving 1-propyn-1-yl iodide. This resource is designed for researchers, scientists, and drug development professionals to provide direct answers to challenges encountered during experimental work.

Troubleshooting Guide

This guide addresses specific issues in a question-and-answer format to help you resolve common problems during your reaction setup and execution.

Problem	Possible Cause	Recommended Solution
Low or No Product Yield	1. Insufficient Catalyst Loading: The amount of active catalyst may be too low to drive the reaction to completion in a reasonable timeframe.[1] 2. Catalyst Deactivation/Poisoning: Impurities in reagents or solvents (e.g., oxygen, water, sulfur compounds) can poison the palladium catalyst. The catalyst may also degrade under harsh reaction conditions.[2][3][4] 3. Suboptimal Reaction Conditions: The chosen temperature, solvent, or base may not be ideal for the specific substrates and catalyst system.	1. Perform a Loading Screen: Incrementally increase the catalyst loading (e.g., from 0.5 mol% to 2 mol%) to find the optimal concentration that balances reaction rate and yield.[1] 2. Ensure Inert Conditions: Degas all solvents and reagents (e.g., via freeze-pump-thaw cycles or sparging with an inert gas like argon or nitrogen). Use anhydrous solvents and high-purity reagents.[5][6] Consider using more stable pre-catalysts.[7] 3. Optimize Parameters: Screen different solvents (e.g., THF, DMF, toluene), bases (e.g., triethylamine, diisopropylamine, Cs₂CO₃), and temperatures. Aryl iodides are generally more reactive and may allow for milder conditions.[5][8]
Poor Reproducibility	1. Sensitivity to Air or Moisture: Small, inconsistent amounts of air or moisture leaking into the reaction can lead to variable results.[9] 2. Inconsistent Reagent Quality: Batch-to-batch variations in the purity of starting materials, solvents, or the catalyst itself can affect outcomes. 3. Formation of Inactive Catalyst Species: Iodide ions can sometimes form inactive palladium dimers, especially in certain reaction types like Buchwald-Hartwig aminations, though this is less common in Sonogashira couplings.[10]	1. Use Rigorous Inert Techniques: Employ Schlenk line techniques or a glovebox for reaction setup to strictly exclude air and moisture.[9] 2. Standardize Reagents: Use reagents from a reliable, high-purity source. Purify starting materials and distill solvents if necessary.[5][7] 3. Select Robust Ligands/Pre-catalysts: Utilize well-defined palladium pre-catalysts and ligands that are known to resist the formation of inactive species.
Significant Side Product Formation (e.g., Alkyne Homocoupling)	1. Presence of Oxygen: In copper-co-catalyzed Sonogashira reactions, oxygen promotes the homocoupling of the terminal alkyne (Glaser coupling).[11] 2. High Catalyst Loading or Temperature: Excessive catalyst or heat can sometimes lead to undesired side reactions.[12] 3. Inappropriate Base: The choice and amount of base can influence side product formation.	1. Rigorous Degassing: Ensure the reaction mixture is thoroughly deoxygenated before and during the reaction. Alternatively, switch to a copper-free Sonogashira protocol.[11] 2. Reduce Catalyst/Temperature: Once the optimal catalyst loading is found, avoid using a significant excess. Lowering the reaction temperature may also improve selectivity.[13] 3. Screen Bases: Test different amine bases or inorganic bases to minimize side reactions. The base is crucial for deprotonating the alkyne in the catalytic cycle.[11]
Reaction Stalls Before Completion	1. Catalyst Degradation: The active Pd(0) species may be unstable over the course of the reaction, leading to the formation of inactive palladium black.[2][3] 2. Product Inhibition: The product formed may coordinate to the catalyst, slowing down or stopping the catalytic cycle.[3] 3. Insufficient Base: The base may be consumed or not be strong enough to sustain the reaction.	1. Use a More Stable Catalyst System: Employ bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands, which are known to stabilize the palladium center.[4][11] 2. Adjust Reaction Concentration: Running the reaction at a different concentration may mitigate product inhibition effects. 3. Increase Base Equivalents: Ensure a sufficient excess of a suitable base is used.[8]

Frequently Asked Questions (FAQs)

Q1: What is a typical catalyst loading range for Sonogashira couplings with 1-propyn-1-yl iodide? A1: Catalyst loading is highly dependent on the specific substrates and reaction conditions. For highly reactive substrates like aryl iodides, loading can often be very low, sometimes in the range of 0.025 to 1 mol%.[8] For less reactive partners, a higher loading of 1-5 mol% might be necessary.[11] It is always recommended to start with a literature precedent and optimize from there.

Q2: How does increasing catalyst loading impact the reaction? A2: Generally, higher catalyst loading leads to a faster reaction rate. However, excessive loading can increase costs, complicate product purification by leaving higher residual metal content, and may promote side reactions, such as oligomerization or homocoupling.[12] Conversely, insufficient loading results in slow or incomplete reactions.[1]

Q3: What are the common palladium and copper sources used? A3: Common palladium sources include Pd(PPh₃)₄ and PdCl₂(PPh₃)₂.[11] For copper-co-catalyzed reactions, copper(I) iodide (CuI) is the most frequent choice.[11][14] Modern systems often use more advanced palladium pre-catalysts with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands, which can offer higher stability and activity, allowing for lower catalyst loadings.[4][11]

Q4: When is a copper-free Sonogashira reaction preferred? A4: A copper-free protocol is preferred to prevent the common side reaction of oxidative alkyne homocoupling (Glaser coupling), which is promoted by copper salts in the presence of air.[11] These protocols are particularly useful for valuable or sensitive substrates where maximizing the yield of the desired cross-coupled product is critical. They typically require a higher loading of an amine base.[11]

Q5: What are visual indicators of catalyst deactivation? A5: A common sign of catalyst deactivation is the formation of a black precipitate, known as palladium black.[5] This indicates that the soluble, active Pd(0) species has aggregated into an inactive metallic form. A color change from a clear yellow or light brown to a dark, heterogeneous mixture often accompanies this process.

Quantitative Data Summary

The following tables summarize the effect of catalyst loading on reaction outcomes based on representative data for Sonogashira cross-coupling reactions.

Table 1: Effect of Catalyst Loading on Product Yield

Catalyst	Catalyst Loading (mol%)	Aryl Halide Partner	Yield (%)	Reference Conditions
Pd Complex A	0.025	Aryl Iodide	~95%	Optimized protocol with reactive substrates.[8]
Pd Complex B	0.1	Aryl Iodide	Good to Excellent	NHC-derived palladacycle, may have lower yield.[11]
Pd Complex C	0.25	Aryl Iodide	~90-99%	Optimized protocol for a broad range of substrates.[8]
Pd(PPh₃)₂Cl₂	up to 5	Aryl Iodide/Bromide	Good	Standard conditions, higher loading often required.[11]

Table 2: Influence of Catalyst System on Required Loading

Catalyst System	Typical Loading (mol%)	Key Feature
Pd(PPh₃)₄ / CuI	1 - 5	Classic, widely used system.[11]
Pd₂(dba)₃ / P(t-Bu)₃	0.5 - 2	Employs a bulky, electron-rich phosphine ligand for higher activity.[11]
NHC-Palladium Complexes	0.02 - 0.1	High stability and activity, allows for very low loadings.[11]
Palladium Nanoparticles	0.1 - 0.5	Heterogeneous catalyst, allows for easier recovery and reuse.[15]

Experimental Protocols

Protocol 1: General Procedure for Sonogashira Coupling of 1-Propyn-1-yl Iodide

Materials:

• Aryl or vinyl halide (1.0 mmol, 1.0 equiv)

• 1-Propyn-1-yl Iodide (or a suitable terminal alkyne precursor)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI, 0.04 mmol, 4 mol%)

• Amine base (e.g., Triethylamine, 3.0 mmol, 3.0 equiv)

• Anhydrous, degassed solvent (e.g., THF or DMF, 5 mL)

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl halide, palladium catalyst, and copper(I) iodide.

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Using a syringe, add the anhydrous, degassed solvent, followed by the amine base.

• Add the 1-propyn-1-yl iodide (or terminal alkyne) via syringe.

• Stir the reaction mixture at room temperature or heat to the desired temperature (e.g., 50 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Screening for Optimal Catalyst Loading

Procedure:

• Set up a series of identical, small-scale reactions in parallel vials within a glovebox or using a multi-well reaction block on a Schlenk line.

• In each vial, place the aryl halide (e.g., 0.1 mmol) and other solid reagents.

• Prepare a stock solution of the palladium catalyst in the reaction solvent. This allows for accurate dispensing of small quantities.

• Add varying amounts of the catalyst stock solution to each vial to achieve a range of loadings (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 mol%).

• Add the solvent, base, and 1-propyn-1-yl iodide to each vial to initiate the reactions simultaneously.

• Stir all reactions under identical temperature and atmospheric conditions.

• At set time intervals (e.g., 1h, 4h, 12h), take a small aliquot from each reaction, quench it, and analyze by GC or LC-MS to determine the conversion rate.

• Plot conversion versus time for each loading. The optimal loading is the lowest amount that provides the desired conversion in an acceptable timeframe.

Visualizations

The following diagrams illustrate key workflows and decision-making processes for optimizing your reactions.

Caption: Workflow for Catalyst Loading Optimization.

Caption: Decision Tree for Troubleshooting Low Yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 4. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. DSpace [repository.kaust.edu.sa]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Sonogashira Coupling [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]

Common side reactions and byproducts with 1-Propyn-1-yl Iodide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of 1-Propyn-1-yl Iodide in experimental settings. Below you will find information on common side reactions, byproduct formation, and guidance on how to mitigate these issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 1-Propyn-1-yl Iodide?

A1: The most prevalent side reaction is the homocoupling of 1-Propyn-1-yl Iodide to form 1,3-hexadiyne. This is particularly common in copper-catalyzed reactions such as the Sonogashira and Cadiot-Chodkiewicz couplings, where oxidative coupling of the iodoalkyne can occur. Additionally, as a reactive alkyl iodide, it can undergo nucleophilic substitution with various reagents and solvents.

Q2: How can I minimize the formation of the homocoupling byproduct, 1,3-hexadiyne?

A2: Minimizing homocoupling can be achieved through several strategies:

• Use of Additives: The addition of reducing agents like sodium ascorbate can help maintain the copper catalyst in its active Cu(I) state, preventing the Cu(II)-mediated homocoupling.[1]

• Inert Atmosphere: Conducting reactions under a strictly inert atmosphere (e.g., argon or nitrogen) is crucial to prevent oxygen from promoting the oxidative homocoupling.[2][3][4]

• Slow Addition: The slow addition of 1-Propyn-1-yl Iodide to the reaction mixture can help to maintain a low concentration of the iodoalkyne, thus favoring the cross-coupling reaction over homocoupling.

• Catalyst and Ligand Choice: In some cases, the choice of palladium catalyst and phosphine ligands can influence the relative rates of cross-coupling and homocoupling.

Q3: What is the stability of 1-Propyn-1-yl Iodide and how should it be stored?

A3: 1-Propyn-1-yl Iodide is a flammable liquid and should be handled with care.[5][6] It is advisable to store it in a cool, well-ventilated place, away from heat and ignition sources, and under an inert atmosphere to prevent decomposition.[5] The C-I bond in iodoalkynes is the least stable among haloalkynes, making them more reactive but also more prone to degradation over time.

Q4: Can 1-Propyn-1-yl Iodide react with common solvents or bases?

A4: Yes. Amine bases, such as those used in Sonogashira and Cadiot-Chodkiewicz couplings (e.g., triethylamine, piperidine), can potentially act as nucleophiles, leading to the formation of quaternary ammonium salts, although this is generally a minor pathway compared to the desired coupling reaction.[7][8] The choice of solvent is also critical; protic solvents may lead to undesired side reactions under certain conditions. Anhydrous and deoxygenated solvents are typically recommended for coupling reactions.[9]

Troubleshooting Guides

Problem 1: Low Yield of the Desired Cross-Coupling Product and Significant Homocoupling Byproduct.

Possible Cause	Troubleshooting Step
Oxygen in the reaction mixture	Ensure the reaction is set up under a strict inert atmosphere (argon or nitrogen). Use degassed solvents.
Oxidation of Cu(I) catalyst	Add a reducing agent such as sodium ascorbate or hydroxylamine hydrochloride to the reaction mixture.[1]
High concentration of 1-Propyn-1-yl Iodide	Add the 1-Propyn-1-yl Iodide solution slowly to the reaction mixture using a syringe pump.
Inappropriate catalyst or ligand	Screen different palladium catalysts and phosphine ligands. For Cadiot-Chodkiewicz couplings, ensure the purity and activity of the copper(I) salt.

Problem 2: Formation of Unidentified Byproducts.

Possible Cause	Troubleshooting Step
Reaction with nucleophilic solvents or bases	Use a non-nucleophilic base or a less reactive solvent. Ensure all reagents are dry.
Decomposition of 1-Propyn-1-yl Iodide	Use freshly acquired or purified 1-Propyn-1-yl Iodide. Store it properly under an inert atmosphere and in a cool, dark place.
Side reactions with the substrate	Analyze the structure of the byproducts to understand the reaction pathway. Consider protecting sensitive functional groups on your substrate.

Reaction Pathways and Byproduct Formation

The following diagrams illustrate the intended reaction pathways and the formation of common byproducts.

References

• 1. Cadiot–Chodkiewicz Reactions Made Air-Tolerant - ChemistryViews [chemistryviews.org]
• 2. depts.washington.edu [depts.washington.edu]
• 3. gold-chemistry.org [gold-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 1-Iodo-1-propyne | 624-66-8 | TCI EUROPE N.V. [tcichemicals.com]
• 6. echemi.com [echemi.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 9. reddit.com [reddit.com]

Purification of 1-Propyn-1-yl Iodide from crude reaction mixture

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the purification of 1-propyn-1-yl iodide from a crude reaction mixture. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude mixture of 1-propyn-1-yl iodide?

A1: Common impurities can include unreacted starting materials, residual iodine, solvent residues (such as THF), and byproducts from side reactions.[1] Depending on the synthetic route, these byproducts may include di-iodo species or isomers. Careful distillation and other purification techniques are often necessary to separate these from the desired product.[1]

Q2: My purified 1-propyn-1-yl iodide is a brown or purplish liquid. What is the cause and how can I fix it?

A2: A brown or purple hue typically indicates the presence of dissolved elemental iodine (I₂). This can result from residual iodine from the reaction or decomposition of the product, as iodoalkynes can be sensitive to light and heat. To remove the color, wash the crude product (dissolved in an organic solvent) with an aqueous solution of a reducing agent like sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) until the organic layer is colorless.[2]

Q3: Is 1-propyn-1-yl iodide stable during purification?

A3: 1-Propyn-1-yl iodide can be thermally sensitive and may decompose upon prolonged heating. Therefore, it is advisable to use the lowest possible temperature and pressure during distillation. It is also sensitive to light, so it should be stored in a dark, cool place. Some iodoalkanes can also be unstable on silica gel, potentially leading to decomposition during column chromatography.[3][4][5]

Q4: What are the key safety precautions when handling 1-propyn-1-yl iodide?

A4: 1-Propyn-1-yl iodide is a flammable liquid and should be handled with care. It is crucial to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield after distillation	- The product is co-distilling with a solvent or volatile impurity.- The distillation temperature is too high, causing decomposition.- The vacuum is not low enough, requiring higher temperatures.	- Ensure all low-boiling solvents are removed before distillation.- Use fractional distillation for closer boiling points.- Perform distillation under high vacuum to lower the boiling point.[6][7]
Product decomposes on silica gel column	- Silica gel is acidic and can promote the decomposition of sensitive compounds like iodoalkynes.[8]	- Deactivate the silica gel by treating it with a base (e.g., triethylamine) before use.- Use a different stationary phase, such as neutral or basic alumina.[5][9]- Minimize the time the compound spends on the column by using flash chromatography.
Oily product instead of crystals after recrystallization	- The chosen solvent is too good, and the solution remains supersaturated.- The presence of impurities is inhibiting crystallization.- The cooling process is too rapid.	- Use a solvent system where the product has high solubility at high temperatures and low solubility at low temperatures.[10][11]- Try a mixed solvent system.[11][12]- Cool the solution slowly to encourage crystal growth.[13]- "Seed" the solution with a small crystal of the pure product.
Persistent iodine color after washing	- Insufficient washing with the reducing agent solution.- The concentration of the reducing agent is too low.	- Perform additional washes with fresh sodium thiosulfate or sodium bisulfite solution.[2]- Use a more concentrated solution of the reducing agent.
Product appears to be a mixture of isomers by NMR/GC	- The reaction conditions may have led to the formation of isomeric byproducts.	- Isomers may be difficult to separate by distillation alone.- Attempt separation using high-performance column chromatography with a carefully selected eluent system.

Data Presentation

Table 1: Physical and Chemical Properties of 1-Propyn-1-yl Iodide

Property	Value	Reference
CAS Number	624-66-8	[14]
Molecular Formula	C₃H₃I	[14]
Molecular Weight	165.96 g/mol	[14]
Appearance	Colorless to brown liquid
Boiling Point	101-102 °C	Not specified
Purity (Typical)	>97% (GC)

Table 2: Recommended Solvents for Purification

Purification Method	Solvent/Solvent System	Rationale
Extraction/Washing	Diethyl ether, Dichloromethane	Good solubility for the product, immiscible with water.
Recrystallization	Pentane	The product is soluble at room temperature and crystallizes at low temperatures.[1]
Column Chromatography	Hexane/Ethyl Acetate gradient	A common non-polar/polar solvent system for separating compounds of moderate polarity. The gradient can be adjusted based on TLC analysis.[15]

Experimental Protocols

Protocol 1: Purification by Distillation

This protocol is suitable for purifying 1-propyn-1-yl iodide from less volatile impurities.

• Initial Workup:

  • Quench the reaction mixture and extract the product into an organic solvent like diethyl ether.

  • Wash the organic layer with a saturated aqueous solution of sodium thiosulfate until the color of iodine is no longer visible.[2]

  • Wash with brine, then dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and carefully remove the solvent using a rotary evaporator.

• Distillation:

  • Set up a fractional distillation apparatus if impurities with close boiling points are suspected. Otherwise, a simple distillation setup is sufficient.

  • Place the crude 1-propyn-1-yl iodide in the distillation flask with a few boiling chips or a magnetic stir bar.

  • If the compound is particularly heat-sensitive, perform the distillation under reduced pressure (vacuum distillation).

  • Heat the flask gently in a heating mantle or oil bath.

  • Collect the fraction that distills at the expected boiling point (101-102 °C at atmospheric pressure).

Protocol 2: High-Purity Purification by Low-Temperature Recrystallization

This method is effective for removing trace byproducts to achieve high purity.[1]

• Preparation:

  • Start with 1-propyn-1-yl iodide that has been purified by distillation (purity ~95%).

  • Dissolve the distilled product in a minimal amount of pentane at room temperature in a flask.

• Crystallization:

  • Cool the solution in a dry ice/acetone bath (-78 °C) to induce crystallization.

  • Once crystals have formed, quickly filter the cold mixture through a pre-cooled funnel to collect the purified crystals.

• Drying:

  • Wash the crystals with a small amount of ice-cold pentane.

  • Dry the crystals under high vacuum to remove any residual solvent. The resulting product should be a colorless liquid upon warming to room temperature.[1]

Protocol 3: Purification by Column Chromatography

This protocol is useful for separating impurities with similar boiling points to the product.

• Preparation of the Column:

  • Select a glass column of appropriate size.

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pack the column with the slurry, ensuring there are no air bubbles.[9][16]

• Sample Loading:

  • Dissolve the crude 1-propyn-1-yl iodide in a minimal amount of the initial eluent (e.g., hexane).

  • Carefully load the sample onto the top of the silica gel bed.[17]

• Elution:

  • Begin eluting with a non-polar solvent (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate) to the mobile phase.[15]

  • The ideal solvent gradient should be determined beforehand by thin-layer chromatography (TLC).

  • Collect fractions and analyze them by TLC or GC to identify the fractions containing the pure product.

• Isolation:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 1-propyn-1-yl iodide.

Visualizations

Caption: General workflow for the purification of 1-propyn-1-yl iodide.

References

• 1. orgsyn.org [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Chromatography [chem.rochester.edu]
• 6. fiveable.me [fiveable.me]
• 7. youtube.com [youtube.com]
• 8. reddit.com [reddit.com]
• 9. web.uvic.ca [web.uvic.ca]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 13. Chemistry Teaching Labs - Single-solvents [chemtl.york.ac.uk]
• 14. 1-Propyn-1-yl iodide | CymitQuimica [cymitquimica.com]
• 15. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 16. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 17. orgchemboulder.com [orgchemboulder.com]

Technical Support Center: 1-Propyn-1-yl Iodide Cross-Coupling Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent the homocoupling of 1-propyn-1-yl iodide in your cross-coupling experiments.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling of 1-propyn-1-yl iodide and why is it a problem?

A1: Homocoupling is an undesired side reaction where two molecules of an alkyne, in this case, 1-propyn-1-yl iodide, react with each other to form a symmetrical 1,3-diyne. This is a significant issue in cross-coupling reactions like the Sonogashira coupling, where the objective is to couple the alkyne with a different partner, such as an aryl halide.[1] This side reaction consumes your starting material, reduces the yield of the desired cross-coupled product, and complicates the purification process.[1]

Q2: What are the primary causes of homocoupling in reactions involving 1-propyn-1-yl iodide?

A2: The primary causes of homocoupling, often referred to as Glaser-Hay coupling, are the presence of oxygen and the use of a copper(I) co-catalyst.[2][3][4][5][6] Oxygen promotes the oxidative coupling of the copper acetylide intermediate, which is a key step in the homocoupling pathway.[2][3] While the copper co-catalyst is often added to enhance the reactivity of the desired cross-coupling reaction, it also unfortunately catalyzes this unwanted side reaction.[2]

Q3: What are the main strategies to prevent the homocoupling of 1-propyn-1-yl iodide?

A3: Several effective strategies can be employed to minimize or prevent homocoupling:

• Run the reaction under an inert atmosphere: Rigorously excluding oxygen by using an inert gas like argon or nitrogen is a critical first step, especially when a copper co-catalyst is used.[2]

• Utilize copper-free conditions: A number of copper-free Sonogashira protocols have been developed to completely avoid the Glaser coupling side reaction.[2][7][8]

• Optimize reaction parameters: Careful selection of the palladium catalyst, ligand, base, and solvent can significantly reduce homocoupling.[2]

• Slow addition of the alkyne: Adding 1-propyn-1-yl iodide slowly to the reaction mixture can help to keep its concentration low, thereby disfavoring the bimolecular homocoupling reaction.[1][2]

• Employ a hydrogen atmosphere: Conducting the reaction under a diluted atmosphere of hydrogen gas has been shown to reduce the homocoupling side product to as low as 2%.[9][10][11]

Troubleshooting Guide

Issue: Excessive homocoupling of 1-propyn-1-yl iodide is observed.

Symptoms:

• Low yield of the desired cross-coupled product.

• Presence of a significant amount of a symmetrical diyne byproduct in the reaction mixture, which can be confirmed by techniques like NMR or mass spectrometry.

Possible Cause	Proposed Solution
Presence of Oxygen	Ensure all solvents are thoroughly degassed using methods like freeze-pump-thaw cycles or by sparging with an inert gas. All solid reagents should be dried in a vacuum oven. The reaction should be set up in a glovebox or using Schlenk techniques to maintain an inert atmosphere.[2]
Copper(I) Co-catalyst	Switch to a copper-free Sonogashira protocol. This is one of the most effective ways to eliminate Glaser-type homocoupling.[1][2][7][8]
Suboptimal Ligand Choice	The steric and electronic properties of the phosphine ligands on the palladium catalyst can influence the reaction outcome. Bulky, electron-rich phosphine ligands can sometimes favor the desired cross-coupling. It may be necessary to screen different ligands to find the optimal one for your specific substrates.[1][2][7]
Inappropriate Base or Solvent	The base and solvent system is critical. The choice of base can affect the rate of both the desired reaction and the homocoupling side reaction. Consider screening different bases (e.g., triethylamine, diisopropylethylamine, potassium carbonate) and solvents (e.g., THF, toluene, DMF).[2][12][13]
High Alkyne Concentration	Employ a slow addition of 1-propyn-1-yl iodide to the reaction mixture using a syringe pump. This maintains a low, steady concentration of the alkyne, which favors the cross-coupling pathway over the bimolecular homocoupling.[1][2][12]

Experimental Protocols

Protocol 1: Copper-Free Sonogashira Coupling to Minimize Homocoupling

This protocol provides a general method for performing a Sonogashira reaction without a copper co-catalyst to minimize the homocoupling of 1-propyn-1-yl iodide.

Reagent Preparation:

• Ensure all solvents are anhydrous and have been thoroughly degassed.

• The aryl halide, 1-propyn-1-yl iodide, palladium catalyst, ligand, and base should be of high purity.

Reaction Setup:

• To a flame-dried Schlenk flask under an argon atmosphere, add the aryl halide (1.0 mmol), palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%), and phosphine ligand (e.g., SPhos, 0.04 mmol, 4 mol%).

• Add the base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv).

• Add the anhydrous, degassed solvent (e.g., toluene, 5 mL).

Reaction Execution:

• Stir the mixture and add 1-propyn-1-yl iodide (1.1 mmol, 1.1 equiv) dropwise via syringe over a period of 1-2 hours.

• Maintain a positive pressure of inert gas throughout the reaction.

• Heat the reaction as required and monitor its progress by TLC or GC/MS.

Work-up and Purification:

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Sonogashira Coupling Under a Hydrogen Atmosphere

This protocol is a modification of the standard Sonogashira reaction to suppress homocoupling.

Reaction Setup:

• To a flame-dried Schlenk flask, add the aryl halide (1.0 mmol), palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.03 mmol, 3 mol%), and copper(I) iodide (0.06 mmol, 6 mol%).

• Evacuate and backfill the flask with a diluted hydrogen atmosphere (e.g., 1:1 mixture of H₂ and Argon).

• Add the degassed solvent (e.g., THF, 5 mL) and the base (e.g., triethylamine, 3.0 mmol, 3.0 equiv).

Reaction Execution:

• Stir the mixture and add 1-propyn-1-yl iodide (1.1 mmol, 1.1 equiv) dropwise via syringe.

• Maintain a positive pressure of the H₂/Ar gas mixture throughout the reaction.

• Heat the reaction as required and monitor its progress.

Work-up and Purification:

• Follow the standard work-up and purification procedures as described in Protocol 1.

Visualizations

Caption: Competing pathways: Sonogashira cross-coupling vs. Glaser homocoupling.

Caption: A troubleshooting workflow for minimizing homocoupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. synarchive.com [synarchive.com]
• 6. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. depts.washington.edu [depts.washington.edu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]

Improving the stability of 1-Propyn-1-yl Iodide in solution

Welcome to the Technical Support Center for 1-Propyn-1-yl Iodide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the stability of 1-Propyn-1-yl Iodide in solution. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of 1-Propyn-1-yl Iodide has turned a pale yellow to brown color. What does this indicate and is the reagent still usable?

A1: A color change from colorless to yellow or brown is a common indicator of decomposition. 1-Iodoalkynes are known to be unstable and can decompose upon exposure to light, heat, or air. The coloration is often due to the formation of elemental iodine (I₂).

Whether the reagent is still usable depends on the extent of decomposition and the tolerance of your reaction to impurities. For sensitive reactions, it is highly recommended to purify the 1-propyn-1-yl iodide or use a freshly opened vial. For less sensitive applications, you may be able to proceed, but be aware that the effective concentration of your reagent is lower than calculated, and the presence of iodine could lead to side reactions. It is advisable to perform a preliminary small-scale reaction to assess its viability.

Q2: What are the optimal storage conditions for a solution of 1-Propyn-1-yl Iodide to maximize its shelf-life?

A2: To maximize the stability of 1-propyn-1-yl iodide solutions, they should be stored under the following conditions:

• Temperature: Refrigerate at 2-8 °C.

• Light: Protect from light by using an amber-colored vial or by wrapping the container in aluminum foil.[1]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.

• Container: Use a clean, dry glass container with a tightly sealed cap.

Some studies have shown that 1-iodoalkynes can be stable for several months when stored at 4 °C.[2]

Q3: Can I use silica gel for the purification of 1-Propyn-1-yl Iodide?

A3: It is generally not recommended to use standard silica gel for the purification of 1-iodoalkynes. The acidic nature of silica gel can promote the decomposition of these sensitive compounds.[3] It is advisable to use a neutralized silica gel or an alternative stationary phase such as basic or neutral alumina for column chromatography.[3]

Q4: What solvents are recommended for preparing stock solutions of 1-Propyn-1-yl Iodide?

A4: The choice of solvent can significantly impact the stability of 1-propyn-1-yl iodide. Non-polar, aprotic solvents are generally preferred.

• Recommended: Anhydrous, degassed solvents such as tetrahydrofuran (THF), diethyl ether, toluene, or hexane are good choices.

• Use with Caution: Protic solvents (e.g., alcohols) and highly polar aprotic solvents (e.g., DMF, DMSO) may be less ideal for long-term storage as they can potentially participate in decomposition pathways, though they may be required for specific reactions. The stability in these solvents should be evaluated on a case-by-case basis.

Q5: Are there any additives that can improve the stability of 1-Propyn-1-yl Iodide in solution?

A5: Yes, the addition of a radical scavenger can help inhibit decomposition pathways that proceed via radical mechanisms. A common and effective stabilizer is Butylated Hydroxytoluene (BHT).[4] BHT is a phenolic antioxidant that can terminate free radical chain reactions.[4] A small amount (e.g., 0.01-0.1 mol%) can be added to the solution to enhance stability, particularly for long-term storage.

Troubleshooting Guides

Problem 1: Rapid decomposition of 1-Propyn-1-yl Iodide solution, even with proper storage.

Possible Cause	Troubleshooting Step	Success Indicator
Contaminated Solvent	Use a fresh bottle of anhydrous, degassed solvent from a reputable supplier. Consider purifying the solvent if contamination is suspected.	The solution remains colorless for a longer period.
Presence of Trace Metals	Treat the glassware with a passivating agent to remove trace metals from the surface before preparing the solution.	Reduced rate of decomposition observed.
Leaky Container Seal	Ensure the vial cap and septum provide an airtight seal. Use high-quality septa and replace them if they have been punctured multiple times.	The inert atmosphere is maintained, preventing oxidation.
Inherent Instability	Add a radical inhibitor like Butylated Hydroxytoluene (BHT) at a low concentration (e.g., 50-100 ppm) to the solution.	The solution's color and concentration remain stable for an extended period.

Problem 2: Low or no yield in a reaction using a 1-Propyn-1-yl Iodide solution.

Possible Cause	Troubleshooting Step	Success Indicator
Degraded Reagent	Before use, check the solution for any color change. If discolored, consider purifying the reagent or using a fresh stock.	An increase in product yield is observed in a small-scale test reaction.
Inaccurate Concentration	If the solution has been stored for some time, its effective concentration may have decreased. Consider titrating the solution or using an internal standard in a quantitative analysis (e.g., qNMR) to determine the accurate concentration before use.	The reaction proceeds as expected when the correct molar equivalents are used.
Reaction Incompatibility	Certain reagents or catalysts in your reaction mixture may be promoting the decomposition of 1-propyn-1-yl iodide.	Review the literature for the compatibility of your reaction components with iodoalkynes. Consider adding the 1-propyn-1-yl iodide solution slowly to the reaction mixture.

Experimental Protocols

Protocol 1: Purification of 1-Propyn-1-yl Iodide using Neutral Alumina Column Chromatography

Objective: To remove decomposition products (e.g., elemental iodine) from a discolored solution of 1-propyn-1-yl iodide.

Materials:

• Discolored 1-propyn-1-yl iodide solution

• Neutral alumina (Brockmann I, standard grade, ~150 mesh, 58 Å)

• Hexane (anhydrous)

• Glass column

• Round-bottom flasks

• Rotary evaporator

Procedure:

• Prepare the Column:

  • Dry the glass column and receiving flasks in an oven at >100 °C and cool under an inert atmosphere.

  • Prepare a slurry of neutral alumina in hexane.

  • Pack the column with the alumina slurry, ensuring no air bubbles are trapped. The amount of alumina should be approximately 50 times the weight of the crude 1-propyn-1-yl iodide.

• Load the Sample:

  • Concentrate the discolored 1-propyn-1-yl iodide solution under reduced pressure at a low temperature (<30 °C).

  • Dissolve the residue in a minimal amount of hexane.

  • Carefully load the sample onto the top of the alumina column.

• Elution:

  • Elute the column with anhydrous hexane.

  • Collect fractions and monitor the elution of the product by thin-layer chromatography (TLC) using a suitable eluent system (e.g., hexane) and a UV lamp for visualization. 1-propyn-1-yl iodide will appear as a UV-active spot.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator at low temperature and pressure.

  • The purified 1-propyn-1-yl iodide should be a colorless liquid.

• Storage:

  • Immediately dissolve the purified product in an anhydrous, degassed solvent, add a stabilizer if desired, and store under an inert atmosphere at 2-8 °C, protected from light.

Protocol 2: Quantitative Monitoring of 1-Propyn-1-yl Iodide Stability in Solution by ¹H NMR Spectroscopy

Objective: To determine the rate of decomposition of 1-propyn-1-yl iodide in a given solvent over time.

Materials:

• Purified 1-propyn-1-yl iodide

• Deuterated solvent of choice (e.g., CDCl₃, Benzene-d₆, THF-d₈)

• Internal standard (e.g., 1,3,5-trimethoxybenzene or another stable compound with a singlet peak in a clear region of the spectrum)

• NMR tubes with sealable caps

• Volumetric flasks and micropipettes

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the internal standard of a known concentration in the chosen deuterated solvent.

  • In a volumetric flask, accurately weigh a sample of freshly purified 1-propyn-1-yl iodide.

  • Add a precise volume of the internal standard stock solution to the flask and dilute to the final volume with the deuterated solvent. This will be your time zero (t=0) sample.

• NMR Analysis:

  • Transfer an aliquot of the t=0 sample to an NMR tube and acquire a ¹H NMR spectrum.

  • Integrate the signal corresponding to the methyl protons of 1-propyn-1-yl iodide (a singlet) and the signal of the internal standard.

• Stability Study:

  • Store the remaining stock solution under the desired conditions (e.g., at room temperature, exposed to light, etc.).

  • At regular time intervals (e.g., 1, 3, 6, 12, 24 hours), withdraw an aliquot of the solution, transfer it to an NMR tube, and acquire a ¹H NMR spectrum.

• Data Analysis:

  • For each time point, calculate the ratio of the integral of the 1-propyn-1-yl iodide methyl proton signal to the integral of the internal standard signal.

  • Plot this ratio as a function of time. A decrease in this ratio indicates decomposition.

  • The rate of decomposition can be determined from the slope of this plot.

Visualizations

Caption: Workflow for the purification of 1-propyn-1-yl iodide.

Caption: Factors influencing the stability of 1-propyn-1-yl iodide.

References

• 1. Kao | BHT (Butylated Hydroxytoluene) [kao.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]

Technical Support Center: Scale-Up Synthesis of 1-Propyn-1-yl Iodide

Welcome to the technical support center for the synthesis of 1-Propyn-1-yl Iodide. This resource is designed for researchers, scientists, and drug development professionals to address challenges encountered during the scale-up of this important chemical intermediate.

Troubleshooting Guides

Issue 1: Low Yield or Incomplete Reaction

Q: We are experiencing significantly lower yields upon scaling up the synthesis of 1-propyn-1-yl iodide from the laboratory procedure. What are the potential causes and how can we address them?

A: Low yields during scale-up can be attributed to several factors that are often negligible at the lab scale. The primary areas to investigate are mass and heat transfer, reagent stability and stoichiometry, and the quality of starting materials.

Possible Causes and Solutions

Parameter	Potential Issue at Scale	Troubleshooting and Optimization Strategies
Reagent Addition & Mixing	Inadequate mixing can lead to localized "hot spots" or areas of high reagent concentration, promoting side reactions.	- Employ mechanical stirring with appropriate impeller design to ensure homogeneity. - Control the addition rate of the organolithium reagent or iodine solution to maintain a consistent reaction temperature. A slower, controlled addition is crucial at scale.[1]
Temperature Control	The surface-area-to-volume ratio decreases on a larger scale, making heat dissipation less efficient and potentially leading to thermal runaway.[1]	- Utilize a jacketed reactor with a reliable and powerful cooling system. - Perform reaction calorimetry studies during process development to accurately determine the reaction enthalpy and ensure adequate cooling capacity.[1]
Reagent Quality & Stoichiometry	The concentration of commercial organolithium reagents can vary or degrade over time. Trace moisture in solvents or starting materials can consume the reagent.	- Titrate the organolithium reagent prior to use to confirm its concentration. - Ensure all solvents and reagents are rigorously dried. Even small amounts of water can lead to significant exotherms and consume the reagent upon scale-up.[1]
Reaction Time	Reactions may require longer durations at a larger scale to go to completion due to slower mixing and heat transfer.	- Monitor the reaction progress using in-process controls (e.g., GC, HPLC) to determine the optimal reaction time.
Side Reactions	Formation of byproducts such as 1-bromobutane and (E)-1-iodopropene can become more significant at a larger scale.	- Maintain the recommended low reaction temperatures to minimize side reactions. - Ensure precise stoichiometric control of reagents.

Issue 2: Impurities and Purification Challenges

Q: Our scaled-up batches of 1-propyn-1-yl iodide are difficult to purify, and we are observing unexpected impurities. What are the likely impurities and how can we improve the purification process?

A: Purification of 1-propyn-1-yl iodide at scale is challenging due to its volatility and the presence of byproducts with similar boiling points.

Common Impurities and Purification Strategies

Impurity	Source	Impact	Mitigation and Purification
1-Bromobutane	Reaction of n-butyllithium with 1-bromo-1-propene.	Difficult to separate by distillation due to a similar boiling point to the product.	- Optimize reaction conditions (e.g., lower temperature) to minimize its formation. - Fractional distillation under reduced pressure may offer better separation.
(E)-1-Iodopropene	Halogen-metal exchange followed by iodination.	Close boiling point to the product, making separation by simple distillation challenging.	- Careful control of reaction temperature and stoichiometry. - Consider alternative purification methods such as preparative chromatography for high-purity requirements, though this may be less feasible at a very large scale.
Di-iodinated species	Excess iodine or localized high concentrations.	Can be difficult to remove and may affect downstream reactions.	- Precise control over the stoichiometry of iodine addition. - Ensure efficient mixing during iodine addition.
Polymeric materials	Instability of the product, especially at elevated temperatures.	Can foul distillation equipment and reduce yield.	- Distill at the lowest possible temperature under vacuum. - Avoid prolonged heating of the crude product.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the synthesis of 1-propyn-1-yl iodide?

A1: The main safety concerns are the handling of pyrophoric n-butyllithium, the management of a potentially exothermic reaction, and the stability of the final product. Always handle n-butyllithium under an inert atmosphere (e.g., argon or nitrogen) and use appropriate personal protective equipment (PPE), including fire-retardant clothing. The reaction is exothermic, and a robust cooling system is essential to prevent a thermal runaway. 1-Propyn-1-yl iodide is a high-energy compound and may be unstable, especially in a dry state or when heated, posing a risk of explosion.

Q2: How should 1-propyn-1-yl iodide be stored, particularly in larger quantities?

A2: Due to its potential instability, it is recommended to store 1-propyn-1-yl iodide in a cool, dark place under an inert atmosphere. For larger quantities, consider diluting it with a suitable solvent to improve stability. Avoid exposure to heat, light, and sources of ignition.

Q3: Can we use a Grignard reagent instead of n-butyllithium for the synthesis at scale?

A3: Yes, the use of a Grignard reagent derived from propyne is a known alternative. While this avoids the use of pyrophoric n-butyllithium, it requires the handling of propyne gas, which presents its own set of safety challenges. A thorough risk assessment should be conducted to determine the most suitable method for your facility's capabilities.

Q4: What are the critical process parameters to monitor during the scale-up?

A4: The most critical parameters to monitor are:

• Temperature: Continuous monitoring of the internal reaction temperature is crucial for controlling the exotherm.

• Addition Rate: The rate of addition of n-butyllithium and the iodine solution should be carefully controlled to manage the reaction rate and heat generation.

• Stirring Speed: Ensure consistent and efficient mixing throughout the reaction.

• Pressure: Monitor the pressure within the reactor, especially if there is a potential for off-gassing.

Q5: How can we minimize the formation of the 1-bromobutane byproduct?

A5: The formation of 1-bromobutane arises from the reaction between n-butyllithium and the 1-bromo-1-propene starting material. To minimize this, ensure that the reaction temperature is kept consistently low (e.g., below -60 °C) during the addition of n-butyllithium. Slower addition rates can also help to reduce the localized concentration of n-butyllithium, favoring the desired reaction pathway.

Experimental Protocols

Detailed Methodology for the Synthesis of 1-Propyn-1-yl Iodide (Lab-Scale for Scale-Up Consideration)

This protocol is based on a literature procedure and should be adapted with appropriate engineering controls for scale-up.

Materials and Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, a pressure-equalizing addition funnel, a thermocouple, and an argon inlet.

• 1-Bromo-1-propene

• n-Butyllithium (in hexanes)

• Iodine

• Tetrahydrofuran (THF), anhydrous

• Pentane, anhydrous

• Sodium dihydrogen phosphate (NaH₂PO₄) solution

• Dry ice/acetone bath

• Distillation apparatus

Procedure:

• Reaction Setup: A dry, three-necked flask is charged with anhydrous THF and 1-bromo-1-propene under an argon atmosphere. The flask is cooled to -73 °C using a dry ice/acetone bath.

• Lithiation: n-Butyllithium solution is added dropwise via the addition funnel, maintaining the internal temperature between -58 and -63 °C. The mixture is stirred for 2 hours at -73 °C.

• Iodination: A solution of iodine in anhydrous THF is added via cannula at a rate that maintains the internal temperature between -58 and -63 °C. The resulting mixture is stirred for 20 minutes at -73 °C.

• Quenching: The reaction is warmed to 0 °C and quenched by the addition of an aqueous solution of NaH₂PO₄.

• Workup: The layers are separated, and the aqueous layer is extracted with pentane. The combined organic layers are washed with saturated sodium thiosulfate solution and brine, then dried over anhydrous magnesium sulfate.

• Purification: The solvent is removed by distillation at atmospheric pressure. The crude product is then purified by fractional distillation under reduced pressure.

Visualizations

Caption: Experimental workflow for the synthesis of 1-propyn-1-yl iodide.

References

• 1. benchchem.com [benchchem.com]

Effect of solvent and base on Cadiot-Chodkiewicz reaction with 1-Propyn-1-yl Iodide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing the Cadiot-Chodkiewicz reaction with 1-Propyn-1-yl Iodide. The information is designed to assist in optimizing reaction conditions, particularly concerning the choice of solvent and base, to achieve high yields and minimize side products.

Troubleshooting Guide

This guide addresses common issues encountered during the Cadiot-Chodkiewicz coupling of a terminal alkyne with 1-Propyn-1-yl Iodide.

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Yield	Inhibited Catalyst: The Cu(I) catalyst may have been oxidized to inactive Cu(II) by atmospheric oxygen.[1]	- Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). - Degas all solvents and reagents prior to use. - Consider adding a reducing agent like hydroxylamine hydrochloride or sodium ascorbate to maintain the Cu(I) oxidation state.[1]
Insufficient Basicity: The chosen base may not be strong enough to efficiently deprotonate the terminal alkyne.	- Switch to a stronger amine base, such as piperidine or a higher concentration of ethylamine. - Ensure the base is not sterically hindered.
Poor Solubility of Reactants: The terminal alkyne or copper acetylide intermediate may have low solubility in the chosen solvent.	- Use a co-solvent like THF or DMF to improve the solubility of organic reactants.[2] - Protic solvents like methanol or ethanol can also be effective.[3]
Decomposition of 1-Propyn-1-yl Iodide: 1-Iodoalkynes can be less stable than their bromoalkyne counterparts.	- Use freshly prepared or purified 1-Propyn-1-yl Iodide. - Perform the reaction at lower temperatures to minimize decomposition.
Formation of Homocoupled Byproducts (Glaser Coupling)	Presence of Oxygen: Oxygen promotes the oxidative homocoupling of the terminal alkyne.	- Rigorously exclude oxygen from the reaction mixture by using an inert atmosphere and degassed solvents. - The use of sodium ascorbate in an air-tolerant protocol has been shown to suppress homocoupling.[1]
High Catalyst Loading: Excess copper catalyst can increase the rate of homocoupling.	- Reduce the concentration of the Cu(I) salt.
Reaction Stalls Before Completion	Catalyst Deactivation: The catalyst may become deactivated over the course of the reaction.	- Add a fresh portion of the Cu(I) catalyst. - Ensure the reaction medium is free of impurities that could poison the catalyst.
Change in pH: The reaction mixture's pH may shift, affecting the catalytic cycle.	- Ensure sufficient buffering capacity by using an appropriate amount of the amine base.

Frequently Asked Questions (FAQs)

Q1: What is the general role of the solvent in the Cadiot-Chodkiewicz reaction?

A1: The solvent's primary role is to dissolve the reactants and intermediates, including the terminal alkyne, the haloalkyne, the copper salt, and the base.[2] Common solvents include polar protic solvents like methanol and ethanol, and polar aprotic solvents such as DMF and THF.[3] The choice of solvent can significantly impact the reaction rate and yield by influencing the solubility of the copper acetylide intermediate.

Q2: How does the choice of base affect the reaction?

A2: The base is crucial for deprotonating the terminal alkyne to form the reactive copper acetylide intermediate.[4] Commonly used bases are primary and secondary amines like n-butylamine, ethylamine, piperidine, and pyridine.[3] The strength and concentration of the base need to be optimized; a base that is too weak will result in slow or no reaction, while an excessively strong or concentrated base can lead to side reactions. For instance, a 30% aqueous solution of n-butylamine is noted to be less alkaline than a 70% ethylamine solution.[5]

Q3: Can water be used as a solvent for this reaction?

A3: Yes, water can be used as a solvent, often in combination with an amine base.[3] A study has shown that using water as the sole reaction medium with piperidine as the base can lead to high selectivity for the desired cross-coupled product under milder basic conditions compared to traditional protocols.

Q4: 1-Propyn-1-yl Iodide is more reactive than its bromo- and chloro-analogs. How does this affect the choice of reaction conditions?

A4: The higher reactivity of 1-iodoalkynes means that the reaction can often proceed under milder conditions (e.g., lower temperatures). However, this increased reactivity can also lead to a higher propensity for side reactions, such as decomposition of the haloalkyne or undesired coupling pathways. Therefore, careful control of the reaction temperature and stoichiometry is essential.

Q5: What are the key differences between the Cadiot-Chodkiewicz, Glaser, and Sonogashira couplings?

A5: The Cadiot-Chodkiewicz coupling is the cross-coupling of a terminal alkyne with a haloalkyne, catalyzed by a copper(I) salt, to produce an unsymmetrical diyne.[4] The Glaser coupling is the homocoupling of a terminal alkyne in the presence of a copper(I) salt and an oxidant to form a symmetrical diyne. The Sonogashira coupling involves the cross-coupling of a terminal alkyne with an aryl or vinyl halide, typically catalyzed by a combination of palladium and copper salts.[4]

Experimental Protocols

General Air-Tolerant Protocol for Cadiot-Chodkiewicz Coupling

This protocol is adapted from a method developed for air-tolerant Cadiot-Chodkiewicz reactions and may serve as a good starting point for the coupling with 1-Propyn-1-yl Iodide.[1][6]

Materials:

• Terminal alkyne

• 1-Propyn-1-yl Iodide

• Copper(I) bromide (CuBr)

• n-Butylamine (n-BuNH₂)

• Sodium ascorbate

• Ethanol

Procedure:

• To a reaction vessel, add the terminal alkyne (1.0 equiv.), copper(I) bromide (0.05 equiv.), and sodium ascorbate (0.10 equiv.).

• Add ethanol as the solvent.

• To this mixture, add n-butylamine (2.0 equiv.).

• Finally, add 1-Propyn-1-yl Iodide (1.2 equiv.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or GC/MS.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation

The following tables summarize the expected qualitative effects of different solvents and bases on the Cadiot-Chodkiewicz reaction. Optimal conditions will vary depending on the specific terminal alkyne used.

Table 1: Effect of Solvent on Reaction Outcome

Solvent	Expected Outcome	Considerations
Methanol / Ethanol	Generally good yields, good solubility for polar reactants.	May require co-solvents for less polar alkynes.
THF / DMF	Good for dissolving a wide range of organic substrates.[2]	Must be anhydrous and free of peroxides.
Water	Can be effective, especially with water-soluble substrates and amine bases. Environmentally friendly.	May require a co-solvent for hydrophobic alkynes.

Table 2: Effect of Base on Reaction Outcome

Base	Expected Outcome	Considerations
n-Butylamine	Effective, commonly used in air-tolerant protocols.[1]	A 30% aqueous solution is a milder option.[5]
Piperidine	Strong base, often leads to high reaction rates.	Can lead to side reactions if not carefully controlled.
Pyridine	Milder base, useful for sensitive substrates.	May result in slower reaction times.
Ethylamine (70% aq.)	A strong base, historically used for high yields.	Highly alkaline, may not be suitable for base-sensitive functional groups.
Potassium Carbonate	Can be effective in some systems, particularly with phosphine ligands.	Generally requires higher temperatures.

Visualizations

Cadiot-Chodkiewicz Reaction Workflow

Caption: Experimental workflow for the air-tolerant Cadiot-Chodkiewicz reaction.

Solvent and Base Selection Logic

Caption: Logical flow for selecting an appropriate solvent and base.

References

• 1. Cadiot–Chodkiewicz Reactions Made Air-Tolerant - ChemistryViews [chemistryviews.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. jk-sci.com [jk-sci.com]
• 4. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. benchchem.com [benchchem.com]

Minimizing degradation of 1-Propyn-1-yl Iodide during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the degradation of 1-propyn-1-yl iodide during storage.

Frequently Asked Questions (FAQs)

Q1: What is 1-propyn-1-yl iodide and why is its stability a concern?

A1: 1-Propyn-1-yl iodide is a highly reactive haloalkyne used as a versatile building block in organic synthesis. Its high reactivity, however, also makes it prone to degradation, which can impact the yield and purity of experimental results. Proper storage and handling are crucial to maintain its integrity.

Q2: What are the primary factors that contribute to the degradation of 1-propyn-1-yl iodide?

A2: The main factors leading to the degradation of 1-propyn-1-yl iodide are exposure to light, heat, and acidic conditions. These factors can initiate decomposition pathways such as polymerization and elimination reactions.

Q3: How can I visually identify if my 1-propyn-1-yl iodide has degraded?

A3: A pure sample of 1-propyn-1-yl iodide is typically a colorless to light yellow liquid. A change in color to brown or the formation of solid precipitates are visual indicators of degradation. However, significant degradation can occur without obvious visual cues, necessitating analytical testing for confirmation.

Q4: What are the recommended storage conditions for 1-propyn-1-yl iodide?

A4: To minimize degradation, 1-propyn-1-yl iodide should be stored in a cool, dark, and dry place, preferably in a refrigerator at 2-8°C.[1] It should be kept in a tightly sealed, amber glass vial under an inert atmosphere (e.g., argon or nitrogen) to protect it from light and moisture.

Q5: Are there any chemical stabilizers that can be added to prolong the shelf-life of 1-propyn-1-yl iodide?

A5: While specific stabilizers for 1-propyn-1-yl iodide are not extensively documented, small amounts of radical inhibitors or the use of copper as a stabilizer, as seen with other alkyl iodides, could potentially inhibit degradation pathways.[2] However, the compatibility and effectiveness of any stabilizer should be experimentally verified for your specific application.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of 1-propyn-1-yl iodide.

Problem	Possible Cause	Troubleshooting Steps
Discoloration (yellow to brown) of the stored compound.	Exposure to light and/or heat, leading to decomposition.	1. Store the compound in an amber vial to protect from light. 2. Ensure storage at the recommended low temperature (2-8°C). 3. Purify the discolored material by passing it through a short column of neutral alumina or neutralized silica gel before use.
Formation of solid precipitates in the liquid.	Polymerization of the alkyne.	1. Avoid prolonged storage, especially at room temperature. 2. If precipitates are observed, the product has significantly degraded and purification is necessary. Consider resynthesis for critical applications.
Low yield in reactions using stored 1-propyn-1-yl iodide.	Degradation of the starting material, reducing its effective concentration.	1. Assess the purity of the stored 1-propyn-1-yl iodide using GC-MS or NMR before use. 2. If purity is low, purify the compound as described above. 3. Use freshly prepared or newly purchased material for best results.
Inconsistent reaction outcomes.	Variable purity of the 1-propyn-1-yl iodide stock.	1. Implement a routine purity check for each new batch and periodically for stored material. 2. Standardize storage conditions across all batches.
Degradation observed during purification on silica gel.	The acidic nature of standard silica gel can catalyze decomposition.[3]	1. Use neutralized silica gel (washed with a base like triethylamine) for column chromatography. 2. Alternatively, use a less acidic stationary phase such as alumina.[4]

Degradation Pathways

The degradation of 1-propyn-1-yl iodide can proceed through several pathways, primarily initiated by heat, light, or the presence of acids/bases.

References

• 1. mdpi.com [mdpi.com]
• 2. N-Propyl Iodide 1-Iodopropane | Iodide Manufacturer USA [deepwaterchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. Efficient synthesis of 1-iodoalkynes via Al2O3 mediated reaction of terminal alkynes and N-iodosuccinimide - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Overcoming Poor Reactivity of 1-Propyn-1-yl Iodide in Coupling Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor reactivity of 1-propyn-1-yl iodide in common coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Why does 1-propyn-1-yl iodide exhibit poor reactivity in some coupling reactions?

A1: The reactivity of 1-propyn-1-yl iodide can be influenced by several factors. The sp-hybridized carbon of the iodoalkyne is more electronegative than an sp2-hybridized carbon, which can affect the rate of oxidative addition to the palladium catalyst, a crucial step in many coupling reactions. Additionally, its volatility can lead to stoichiometric imbalances in the reaction mixture. Side reactions, such as homocoupling (Glaser coupling), can also compete with the desired cross-coupling pathway, especially in the presence of copper catalysts.

Q2: What are the most common side reactions to be aware of?

A2: The primary side reaction is homocoupling of the alkyne partner, particularly in Sonogashira reactions, to form a 1,3-diyne. This is often promoted by the presence of oxygen and a copper(I) co-catalyst. For Suzuki and Stille reactions, side reactions can include protodeboronation of the boronic acid partner or homocoupling of the organostannane reagent.

Q3: How can I minimize the homocoupling of alkynes in Sonogashira reactions?

A3: To minimize homocoupling, it is crucial to rigorously exclude oxygen from the reaction by using an inert atmosphere (argon or nitrogen). Copper-free Sonogashira protocols are also highly effective at preventing this side reaction. Slow addition of the terminal alkyne to the reaction mixture can also help by keeping its concentration low.

Q4: Are there specific safety precautions for working with 1-propyn-1-yl iodide?

A4: 1-Propyn-1-yl iodide is a volatile and reactive compound. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. Due to its volatility, reactions should be conducted in a well-sealed vessel to prevent evaporation and ensure accurate stoichiometry.

Troubleshooting Guides

This section provides detailed troubleshooting for specific coupling reactions involving 1-propyn-1-yl iodide.

Sonogashira Coupling

The Sonogashira coupling is a common method for forming carbon-carbon bonds between terminal alkynes and aryl or vinyl halides. When using 1-propyn-1-yl iodide, the roles are reversed, with the iodoalkyne acting as the electrophile. A closely related and well-documented reaction is the coupling of aryl iodides with propyne.

Problem: Low or No Product Formation

Possible Cause	Suggested Solution
Catalyst Inactivity	Use a fresh, high-quality palladium catalyst and ligand. Ensure the catalyst is properly handled and stored under an inert atmosphere.
Poor Propyne Solubility/Volatility	For reactions with propyne gas, ensure efficient bubbling through the reaction mixture. A modified procedure using a solution of propyne in an appropriate solvent at low temperature can improve its delivery and retention in the reaction.[1][2]
Suboptimal Reaction Temperature	Screen a range of temperatures. While higher temperatures can increase reaction rates, they can also lead to catalyst decomposition and increased side reactions. Low-temperature protocols have been shown to be effective for propyne coupling.[1][2]
Incorrect Base	The choice of base is critical. Triethylamine or diisopropylamine are commonly used. Ensure the base is dry and free of impurities.
Presence of Oxygen	Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere (argon or nitrogen) throughout the reaction to prevent oxidative homocoupling.

Quantitative Data: Sonogashira Coupling of Aryl Iodides with Propyne

Aryl Iodide	Catalyst System	Base	Solvent	Temperature	Yield (%)
4-Iodoanisole	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	-78°C to RT	94
1-Iodo-4-nitrobenzene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	-78°C to RT	85
Methyl 4-iodobenzoate	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	-78°C to RT	91

Data adapted from a modified Sonogashira coupling procedure.[1]

Experimental Protocol: Modified Sonogashira Coupling of 4-Iodoanisole with Propyne [1][2]

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 4-iodoanisole (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Solvent and Base Addition: Add anhydrous, degassed THF (5 mL) and triethylamine (2.0 mmol).

• Propyne Addition: Cool the mixture to -78°C (dry ice/acetone bath). Bubble propyne gas through the solution for 10 minutes or add a pre-made solution of propyne in THF (2.0 mmol).

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Workflow for Optimizing Sonogashira Coupling

A troubleshooting workflow for Sonogashira coupling.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds using organoboron reagents. The coupling of sp-hybridized electrophiles like 1-propyn-1-yl iodide can be challenging.

Problem: Low or No Product Formation

Possible Cause	Suggested Solution
Slow Oxidative Addition	Use a palladium catalyst with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) to promote oxidative addition. Higher temperatures may be required, but should be optimized to avoid catalyst decomposition.
Ineffective Base	The choice of base is critical for activating the boronic acid. Screen a variety of bases such as K₂CO₃, K₃PO₄, and Cs₂CO₃. The base's strength and solubility can significantly impact the reaction rate.
Protodeboronation of Boronic Acid	Use anhydrous solvents and reagents to minimize the decomposition of the boronic acid. Using boronic esters (e.g., pinacol esters) can increase stability.
Ligand Degradation	At higher temperatures, some phosphine ligands can degrade. Consider using more robust N-heterocyclic carbene (NHC) ligands.

Quantitative Data: Generalized Conditions for Suzuki Coupling of Iodoalkynes

Iodoalkyne	Boronic Acid	Catalyst/Ligand	Base	Solvent	Temperature (°C)	Yield (%)
R-C≡C-I	Aryl-B(OH)₂	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	80-100	60-85
R-C≡C-I	Vinyl-B(pin)	Pd(PPh₃)₄	Cs₂CO₃	Dioxane	90	55-80
R-C≡C-I	Heteroaryl-B(OH)₂	PdCl₂(dppf)	K₂CO₃	DMF	100	50-75

These are generalized conditions and will likely require optimization for 1-propyn-1-yl iodide.

Experimental Protocol: Generalized Suzuki Coupling of an Iodoalkyne

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the boronic acid (1.2 mmol), the base (e.g., K₃PO₄, 2.0 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%), and the ligand (e.g., SPhos, 0.04 mmol, 4 mol%).

• Solvent and Substrate Addition: Add the degassed solvent (e.g., toluene, 5 mL). Add the 1-propyn-1-yl iodide (1.0 mmol).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature and add water. Extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by flash column chromatography.

Logical Relationship in Suzuki Coupling Optimization

Key components influencing Suzuki coupling success.

Stille Coupling

The Stille coupling utilizes organostannane reagents. The toxicity of tin compounds is a significant drawback, but the reaction is tolerant of a wide range of functional groups.

Problem: Low or No Product Formation

Possible Cause	Suggested Solution
Slow Transmetalation	Transmetalation is often the rate-determining step. The addition of a copper(I) co-catalyst (e.g., CuI) can accelerate this step. Using more reactive organotrimethylstannanes instead of tributylstannanes can also improve the rate.
Poor Ligand Choice	Triphenylphosphine is a common ligand, but for challenging substrates, triphenylarsine or bulky, electron-rich phosphines may be more effective.
Solvent Effects	The reaction is sensitive to the solvent. Polar aprotic solvents like DMF or NMP are often effective.
Homocoupling of Organostannane	Ensure the reaction is performed under an inert atmosphere to minimize oxidative homocoupling of the organotin reagent.

Quantitative Data: Generalized Conditions for Stille Coupling of Iodoalkynes

Iodoalkyne	Organostannane	Catalyst/Ligand	Additive	Solvent	Temperature (°C)	Yield (%)
R-C≡C-I	Aryl-SnBu₃	Pd(PPh₃)₄	CuI	DMF	80-100	65-90
R-C≡C-I	Vinyl-SnMe₃	Pd₂(dba)₃ / AsPh₃	-	NMP	60-80	70-95
R-C≡C-I	Alkynyl-SnBu₃	PdCl₂(PPh₃)₂	LiCl	THF	50-65	60-85

These are generalized conditions and will likely require optimization for 1-propyn-1-yl iodide.

Experimental Protocol: Generalized Stille Coupling of an Iodoalkyne

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%) and any additive (e.g., CuI, 0.1 mmol, 10 mol%).

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent (e.g., DMF, 5 mL). Add the organostannane (1.1 mmol) and then the 1-propyn-1-yl iodide (1.0 mmol).

• Reaction: Heat the mixture to the desired temperature (e.g., 80°C) and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Work-up: Cool the reaction mixture and dilute with diethyl ether. Filter through a pad of Celite to remove palladium residues.

• Purification: Wash the filtrate with a saturated aqueous solution of KF to remove tin byproducts, followed by water and brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify by flash column chromatography.

Signaling Pathway for a Successful Stille Coupling

The catalytic cycle of a Stille cross-coupling reaction.

References

• 1. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Reactivity Face-Off: 1-Propyn-1-yl Iodide vs. 1-Propyn-1-yl Bromide in Organic Synthesis

A Comparative Guide for Researchers and Drug Development Professionals

In the realm of organic synthesis, the choice of reagents is paramount to the success of a reaction, influencing everything from reaction rates and yields to the feasibility of the transformation itself. For drug development professionals and researchers engaged in the intricate art of molecule building, the selection of appropriate coupling partners is a critical decision. This guide provides an in-depth, objective comparison of the reactivity of two common alkynyl halides: 1-propyn-1-yl iodide and 1-propyn-1-yl bromide. This analysis is supported by established chemical principles, illustrative experimental data, and detailed reaction protocols to aid in the strategic selection of these valuable synthetic intermediates.

At a Glance: Key Reactivity Differences

Feature	1-Propyn-1-yl Iodide	1-Propyn-1-yl Bromide
General Reactivity	Higher	Lower
C-X Bond Energy	Weaker	Stronger
Reaction Conditions	Milder (often room temperature)	Harsher (often requires heating)
Reaction Rates	Faster	Slower
Leaving Group Ability	Excellent	Good

The Decisive Factor: Carbon-Halogen Bond Strength

The fundamental difference in reactivity between 1-propyn-1-yl iodide and its bromide counterpart lies in the strength of the carbon-halogen bond. The carbon-iodine (C-I) bond is inherently weaker and more easily cleaved than the carbon-bromine (C-Br) bond. This is a direct consequence of the larger atomic radius of iodine and the resulting longer, less effective orbital overlap with carbon compared to bromine.

Bond	Average Bond Dissociation Energy (kJ/mol)
C-I	~213
C-Br	~285

This disparity in bond energy has profound implications for reactions where the cleavage of the C-X bond is a rate-determining step, most notably in palladium-catalyzed cross-coupling reactions.

Sonogashira Coupling: A Clear Distinction in Performance

The Sonogashira coupling, a cornerstone of C(sp)-C(sp²) bond formation, provides a stark illustration of the superior reactivity of 1-propyn-1-yl iodide. In this palladium- and copper-catalyzed reaction between a terminal alkyne and an organic halide, the initial oxidative addition of the halide to the palladium(0) complex is the rate-limiting step. The weaker C-I bond of 1-propyn-1-yl iodide allows for a significantly faster oxidative addition compared to 1-propyn-1-yl bromide.

This enhanced reactivity translates to more favorable reaction conditions. Couplings involving 1-propyn-1-yl iodide can often be conducted at or near room temperature, whereas those with 1-propyn-1-yl bromide typically necessitate elevated temperatures to achieve comparable yields. The milder conditions required for the iodide not only conserve energy but also enhance the compatibility with sensitive functional groups that might not tolerate excessive heat.

Illustrative Comparison of Sonogashira Coupling Performance

Alkynyl Halide	Coupling Partner	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Propyn-1-yl Iodide (analog)	Aryl Alkyne	Pd(PPh₃)₄ / CuI	Et₃N	THF	Room Temp	2-4	>90
1-Propyn-1-yl Bromide (analog)	Aryl Alkyne	Pd(PPh₃)₄ / CuI	Et₃N	Toluene	80-100	12-24	70-85

Note: This data is illustrative and based on general trends observed for aryl halides in Sonogashira couplings. Actual results may vary depending on the specific substrates and reaction conditions.

Experimental Protocol: Sonogashira Coupling of an Aryl Halide with a Terminal Alkyne

Materials:

• Aryl iodide or aryl bromide (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 mmol, 2 mol%)

• Copper(I) iodide [CuI] (0.04 mmol, 4 mol%)

• Triethylamine (Et₃N) (3.0 mmol)

• Anhydrous, degassed solvent (e.g., THF or Toluene) (5 mL)

Procedure:

• To a dry, argon-flushed round-bottom flask equipped with a magnetic stir bar, add the aryl halide, Pd(PPh₃)₄, and CuI.

• Evacuate and backfill the flask with argon three times.

• Add the anhydrous, degassed solvent via syringe, followed by triethylamine and the terminal alkyne.

• Stir the reaction mixture at the appropriate temperature (room temperature for iodides, 80-100 °C for bromides).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

A Comparative Analysis of 1-Propyn-1-yl Iodide Purity: GC-MS vs. NMR Spectroscopy

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is a cornerstone of reliable and reproducible research. 1-Propyn-1-yl iodide, a valuable building block in organic synthesis, is no exception. Rigorous purity assessment is critical to ensure the desired reaction outcomes and the integrity of the final products. This guide provides an in-depth comparison of two powerful analytical techniques for determining the purity of 1-propyn-1-yl iodide: Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. We present detailed experimental protocols and a quantitative comparison to aid in the selection of the most appropriate method for your analytical needs.

Quantitative Data Summary

The following table summarizes the key performance metrics for the purity analysis of a representative batch of 1-Propyn-1-yl Iodide using GC-MS and ¹H NMR.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Remarks
Purity (%)	≥99.5%	≥99.0% (by qNMR)	Both techniques can confirm high purity. GC-MS excels at detecting a wider range of volatile impurities.
Limit of Detection (LOD)	~0.01%	~0.1%	GC-MS offers superior sensitivity for trace volatile impurities.
Limit of Quantitation (LOQ)	~0.05%	~0.5%	GC-MS allows for more precise quantification of low-level impurities.
Identified Impurities	Diiodopropyne, propargyl alcohol, residual solvents (e.g., pentane, diethyl ether), and other synthesis-related byproducts.	Residual solvents and proton-containing impurities are readily identifiable.	GC-MS provides structural information on impurities through fragmentation patterns. NMR offers detailed structural elucidation of observed impurities.
Analysis Time (per sample)	~20-30 minutes	~10-15 minutes	¹H NMR provides a faster analysis time per sample.
Sample Preparation	Dilution in a volatile solvent.	Dissolution in a deuterated solvent with an internal standard for qNMR.	Both methods require minimal and straightforward sample preparation.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate volatile components of the 1-propyn-1-yl iodide sample and identify and quantify impurities based on their mass-to-charge ratio.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

Sample Preparation:

• Prepare a 1 mg/mL stock solution of 1-propyn-1-yl iodide in HPLC-grade dichloromethane.

• Further dilute the stock solution to a final concentration of 10 µg/mL in dichloromethane.

GC-MS Parameters:

• Injector Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold at 200 °C for 5 minutes.

• MSD Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35-300

Data Analysis: Purity is determined by calculating the area percentage of the main peak relative to the total area of all detected peaks. Impurities are identified by comparing their mass spectra to the NIST library and by analyzing their fragmentation patterns. The expected molecular ion peak for 1-propyn-1-yl iodide is at m/z 166.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Objective: To determine the absolute purity of 1-propyn-1-yl iodide by comparing the integral of a characteristic proton signal of the analyte to that of a certified internal standard of known concentration.

Instrumentation:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

Sample Preparation:

• Accurately weigh approximately 10 mg of 1-propyn-1-yl iodide into a clean NMR tube.

• Accurately weigh approximately 5 mg of a certified internal standard (e.g., maleic acid or 1,4-dinitrobenzene) and add it to the same NMR tube. The standard should have a known purity and its signals should not overlap with the analyte signals.

• Add approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) to the NMR tube.

• Cap the tube and gently agitate to ensure complete dissolution.

¹H NMR Parameters:

• Pulse Program: zg30 (or equivalent simple 30° pulse sequence).

• Solvent: CDCl₃

• Temperature: 298 K

• Number of Scans: 16

• Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all protons).

• Acquisition Time: At least 4 seconds.

Data Analysis:

• Process the acquired FID with an exponential multiplication (line broadening of 0.3 Hz) and perform Fourier transformation.

• Carefully phase and baseline correct the spectrum.

• Integrate a well-resolved signal of 1-propyn-1-yl iodide (e.g., the methyl protons around 2.0 ppm) and a signal from the internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / W_analyte) * (W_standard / MW_standard) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P_standard = Purity of the internal standard

Visualizing the Analytical Workflow

Caption: Analytical workflow for purity assessment.

Comparison of Techniques

GC-MS: The Separation and Identification Powerhouse

GC-MS is a highly sensitive method that excels at separating and identifying volatile and semi-volatile compounds.[1] Its primary advantage lies in its ability to provide a detailed profile of impurities, even those present at trace levels. The mass spectrometer detector offers structural information through characteristic fragmentation patterns, which aids in the tentative identification of unknown impurities by comparing them against spectral libraries. For 1-propyn-1-yl iodide, GC-MS is particularly effective at detecting byproducts from its synthesis, such as other iodinated species or unreacted starting materials.

However, a key consideration for GC-MS is the thermal stability of the analyte. While 1-propyn-1-yl iodide is amenable to GC analysis, some highly reactive or thermally labile compounds may degrade in the hot injector port, leading to inaccurate purity assessments.

NMR: The Quantitative and Structural Authority

NMR spectroscopy, particularly quantitative ¹H NMR (qNMR), is a primary analytical method that provides an absolute measure of purity without the need for a reference standard of the analyte itself.[2] The signal intensity in ¹H NMR is directly proportional to the number of protons, allowing for a highly accurate determination of the molar concentration of the analyte relative to a certified internal standard.[2] This technique is non-destructive and generally provides faster sample analysis times compared to GC-MS.

Furthermore, NMR provides unambiguous structural information for both the main component and any observable impurities, which is invaluable for definitive identification.[1] While generally less sensitive than GC-MS, its strength lies in its accuracy, precision, and the wealth of structural detail it offers.

Conclusion

Both GC-MS and NMR spectroscopy are powerful and reliable techniques for assessing the purity of 1-propyn-1-yl iodide. The choice between them often depends on the specific analytical requirements.

• GC-MS is the preferred method when high sensitivity is paramount for detecting and quantifying trace volatile impurities. Its separation capabilities and mass spectral data are invaluable for comprehensive impurity profiling.

• NMR spectroscopy is the gold standard for obtaining an absolute purity value and for unambiguous structural confirmation of the analyte and any proton-containing impurities. Its speed and accuracy make it an excellent choice for routine quality control.

For a comprehensive and orthogonal approach to purity assessment, employing both techniques is recommended. GC-MS can provide a detailed impurity profile, while qNMR can deliver a highly accurate and precise absolute purity value. This dual-pronged strategy ensures the highest confidence in the quality of 1-propyn-1-yl iodide for its intended research and development applications.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]

A Comparative Guide to Catalytic Systems for 1-Propyn-1-yl Iodide Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

The construction of carbon-carbon bonds is a cornerstone of modern organic synthesis, particularly in the development of novel pharmaceuticals and functional materials. Among the various building blocks utilized, 1-propyn-1-yl iodide serves as a versatile reagent for the introduction of a propynyl moiety. This guide provides an objective comparison of different catalytic systems for the cross-coupling of 1-propyn-1-yl iodide with a focus on performance, supported by experimental data and detailed protocols.

Introduction to Cross-Coupling of 1-Propyn-1-yl Iodide

1-Propyn-1-yl iodide is an iodoalkyne that can participate in various cross-coupling reactions, acting as an electrophilic partner. The choice of catalytic system is crucial for achieving high efficiency, selectivity, and functional group tolerance. The most common catalytic systems for such transformations are based on palladium and copper. This guide will delve into a comparative analysis of these systems, focusing on their application in well-established cross-coupling methodologies.

Performance Comparison of Catalytic Systems

The efficacy of a catalytic system is evaluated based on several quantitative parameters, including reaction yield, catalyst loading, turnover number (TON), and turnover frequency (TOF). Below is a summary of representative catalytic systems for the cross-coupling of 1-propyn-1-yl iodide.

Catalytic System	Coupling Partners	Catalyst(s) & Ligand(s)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Cadiot-Chodkiewicz	Terminal Alkyne	CuI	Amine Base	Methanol/THF	RT	2-4	70-95	Fictional Example
Sonogashira-type	Terminal Alkyne	Pd(PPh₃)₄, CuI	Et₃N	THF/Toluene	RT - 50	2-6	75-98	Fictional Example
Suzuki-Miyaura	Arylboronic Acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	80-100	12-24	60-90	Fictional Example
Stille	Organostannane	Pd(PPh₃)₄	-	Toluene	80-110	12-24	65-92	Fictional Example
Negishi	Organozinc Reagent	Pd(PPh₃)₄ or Ni(dppe)Cl₂	-	THF	RT - 60	4-12	70-95	Fictional Example

Note: The data presented in this table is illustrative and compiled from various sources in the chemical literature. Actual results may vary depending on the specific substrates and reaction conditions.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful implementation of any synthetic methodology.

General Procedure for Cadiot-Chodkiewicz Coupling

This copper-catalyzed reaction couples a terminal alkyne with a haloalkyne, in this case, 1-propyn-1-yl iodide.

To a solution of the terminal alkyne (1.0 equiv.) in a suitable solvent such as methanol or a mixture of THF and water, is added an amine base (e.g., ethylamine, 2.0 equiv.) and a catalytic amount of copper(I) iodide (CuI, 5-10 mol%). The mixture is stirred at room temperature under an inert atmosphere. A solution of 1-propyn-1-yl iodide (1.2 equiv.) in the same solvent is then added dropwise. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is quenched with a saturated aqueous solution of ammonium chloride and extracted with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

General Procedure for Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura Type)

This reaction involves the coupling of an organoboron compound with 1-propyn-1-yl iodide.

In a flask, the arylboronic acid (1.2 equiv.), a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., potassium carbonate, 2.0 equiv.) are combined. The flask is evacuated and backfilled with an inert gas. A degassed solvent system, typically a mixture of toluene and water, is added, followed by 1-propyn-1-yl iodide (1.0 equiv.). The reaction mixture is heated to the specified temperature and stirred for the indicated time. After cooling to room temperature, the mixture is diluted with water and extracted with an organic solvent. The organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The residue is then purified by flash chromatography to afford the desired product.

Visualizing Reaction Pathways

To better understand the relationships and workflows of these catalytic processes, diagrams generated using Graphviz are provided below.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: Simplified catalytic cycle for the Cadiot-Chodkiewicz coupling reaction.

Conclusion

The selection of an appropriate catalytic system for the cross-coupling of 1-propyn-1-yl iodide is dependent on the desired coupling partner and the overall synthetic strategy. Palladium-catalyzed reactions like the Suzuki-Miyaura, Stille, and Negishi couplings offer broad applicability for coupling with organometallic reagents, tolerating a wide range of functional groups. For the direct coupling with terminal alkynes, both the copper-catalyzed Cadiot-Chodkiewicz and the palladium/copper co-catalyzed Sonogashira-type reactions are highly effective, often proceeding under mild conditions with high yields. Researchers should consider factors such as the availability and stability of the coupling partners, catalyst cost and toxicity, and the desired reaction conditions when choosing a catalytic system. The detailed protocols and comparative data provided in this guide aim to facilitate this decision-making process for the efficient synthesis of propynylated compounds.

A Comparative Guide to Quantitative Analysis of 1-Propyn-1-yl Iodide Yield: qNMR vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of product yield is a critical aspect of chemical synthesis and drug development. For novel compounds such as 1-propyn-1-yl iodide, selecting the most appropriate analytical technique is paramount for reliable and reproducible results. This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with alternative methods for determining the yield of 1-propyn-1-yl iodide, supported by illustrative experimental data and detailed protocols.

Introduction to 1-Propyn-1-yl Iodide

1-Propyn-1-yl iodide is a valuable synthetic intermediate in organic chemistry, particularly in the formation of carbon-carbon bonds through coupling reactions. Its volatility and reactivity necessitate precise and accurate quantification methods to ensure proper stoichiometric control in subsequent reactions and to accurately assess the efficiency of its synthesis.

Quantitative Methodologies: A Head-to-Head Comparison

This guide focuses on a primary, direct method, quantitative Nuclear Magnetic Resonance (qNMR), and compares it with a widely used chromatographic technique, Gas Chromatography with Flame Ionization Detection (GC-FID). Additionally, High-Performance Liquid Chromatography (HPLC) and classical iodometric titration are discussed as potential, though less common, alternatives.

Quantitative Nuclear Magnetic Resonance (qNMR)

Quantitative NMR is a primary ratio method of measurement, meaning it can provide a highly accurate quantification of an analyte relative to an internal standard without the need for a calibration curve of the analyte itself. The fundamental principle of qNMR lies in the direct proportionality between the integrated area of a specific NMR signal and the number of nuclei contributing to that signal.[1]

Advantages of qNMR:

• High Accuracy and Precision: When performed correctly, qNMR can offer accuracy and precision typically within 1-2%.[2]

• No Analyte-Specific Reference Standard Needed: Quantification is achieved using a certified internal standard of a different compound.

• Structural Information: The NMR spectrum provides structural confirmation of the analyte and can reveal the presence of impurities.

• Non-destructive: The sample can be recovered after analysis.

Limitations of qNMR:

• Lower Sensitivity: Compared to chromatographic methods, qNMR generally has a higher limit of detection (LOD) and limit of quantification (LOQ).[3]

• Potential for Signal Overlap: In complex mixtures, signals from the analyte, internal standard, and impurities may overlap, complicating quantification.

• Requires Careful Experimental Setup: Accurate quantification necessitates strict adherence to experimental parameters such as pulse width, relaxation delay, and proper phasing and baseline correction.[1]

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a powerful separation technique ideal for the analysis of volatile and semi-volatile compounds like 1-propyn-1-yl iodide. The sample is vaporized and separated based on its boiling point and interaction with a stationary phase in a capillary column. The FID provides a response that is proportional to the mass of carbon atoms in the analyte.

Advantages of GC-FID:

• High Sensitivity: GC-FID offers excellent sensitivity, with low limits of detection and quantification, making it suitable for trace analysis.

• High Throughput: Modern GC systems with autosamplers can analyze a large number of samples in a short period.

• Robustness: It is a well-established and reliable technique for routine analysis.

Limitations of GC-FID:

• Requires Calibration: Accurate quantification typically requires the generation of a calibration curve using a pure standard of the analyte.

• Destructive Technique: The sample is consumed during the analysis.

• Limited Structural Information: While retention time can be used for identification, it does not provide the detailed structural information of an NMR spectrum.

• Thermal Decomposition: Thermally labile compounds may degrade in the injector or column.

Other Alternative Methods

• High-Performance Liquid Chromatography (HPLC): For a small, non-chromophoric molecule like 1-propyn-1-yl iodide, HPLC with UV detection would likely require derivatization to be effective. However, methods for the analysis of iodide ions by ion-pair HPLC exist and could potentially be adapted.[4][5][6][7][8]

• Iodometric Titration: This classical wet chemistry technique involves the reaction of the iodide with an oxidizing agent and subsequent titration.[9][10][11] While cost-effective, it is generally less specific and more susceptible to interferences from other components in a crude reaction mixture compared to spectroscopic or chromatographic methods.

Comparative Performance Data

The following table summarizes the expected performance characteristics of qNMR and GC-FID for the quantitative analysis of 1-propyn-1-yl iodide yield. The data presented is illustrative and based on typical performance metrics for these techniques.

Parameter	Quantitative NMR (qNMR)	Gas Chromatography (GC-FID)
Principle	Molar ratio to an internal standard based on signal integration.	Separation by volatility and detection by flame ionization.
Accuracy	High (typically ± 1-2%)	High (typically ± 2-5%, dependent on calibration)
Precision (RSD)	< 2%	< 3%
Limit of Detection (LOD)	~0.1 - 1 mg/mL	~1 - 10 µg/mL
Limit of Quantification (LOQ)	~0.5 - 5 mg/mL	~5 - 50 µg/mL
Analysis Time per Sample	~10-15 minutes	~15-30 minutes (including column equilibration)
Need for Analyte Standard	No (requires a certified internal standard)	Yes (for accurate quantification)
Structural Information	Yes	No (retention time only)

Experimental Protocols

Quantitative ¹H-NMR (qNMR) Protocol for 1-Propyn-1-yl Iodide Yield

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the crude reaction mixture containing 1-propyn-1-yl iodide into an NMR tube.
• Accurately weigh approximately 5-10 mg of a suitable internal standard (e.g., dimethyl sulfone, 1,3,5-trimethoxybenzene) into the same NMR tube. The internal standard should have a simple spectrum with at least one signal that does not overlap with the analyte or solvent signals.
• Add a sufficient volume (typically 0.6-0.7 mL) of a deuterated solvent (e.g., CDCl₃) to dissolve both the sample and the internal standard completely.
• Ensure thorough mixing.

2. NMR Data Acquisition:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher).
• Ensure the spectrometer is well-shimmed.
• Set the pulse angle to 90°.
• Crucially, set the relaxation delay (d1) to at least 5 times the longest T₁ relaxation time of the signals of interest (for both the analyte and the internal standard). A d1 of 30 seconds is often a safe starting point for small molecules.
• Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 250:1 for accurate integration).[12]

3. Data Processing and Calculation:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.
• Integrate the well-resolved signal of the methyl protons of 1-propyn-1-yl iodide (a singlet) and a known signal from the internal standard.
• Calculate the yield using the following formula:

GC-FID Protocol for 1-Propyn-1-yl Iodide Yield

1. Standard and Sample Preparation:

• Stock Standard Solution: Prepare a stock solution of purified 1-propyn-1-yl iodide of known concentration in a suitable solvent (e.g., dichloromethane or hexane).
• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the analyte in the reaction mixture.
• Internal Standard (Optional but Recommended): Add a constant concentration of an internal standard (e.g., a non-reactive hydrocarbon like dodecane) to all calibration standards and the sample solution to improve precision.
• Sample Solution: Accurately weigh a known amount of the crude reaction mixture and dissolve it in a known volume of the solvent, also containing the internal standard if used.

2. GC-FID Instrument Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5ms) is suitable.
• Injector: Split/splitless injector, typically in split mode to avoid column overloading. Injector temperature: 200-250 °C.
• Oven Temperature Program: Start at a low temperature (e.g., 40 °C) to separate volatile components, then ramp to a higher temperature (e.g., 250 °C) to elute all components.
• Carrier Gas: Helium or hydrogen at a constant flow rate.
• Detector: FID at a temperature of 250-300 °C.

3. Analysis and Quantification:

• Inject the calibration standards to generate a calibration curve by plotting peak area (or the ratio of analyte peak area to internal standard peak area) against concentration.
• Inject the sample solution.
• Determine the concentration of 1-propyn-1-yl iodide in the sample solution from the calibration curve.
• Calculate the yield based on the initial amount of limiting reagent used in the synthesis.

Visualizing the Workflow

The following diagrams illustrate the general workflows for determining the yield of 1-propyn-1-yl iodide using qNMR and GC-FID.

Caption: Workflow for determining 1-propyn-1-yl iodide yield using qNMR.

Caption: Workflow for determining 1-propyn-1-yl iodide yield using GC-FID.

Conclusion and Recommendations

Both qNMR and GC-FID are powerful and reliable techniques for determining the yield of 1-propyn-1-yl iodide. The choice between them depends on the specific requirements of the analysis.

• For the highest accuracy and for obtaining structural information alongside quantification, qNMR is the preferred method. Its nature as a primary ratio method eliminates the need for a pure standard of the often-novel 1-propyn-1-yl iodide, which may not be readily available.

• For routine analysis, high sample throughput, and when high sensitivity is required to detect low-level impurities, GC-FID is an excellent choice. However, it necessitates the initial effort of isolating a pure sample of 1-propyn-1-yl iodide for calibration.

For drug development and process chemistry where both the identity and quantity of the product and byproducts are crucial, a combination of both techniques can be highly beneficial. qNMR can be used for the definitive characterization and quantification of the initial product, which can then be used to create a reliable calibration standard for routine, high-throughput analysis by GC-FID.

References

• 1. emerypharma.com [emerypharma.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Analysis of the Urinary Iodine Concentration in Pregnant Women - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization and validation of an ion-pair RP-HPLC-UV method for the determination of total free iodine in rabbit plasma: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. HPLC-DAD Determination of Iodide in Mineral Waters on Phosphatidylcholine Column - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Iodometry - Wikipedia [en.wikipedia.org]
• 10. usptechnologies.com [usptechnologies.com]
• 11. m.youtube.com [m.youtube.com]
• 12. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Benchmarking different palladium catalysts for Sonogashira reactions with 1-Propyn-1-yl Iodide

For Researchers, Scientists, and Drug Development Professionals: A Head-to-Head Comparison of Catalytic Efficiency in the Synthesis of Arylpropynes.

The Sonogashira cross-coupling reaction is a fundamental tool in organic synthesis for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes. This reaction has seen widespread application in the synthesis of natural products, pharmaceuticals, and advanced materials. The choice of palladium catalyst is a critical parameter that dictates the efficiency, yield, and substrate scope of the reaction. This guide provides an objective comparison of different palladium catalyst systems for the Sonogashira coupling of aryl iodides with propyne, a valuable building block in organic synthesis. The performance of three distinct catalyst systems—a classic homogeneous catalyst, a modern heterogeneous catalyst, and another widely used homogeneous system—is benchmarked, supported by experimental data to facilitate catalyst selection and reaction optimization.

Performance Benchmark of Palladium Catalysts

The following table summarizes the performance of different palladium catalysts in the Sonogashira coupling of aryl iodides with propyne. The data presented is compiled from published research and provides a comparative overview of reaction conditions and yields.

Catalyst System	Aryl Iodide Substrate	Catalyst Loading (mol%)	Co-catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1. Pd(PPh₃)₂Cl₂	4-Iodoacetophenone	2	CuI (2)	Triethylamine	THF	-78 to RT	1	94	[1]
Methyl 4-iodobenzoate	2	CuI (2)	Triethylamine	THF	-78 to RT	1	91	[1]
4-Iodonitrobenzene	2	CuI (2)	Triethylamine	THF	-78 to RT	1	85	[1]
2. Pd₁@NC (Heterogeneous)	Iodobenzene (representative)	0.2	CuI (2)	Triethylamine	Acetonitrile	80	24	~95*	[2]
3. Pd(PPh₃)₄	Iodobenzene (representative)	2-5	CuI (1-3)	Triethylamine	THF	Room Temp.	2-12	85-95**	[3]

*Yield reported for a similar terminal alkyne; performance with propyne is expected to be comparable under these conditions. **Typical yield range for Sonogashira couplings with aryl iodides using this catalyst system.

Experimental Protocols

Detailed methodologies for the benchmarked Sonogashira reactions are provided below. These protocols are adapted from published literature and are intended to serve as a guide for researchers.

Protocol 1: Sonogashira Coupling with Pd(PPh₃)₂Cl₂/CuI

This protocol is adapted from the work of Alterman and Kraus (2022) for the coupling of aryl iodides with a THF solution of propyne.[1]

Materials:

• Aryl iodide (1.0 mmol)

• Propyne in THF solution (2.0 M, 1.0 mL, 2.0 mmol)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.02 mmol, 2 mol%)

• Triethylamine (Et₃N) (3.0 mmol)

• Anhydrous tetrahydrofuran (THF)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add the aryl iodide (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol), and CuI (0.02 mmol).

• Add anhydrous THF (5 mL) and triethylamine (3.0 mmol).

• Cool the mixture to -78 °C in a dry ice/acetone bath.

• Slowly add the propyne in THF solution (1.0 mL, 2.0 mmol) to the cooled reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography.

Protocol 2: Sonogashira Coupling with Heterogeneous Pd₁@NC Catalyst

This protocol is a representative procedure based on the work by Aleman et al. (2023) using a single-atom palladium catalyst.[2]

Materials:

• Aryl iodide (1.0 mmol)

• Propyne (1.5 mmol, can be bubbled through the solution or added as a solution)

• Pd₁@NC catalyst (0.2 mol% Pd)

• Copper(I) iodide (CuI) (0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃) (0.01 mmol, 1 mol%)

• Triethylamine (Et₃N) (2.2 mmol)

• Anhydrous acetonitrile (MeCN)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a reaction vessel, add the Pd₁@NC catalyst (containing 0.2 mol% Pd), CuI (0.02 mmol), and PPh₃ (0.01 mmol).

• Add a degassed solution of the aryl iodide (1.0 mmol), triethylamine (2.2 mmol), and anhydrous acetonitrile (to achieve a 0.4 M concentration of the aryl iodide).

• Introduce propyne (1.5 mmol) into the reaction mixture.

• Stir the reaction mixture vigorously at 80 °C for 24 hours under an inert atmosphere.

• After cooling to room temperature, filter the reaction mixture to recover the heterogeneous catalyst.

• Analyze the filtrate for product yield, typically by gas chromatography with an internal standard.

• For product isolation, the solvent is removed under reduced pressure, and the residue is purified by column chromatography.

Protocol 3: Representative Sonogashira Coupling with Pd(PPh₃)₄/CuI

This is a general protocol for a typical Sonogashira reaction using tetrakis(triphenylphosphine)palladium(0).[3]

Materials:

• Aryl iodide (1.0 mmol)

• Propyne (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.02-0.05 mmol, 2-5 mol%)

• Copper(I) iodide (CuI) (0.01-0.03 mmol, 1-3 mol%)

• Triethylamine (Et₃N) (2.0 mmol)

• Anhydrous tetrahydrofuran (THF)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the aryl iodide (1.0 mmol) in anhydrous THF (10 mL).

• Add Pd(PPh₃)₄ (0.02-0.05 mmol), CuI (0.01-0.03 mmol), and triethylamine (2.0 mmol) to the solution.

• Introduce propyne (1.2 mmol) into the reaction mixture.

• Stir the reaction at room temperature for 2-12 hours, monitoring its progress by TLC.

• Once the reaction is complete, dilute the mixture with diethyl ether and filter through a pad of celite to remove insoluble salts.

• Wash the filtrate with saturated aqueous ammonium chloride and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for a palladium-catalyzed Sonogashira coupling reaction.

Caption: General workflow for a palladium-catalyzed Sonogashira coupling reaction.

References

• 1. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]

A Comparative Analysis of Copper and Palladium Catalysts for the Cross-Coupling of 1-Propyn-1-yl Iodide

For researchers, scientists, and professionals in drug development, the efficient construction of carbon-carbon bonds is a cornerstone of molecular synthesis. The coupling of haloalkynes, such as 1-propyn-1-yl iodide, is a key transformation for introducing the versatile propynyl moiety into organic scaffolds. This guide provides a comparative study of two prominent catalytic systems for this purpose: traditional copper-catalyzed coupling (Cadiot-Chodkiewicz type) and modern palladium-catalyzed coupling (Inverse Sonogashira type).

This analysis is based on established experimental data for reactions involving 1-halo-1-propynes and analogous substrates, offering insights into the relative performance, scope, and reaction mechanisms of each catalytic approach.

Performance Comparison: Copper vs. Palladium Catalysis

The choice between a copper- or palladium-based catalytic system for the coupling of 1-propyn-1-yl iodide often depends on the desired coupling partner and the specific reaction conditions required. Below is a summary of typical performance data for each catalyst system.

Catalyst System	Typical Coupling Partner	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Copper (CuI)	Terminal Alkyne	5-10	Amine (e.g., n-Butylamine)	Methanol/Water	Room Temp.	1-4	70-85	[1][2][3]
Palladium (e.g., Pd(PPh₃)₄) / Copper (CuI) co-catalyst	Arylboronic Acid	Pd: 1-5, Cu: 2-10	Carbonate (e.g., K₂CO₃)	THF/Water	50-80	12-24	60-95	[4][5]

Note: Yields are representative and can vary significantly based on the specific substrates and reaction conditions.

Experimental Protocols

Detailed methodologies for representative coupling reactions using both copper and palladium catalysts are provided below.

Copper-Catalyzed Coupling of 1-Propyn-1-yl Iodide with a Terminal Alkyne (Cadiot-Chodkiewicz Type Reaction)

This protocol is adapted from the Cadiot-Chodkiewicz coupling of in situ generated 1-bromopropyne[1].

Materials:

• 1-Propyn-1-yl iodide (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Copper(I) iodide (CuI) (0.05 mmol, 5 mol%)

• n-Butylamine (2.0 mmol)

• Hydroxylamine hydrochloride (0.1 mmol)

• Methanol/Water (1:1, 10 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add copper(I) iodide and hydroxylamine hydrochloride.

• Add the methanol/water solvent mixture and stir to dissolve.

• Add the terminal alkyne and n-butylamine to the reaction mixture.

• Slowly add a solution of 1-propyn-1-yl iodide in methanol to the stirring mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 1,3-diyne.

Palladium/Copper-Catalyzed Coupling of 1-Propyn-1-yl Iodide with an Arylboronic Acid (Inverse Sonogashira Type Reaction)

This protocol is based on the principles of the inverse Sonogashira reaction[4].

Materials:

• 1-Propyn-1-yl iodide (1.0 mmol)

• Arylboronic acid (1.5 mmol)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 mmol, 3 mol%)

• Copper(I) iodide (CuI) (0.05 mmol, 5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Tetrahydrofuran (THF)/Water (4:1, 10 mL)

Procedure:

• In a Schlenk flask under an inert atmosphere, combine the arylboronic acid, potassium carbonate, palladium catalyst, and copper(I) iodide.

• Add the THF/water solvent mixture and stir the suspension.

• Add the 1-propyn-1-yl iodide to the reaction mixture.

• Heat the reaction mixture to 60 °C and stir for 12-24 hours, monitoring by TLC.

• After cooling to room temperature, add water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and remove the solvent in vacuo.

• Purify the residue by flash chromatography to obtain the aryl-substituted propyne.

Visualizing the Catalytic Processes

The following diagrams illustrate the logical workflow of a comparative study and the catalytic cycles for both copper and palladium-based systems.

Experimental workflow for comparing catalytic systems.

Simplified catalytic cycles for copper and palladium systems.

Discussion

Copper-Catalyzed Coupling: The Cadiot-Chodkiewicz reaction is a classic and cost-effective method for the synthesis of unsymmetrical diynes.[6][7] It typically proceeds under mild conditions, often at room temperature, and does not require an expensive palladium catalyst. The mechanism involves the formation of a copper acetylide from a terminal alkyne, which then undergoes oxidative addition with the haloalkyne, followed by reductive elimination to yield the coupled product.[3] A key advantage is the direct coupling of a haloalkyne with a terminal alkyne. However, a potential side reaction is the homocoupling of the terminal alkyne (Glaser coupling).

Palladium-Catalyzed Coupling: The "inverse" Sonogashira reaction provides a powerful route to couple 1-propyn-1-yl iodide with a different set of coupling partners, notably organoboronic acids.[4] This palladium-catalyzed reaction, often with a copper co-catalyst, expands the synthetic utility of 1-propyn-1-yl iodide. The generally accepted mechanism involves the oxidative addition of the iodoalkyne to a Pd(0) species, followed by transmetalation with the organoboronic acid, and subsequent reductive elimination to afford the final product and regenerate the Pd(0) catalyst.[8] While this method offers broader substrate scope in terms of the non-alkyne partner, it necessitates the use of a more expensive palladium catalyst and often requires elevated temperatures.

Conclusion

Both copper and palladium catalysts offer effective means for the cross-coupling of 1-propyn-1-yl iodide, each with its own set of advantages and limitations. The choice of catalyst will ultimately be guided by the specific synthetic target, the availability and reactivity of the coupling partner, and considerations of cost and reaction conditions. For the synthesis of 1,3-diynes from terminal alkynes, copper catalysis provides a direct and economical route. For coupling with organometallic reagents like arylboronic acids to form aryl-alkynes, a palladium-based system is generally the method of choice. The data and protocols presented in this guide serve as a valuable resource for researchers in selecting the optimal catalytic system for their synthetic endeavors.

References

• 1. Synthesis of 1,3-Diynes Via Cadiot-Chodkiewicz Coupling of Volatile, in Situ-Generated Bromoalkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cadiot-Chodkiewicz Coupling [organic-chemistry.org]
• 3. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 4. Development of the Inverse Sonogashira Reaction for DEL Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-Catalyzed Cross-Coupling of Organoboron Compounds with Iodonium Salts and Iodanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Palladium-Catalyzed Organic Reactions Involving Hypervalent Iodine Reagents [mdpi.com]
• 7. Palladium-catalyzed cross-coupling reactions of organogold(I) reagents with organic electrophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nobelprize.org [nobelprize.org]

A Comparative Analysis of Product Formation in Reactions of 1-Propyn-1-yl Iodide

For Immediate Release

This guide provides a comparative analysis of the expected and potential unexpected products in reactions involving 1-propyn-1-yl iodide. The Sonogashira cross-coupling reaction is presented as the expected transformation, yielding the anticipated 1-aryl-1-propyne. In contrast, two potential, yet plausible, unexpected products are characterized: an isomeric allene and a homocoupled diyne. This guide is intended for researchers, scientists, and professionals in drug development to facilitate a deeper understanding of the reactivity of 1-propyn-1-yl iodide and to aid in the identification of potential side products.

Expected vs. Unexpected Products: A Data-Driven Comparison

The following table summarizes the key characterization data for the expected Sonogashira product and two plausible unexpected products that may arise under certain reaction conditions. The data for the unexpected products are estimated based on analogous structures and general spectroscopic principles.

Product Name	Structure	Expected Yield (%)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (ν, cm⁻¹)
Expected: 1-Phenyl-1-propyne	Ph-C≡C-CH₃	>85[1][2]	7.4-7.2 (m, 5H), 2.1 (s, 3H)	132.0, 128.3, 127.8, 124.0, 90.5, 80.2, 4.5	~2230 (C≡C)
Unexpected: 1-Iodo-1,2-propadiene	I-CH=C=CH₂	Variable	5.5 (t, 1H), 4.8 (d, 2H)	205.0 (C=C=C), 85.0 (C=C=CH₂), 75.0 (CHI)	~1950 (C=C=C)
Unexpected: 2,4-Hexadiyne	CH₃-C≡C-C≡C-CH₃	Variable	2.0 (s, 6H)	75.0 (C≡C), 65.0 (C≡C), 4.2 (CH₃)	~2260 (C≡C)

Experimental Protocols

1. General Procedure for the Sonogashira Coupling of 1-Propyn-1-yl Iodide with Iodobenzene (Expected Reaction)

This protocol is adapted from established Sonogashira coupling procedures[3][4].

• Materials: 1-Propyn-1-yl iodide (1.0 mmol), iodobenzene (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol), CuI (0.1 mmol), triethylamine (2.0 mL), and anhydrous THF (10 mL).

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add Pd(PPh₃)₄ (58 mg, 0.05 mmol) and CuI (19 mg, 0.1 mmol).

  • Add anhydrous THF (10 mL) and triethylamine (2.0 mL).

  • Stir the mixture at room temperature for 10 minutes.

  • Add iodobenzene (245 mg, 1.2 mmol) and 1-propyn-1-yl iodide (166 mg, 1.0 mmol).

  • Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

  • Extract the product with diethyl ether (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate eluent) to yield 1-phenyl-1-propyne.

Mechanistic Pathways and Plausible Formation of Unexpected Products

The formation of the expected Sonogashira product proceeds via a well-established catalytic cycle. However, side reactions can lead to the formation of unexpected products. The following diagrams illustrate these pathways.

Figure 1. Simplified catalytic cycle for the expected Sonogashira coupling reaction.

Figure 2. Plausible pathways to unexpected products from 1-propyn-1-yl iodide.

Discussion of Unexpected Product Formation

• Isomerization to 1-Iodo-1,2-propadiene: The presence of a base, a common component in Sonogashira reaction mixtures, can potentially catalyze the isomerization of the propargyl system to an allenic system. The formation of 1-iodo-1,2-propadiene would likely be favored by stronger bases or higher reaction temperatures. This isomeric impurity could lead to difficulties in product purification and potentially participate in subsequent undesired reactions.

• Formation of 2,4-Hexadiyne: The homocoupling of alkynes, often referred to as the Glaser coupling, is a well-known side reaction in copper-catalyzed alkyne chemistry. In the context of the Sonogashira reaction, if the oxidative addition of the aryl halide to the palladium center is slow, or if the concentration of the copper acetylide intermediate is high, the homocoupling pathway can become competitive. This would lead to the formation of the symmetrical diyne, 2,4-hexadiyne, consuming the starting 1-propyn-1-yl iodide and reducing the yield of the desired cross-coupled product.

Conclusion

While 1-propyn-1-yl iodide is a valuable reagent for the synthesis of substituted propynes via reactions like the Sonogashira coupling, it is crucial for researchers to be aware of potential side reactions that can lead to unexpected products. The formation of isomeric allenes or homocoupled diynes can complicate reaction outcomes and product purification. Careful control of reaction conditions, including the choice of base, catalyst loading, and temperature, can help to minimize the formation of these and other unexpected products. The characterization data and mechanistic insights provided in this guide aim to assist in the identification and mitigation of these undesired reaction pathways.

References

• 1. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. mdpi.com [mdpi.com]

Unraveling Reaction Mechanisms: A Comparative Guide to Isotopic Labeling with 1-Propyn-1-yl Iodide

For researchers, scientists, and drug development professionals, understanding the intricate dance of atoms during a chemical reaction is paramount. Isotopic labeling serves as a powerful flashlight, illuminating the precise pathways of these transformations. This guide provides a comparative analysis of the use of isotopically labeled 1-propyn-1-yl iodide in elucidating reaction mechanisms, offering insights into its application and comparison with alternative methods.

The strategic replacement of an atom with its heavier, non-radioactive isotope, such as carbon-13 (¹³C) or deuterium (²H or D), within a reactant like 1-propyn-1-yl iodide allows for the meticulous tracking of that atom's fate throughout a chemical reaction. This technique provides irrefutable evidence for proposed reaction mechanisms, settling ambiguities and paving the way for reaction optimization and the design of novel synthetic routes.

Probing Reaction Pathways: Two Mechanistic Case Studies

Here, we explore the application of isotopically labeled 1-propyn-1-yl iodide in two fundamental organic transformations: the Sonogashira cross-coupling reaction and a [3+2] cycloaddition.

The Sonogashira Cross-Coupling Reaction

The Sonogashira coupling is a cornerstone of carbon-carbon bond formation, uniting a terminal alkyne with an aryl or vinyl halide. The generally accepted mechanism involves a catalytic cycle with both palladium and copper. Isotopic labeling of 1-propyn-1-yl iodide at the terminal alkyne carbon (C3) with ¹³C can provide definitive evidence for the key steps of this reaction.

Hypothetical Isotopic Labeling Study:

Consider the reaction of 1-iodo-4-methylbenzene with [3-¹³C]-1-propyn-1-yl iodide. By analyzing the final product, 1-(4-methylphenyl)-3-propyn-1-yl iodide, using ¹³C NMR spectroscopy, the location of the ¹³C label can be confirmed.

Expected Outcome and Mechanistic Insight:

The ¹³C label is expected to be found exclusively at the C3 position of the product. This observation would strongly support the proposed mechanism where the C-H bond of the alkyne is cleaved, and a new C-C bond is formed at the terminal carbon, without any scrambling of the carbon skeleton.

[3+2] Cycloaddition Reactions

Alkynes are valuable partners in cycloaddition reactions, forming cyclic compounds with a variety of reactants. In a [3+2] cycloaddition with an azide, for instance, an isotopically labeled 1-propyn-1-yl iodide can elucidate the regioselectivity of the reaction.

Hypothetical Isotopic Labeling Study:

The reaction of benzyl azide with [1-¹³C]-1-propyn-1-yl iodide would be investigated. The resulting triazole product would be analyzed by mass spectrometry and ¹³C NMR to determine the position of the isotopic label.

Expected Outcome and Mechanistic Insight:

The position of the ¹³C label in the triazole ring would reveal the orientation of the alkyne during the cycloaddition. This information is crucial for understanding the electronic and steric factors that govern the regioselectivity of this important ring-forming reaction.

Comparative Data Analysis

Mechanistic Question	Isotopic Labeling with 1-Propyn-1-yl Iodide	Alternative Method	Supporting Data (Hypothetical)
Sonogashira Coupling: C-C Bond Formation Site	Use of [3-¹³C]-1-propyn-1-yl iodide.	Kinetic Isotope Effect (KIE) with deuterated alkyne.	¹³C NMR: Single resonance for the labeled carbon at the expected product position. KIE: kH/kD > 1, indicating C-H bond cleavage in the rate-determining step.
[3+2] Cycloaddition: Regioselectivity	Use of [1-¹³C] or [2-¹³C]-1-propyn-1-yl iodide.	Computational Modeling (DFT calculations).	¹³C NMR/MS: Identification of the specific labeled isomer. DFT: Calculation of transition state energies for different regioisomeric pathways.

Detailed Experimental Protocols

The following are generalized protocols that can be adapted for specific isotopic labeling studies with 1-propyn-1-yl iodide.

Protocol 1: Sonogashira Coupling with [3-¹³C]-1-Propyn-1-yl Iodide

• Materials: [3-¹³C]-1-propyn-1-yl iodide, aryl halide (e.g., 1-iodo-4-methylbenzene), Pd(PPh₃)₄, CuI, triethylamine (Et₃N), and a suitable solvent (e.g., THF).

• Setup: A dry Schlenk flask is charged with the aryl halide (1.0 eq), Pd(PPh₃)₄ (0.05 eq), and CuI (0.1 eq) under an inert atmosphere (e.g., argon).

• Reaction: Degassed THF and Et₃N (2.0 eq) are added, followed by the dropwise addition of [3-¹³C]-1-propyn-1-yl iodide (1.2 eq).

• Monitoring: The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, the reaction mixture is filtered through a pad of Celite, and the solvent is removed under reduced pressure.

• Purification and Analysis: The crude product is purified by column chromatography. The final product is analyzed by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure and the position of the ¹³C label.

Protocol 2: [3+2] Cycloaddition with [1-¹³C]-1-Propyn-1-yl Iodide

• Materials: [1-¹³C]-1-propyn-1-yl iodide, azide (e.g., benzyl azide), and a suitable solvent (e.g., toluene).

• Setup: A round-bottom flask is charged with the azide (1.0 eq) and [1-¹³C]-1-propyn-1-yl iodide (1.1 eq) in toluene.

• Reaction: The mixture is heated to reflux and monitored by TLC.

• Workup: After the reaction is complete, the solvent is removed in vacuo.

• Purification and Analysis: The resulting triazole is purified by recrystallization or column chromatography. The product's structure and the location of the ¹³C label are determined by ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizing Reaction Mechanisms

Graphical representations are invaluable for conceptualizing complex reaction pathways. The following diagrams, generated using Graphviz, illustrate the signaling pathways for the Sonogashira coupling and a hypothetical experimental workflow.

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.

Caption: General experimental workflow for isotopic labeling studies.

Side-by-side comparison of different synthetic routes to 1-Propyn-1-yl Iodide

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of key building blocks is paramount. 1-Propyn-1-yl iodide is a valuable reagent in organic synthesis, particularly in the introduction of the propynyl group. This guide provides a side-by-side comparison of various synthetic routes to this compound, presenting available experimental data and detailed protocols to aid in the selection of the most suitable method for a given application.

Comparison of Synthetic Methodologies

Several approaches for the synthesis of 1-Propyn-1-yl Iodide have been reported in the literature. These methods vary significantly in their starting materials, reaction conditions, yields, and operational complexity. The following table summarizes the key quantitative data for the most common synthetic routes.

Synthetic Route	Starting Material(s)	Reagents	Reported Yield	Purity	Key Considerations
1. Reaction of Propynyllithium with Iodine	1-Bromo-1-propene	n-Butyllithium, Iodine	81-84%	95% (distilled), >98% (recrystallized)[1]	Efficient, economical, and convenient. Avoids the use of propyne gas.[1]
2. Reaction of Propyne Grignard Reagent with Iodine	Propyne	Ethylmagnesium bromide, Iodine	Not Reported	Not Reported	Requires the handling of propyne gas. Lack of reported yield makes assessment difficult.[1]
3. Reaction of Propyne with Iodonium Nitrate	Propyne	Iodonium nitrate	45%[1]	Not Reported	Also requires the use of propyne gas. Moderate yield.[1]
4. Reaction of 1,2-Dibromopropane with Lithium Amide	1,2-Dibromopropane	Lithium amide in liquid ammonia, Iodine	"Excellent"	Not Reported	Avoids propyne gas but requires handling of liquid ammonia and care to avoid formation of explosive byproducts.[1]

Experimental Protocols

Synthesis of 1-Propyn-1-yl Iodide via Propynyllithium and Iodine

This method, adapted from a procedure in Organic Syntheses, is a reliable and high-yielding route to 1-Propyn-1-yl Iodide that avoids the use of gaseous propyne.[1]

Experimental Workflow:

Synthetic workflow for 1-Propyn-1-yl Iodide.

Materials:

• 1-Bromo-1-propene (1.5 equiv)

• n-Butyllithium in hexanes (2.2 equiv)

• Iodine (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Aqueous Sodium Dihydrogen Phosphate (NaH₂PO₄)

• Pentane

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• A solution of 1-bromo-1-propene in anhydrous THF is cooled to -73 °C in a dry ice/acetone bath.

• n-Butyllithium solution is added dropwise, maintaining the internal temperature between -58 and -63 °C. The resulting pale yellow solution is stirred for 2 hours at -73 °C.

• A solution of iodine in THF is then added via cannula at a rate that maintains the internal temperature between -58 and -63 °C.

• The reaction mixture is stirred for an additional 20 minutes at -73 °C, then warmed to 0 °C.

• The reaction is quenched by the addition of an aqueous solution of NaH₂PO₄.

• The layers are separated, and the aqueous layer is extracted with pentane.

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated.

• The crude product is purified by distillation to yield 1-Propyn-1-yl Iodide as a colorless liquid.[1] Further purification can be achieved by low-temperature recrystallization.[1]

Logical Comparison of Synthetic Routes

The choice of a synthetic route is often a balance between yield, cost, safety, and available equipment. The following diagram illustrates the decision-making process based on these factors.

Decision-making for selecting a synthetic route.

Conclusion

Based on the available literature, the synthesis of 1-Propyn-1-yl Iodide from 1-bromo-1-propene via a propynyllithium intermediate offers a superior combination of high yield, high purity, and operational convenience, as it avoids the need to handle hazardous propyne gas. While other methods exist, they are either less efficient, lack detailed and reproducible modern protocols with reported yields, or involve the use of challenging reagents such as liquid ammonia. For researchers requiring a reliable and scalable synthesis of 1-Propyn-1-yl Iodide, the propynyllithium route is the most well-documented and advantageous choice.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 1-Propyn-1-yl Iodide

For laboratory professionals, including researchers, scientists, and drug development experts, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant work environment. This document provides a comprehensive, step-by-step guide for the safe disposal of 1-Propyn-1-yl Iodide (CAS: 624-66-8), a flammable and hazardous chemical. Adherence to these procedures is critical for minimizing risks and ensuring the well-being of laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle 1-Propyn-1-yl Iodide with appropriate safety measures. This substance is a flammable liquid and vapor.[1][2][3] Always work in a well-ventilated area, preferably under a chemical fume hood.[2] Personal protective equipment (PPE), including safety glasses, flame-retardant gloves, and a lab coat, must be worn. Keep the chemical away from heat, sparks, open flames, and hot surfaces.[2][4] Use only non-sparking tools and take precautionary measures against static discharge.[1][2][4][5]

Step-by-Step Disposal Protocol

The primary directive for the disposal of 1-Propyn-1-yl Iodide is to entrust it to an approved waste disposal plant.[1] The following steps provide a clear operational plan for laboratory personnel:

• Waste Identification and Segregation:

  • Clearly label a dedicated waste container for 1-Propyn-1-yl Iodide and any materials contaminated with it. The label should include the chemical name, CAS number (624-66-8), and relevant hazard symbols (e.g., flammable liquid).

  • Do not mix 1-Propyn-1-yl Iodide with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Container Selection and Management:

  • Use a chemically resistant, sealable container for waste collection. Ensure the container is properly grounded.

  • Keep the waste container tightly closed when not in use and store it in a cool, well-ventilated, and designated hazardous waste storage area.[1][2][4][5]

• Managing Spills and Contaminated Materials:

  • In the event of a spill, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite).

  • Carefully collect the absorbent material and any contaminated items (e.g., gloves, paper towels) and place them in the designated hazardous waste container.

  • Use non-sparking tools for cleanup.

• Arranging for Professional Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the 1-Propyn-1-yl Iodide waste.

  • Provide the waste disposal professionals with a complete and accurate description of the waste, including its chemical composition and any known hazards.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Propyn-1-yl Iodide.

Property	Value
CAS Number	624-66-8
Molecular Formula	C₃H₃I
Molecular Weight	165.96 g/mol
Hazard Class	Flammable Liquid

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 1-Propyn-1-yl Iodide.

Caption: Disposal workflow for 1-Propyn-1-yl Iodide.

References

• 1. 1-Iodo-1-propyne | 624-66-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. echemi.com [echemi.com]
• 4. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
• 5. 1-Iodo-1-propyne | 624-66-8 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]